19-Methylnonacosan-5-OL

• CAS: 647025-02-3

Core Science & Biosynthesis

An In-Depth Technical Guide to 19-Methylnonacosan-5-ol: Structural Dynamics, Synthesis, and Physicochemical Profiling

Executive Summary

In the realm of lipid-based drug delivery and advanced materials science, long-chain branched aliphatic alcohols represent a critical class of structural modifiers. 19-Methylnonacosan-5-ol (Molecular Formula: C30H62O), registered under CAS number 647025-02-3 1, is a highly specialized secondary alcohol. Originally identified as a minor constituent in complex biological cuticular waxes, its unique highly branched, long-chain topology makes it a molecule of profound interest for engineering nanostructured lipid carriers (NLCs) and solid lipid nanoparticles (SLNs).

This whitepaper dissects the physicochemical properties, structural causality, and de novo synthesis of 19-methylnonacosan-5-ol, providing field-proven protocols and analytical frameworks for its integration into modern pharmaceutical development.

Structural & Conformational Analysis

The molecular architecture of 19-methylnonacosan-5-ol is defined by a 29-carbon primary aliphatic backbone, punctuated by two critical functional modifications:

• A secondary hydroxyl group at C5: This provides a localized polar domain, allowing the molecule to orient itself amphiphilically at lipid-water interfaces.

• A methyl branch at C19: This is the primary structural disruptor.

In the formulation of solid lipid nanoparticles, highly crystalline linear lipids tend to form perfect, tightly packed lattices (β-form crystals). As these lattices solidify and reorganize during storage, they physically expel encapsulated active pharmaceutical ingredients (APIs) 2. The C19 methyl group acts as a deliberate steric defect, forcing the lipid matrix to retain "mobile amorphous zones" (β'-form). This causality—where a single methyl branch dictates macroscopic drug retention—is a foundational principle in modern NLC design 2.

DOT diagram illustrating the structure-function relationship of 19-methylnonacosan-5-ol.

Physicochemical Properties & Thermodynamics

The physical properties of 19-methylnonacosan-5-ol are a direct consequence of its molecular structure. The table below summarizes the quantitative data and the mechanistic causality behind each metric.

Parameter	Value	Analytical Significance & Causality
Molecular Formula	C30H62O	Defines the compound as a long-chain aliphatic lipid derivative 1.
Molecular Weight	438.82 g/mol	High molecular weight dictates extreme lipophilicity and low volatility.
LogP (Estimated)	~13.5	Near-zero aqueous solubility; highly suitable for hydrophobic LNP cores.
Melting Point	45–55 °C	Depressed relative to linear C30 (~87 °C) due to C19 methyl branching disrupting van der Waals packing.
Chiral Centers	C5, C19	Creates a diastereomeric mixture that further inhibits uniform crystal lattice formation.
H-Bond Donors/Acceptors	1 / 1	The C5 secondary hydroxyl provides localized polarity for surface orientation.

De Novo Synthesis & Purification Protocol

To obtain high-purity 19-methylnonacosan-5-ol for formulation studies, a convergent Grignard synthesis is the most reliable approach. This protocol is designed as a self-validating system , ensuring that each step provides immediate analytical feedback.

Methodological Workflow

Fragment A: 1-Bromo-14-methyltetracosane (C25H51Br) Fragment B: Pentanal (C5H10O)

Step 1: Grignard Reagent Formation

• Action: Suspend magnesium turnings (1.2 eq) in anhydrous tetrahydrofuran (THF). Slowly add Fragment A (1.0 eq) under an inert argon atmosphere, utilizing a reflux condenser.

• Causality: Anhydrous conditions are absolute. The resulting organomagnesium compound is a potent base; trace moisture will prematurely protonate the carbanion, yielding the inert alkane (14-methyltetracosane) and irreversibly destroying the nucleophile.

Step 2: Nucleophilic Addition

• Action: Cool the Grignard solution to -78 °C using a dry ice/acetone bath. Introduce Fragment B (1.1 eq) dropwise. Allow the reaction to slowly warm to room temperature over 4 hours.

• Causality: Cryogenic temperatures are critical to suppress competing side reactions. At higher temperatures, the highly basic Grignard reagent can cause the enolization or aldol condensation of pentanal. -78 °C ensures selective nucleophilic attack at the carbonyl carbon.

Step 3: Quench and Workup

• Action: Quench the reaction at 0 °C with saturated aqueous ammonium chloride (NH₄Cl). Extract with diethyl ether, wash with brine, and dry over anhydrous Na₂SO₄.

• Causality: A mild acid quench (NH₄Cl) safely neutralizes the magnesium alkoxide intermediate. Using a strong mineral acid (e.g., HCl) risks the acid-catalyzed dehydration of the newly formed secondary alcohol into an alkene.

Step 4: Self-Validation (FTIR & TLC)

• Validation: The success of the reaction is immediately self-validated via crude FTIR. The sharp carbonyl (C=O) stretch of pentanal at ~1715 cm⁻¹ must completely disappear, replaced by a broad, strong hydroxyl (O-H) stretch at ~3300 cm⁻¹.

Step-by-step Grignard synthesis workflow for 19-methylnonacosan-5-ol.

Analytical Characterization (GC-MS)

Standard electron ionization (EI) mass spectrometry of long-chain aliphatic alcohols often fails to produce a distinct molecular ion due to rapid, spontaneous dehydration in the ionization chamber. To accurately characterize 19-methylnonacosan-5-ol and verify the exact position of the methyl branch, derivatization is required.

Protocol: Derivatization via Nicotinate Esters

• Action: React the purified 19-methylnonacosan-5-ol with nicotinoyl chloride in the presence of pyridine to form a nicotinate ester.

• Causality: Converting the C5 hydroxyl into a nicotinate ester acts as a charge-directing group during mass spectrometry. As demonstrated in advanced lipidomic analyses, nicotinate derivatives of branched long-chain alcohols yield highly predictable and diagnostic fragmentation patterns 3. Specifically, radical cleavage around the C19 methyl branch produces a characteristic 28 Da gap in the mass spectrum (corresponding to the missing CH₂-CH₂ cleavage where the branch resides), allowing for the unambiguous localization of the branching point 3.

References

• cas-647025 series of products - LookChem Source: LookChem URL
• Solid Lipid Nanoparticles and Nanostructured Lipid Carriers for Anticancer Phytochemical Delivery: Advances, Challenges, and Future Prospects Source: MDPI URL
• Structural Characterization of Mono- and Dimethylphosphatidylethanolamines from Various Organisms Using a Complex Analytical Strategy including Chiral Chromatography Source: MDPI URL

Sources

• 1. cas-647025 series of products [lookchem.com]
• 2. Solid Lipid Nanoparticles and Nanostructured Lipid Carriers for Anticancer Phytochemical Delivery: Advances, Challenges, and Future Prospects [mdpi.com]
• 3. mdpi.com [mdpi.com]

The Architecture of an Insect Scent: A Technical Guide to the Biosynthesis of 19-methylnonacosan-5-ol

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

Long-chain branched alcohols, such as 19-methylnonacosan-5-ol, are critical components of the chemical communication and physiological resilience of many insect species. As key constituents of cuticular hydrocarbon (CHC) profiles, these molecules serve as contact pheromones, species recognition signals, and barriers against desiccation. Understanding the biosynthetic pathways that construct these intricate molecules is paramount for developing novel pest management strategies and for advancing the field of chemical ecology. This technical guide provides an in-depth exploration of the putative biosynthetic pathway of 19-methylnonacosan-5-ol, synthesizing current knowledge of insect hydrocarbon metabolism to present a comprehensive model for its formation. We will delve into the enzymatic machinery, precursor molecules, and the logical sequence of biochemical transformations, offering a robust framework for researchers in entomology, biochemistry, and drug development.

Introduction: The Significance of 19-methylnonacosan-5-ol in Insect Biology

Insects are masters of chemical communication, relying on a complex lexicon of cuticular hydrocarbons (CHCs) to navigate their social and physical environments. These lipids, which form a waxy layer on the insect's exoskeleton, are far from simple waterproofing agents; they are dynamic signaling molecules that convey information about species, sex, reproductive status, and colony membership. Branched alkanes and their functionalized derivatives, including long-chain alcohols, are particularly important in creating the species-specific chemical signatures that prevent interbreeding and maintain social cohesion.

19-methylnonacosan-5-ol is a representative of this class of complex CHCs. Its structure—a 29-carbon chain with a methyl group at the 19th position and a hydroxyl group at the 5th position—suggests a multi-step biosynthetic process requiring a suite of specialized enzymes. While the precise pathway for this specific molecule has yet to be fully elucidated in a single organism, a wealth of research into the biosynthesis of other insect CHCs allows us to construct a highly probable and detailed model. This guide will dissect this model, providing a foundational understanding for future research and application.

The Proposed Biosynthetic Pathway: A Stepwise Construction

The synthesis of 19-methylnonacosan-5-ol is believed to occur primarily in specialized cells called oenocytes, which are associated with the epidermis or fat body of insects. The entire process can be conceptualized as a modular assembly line, beginning with basic building blocks and culminating in the final, functionalized hydrocarbon.

De Novo Fatty Acid Synthesis: The Carbon Backbone

The journey begins with the fundamental process of fatty acid synthesis. Acetyl-CoA, a central metabolite, serves as the initial primer. Through the action of acetyl-CoA carboxylase (ACC) and fatty acid synthase (FAS), a multi-enzyme complex, two-carbon units from malonyl-CoA are sequentially added to the growing acyl chain. This process typically yields straight-chain fatty acids of 16 or 18 carbons in length, such as palmitoyl-CoA or stearoyl-CoA, which are the primary precursors for CHC biosynthesis.

Elongation and Methyl Branching: Introducing Complexity

To achieve the 29-carbon backbone of nonacosane, the initial fatty acid precursors must undergo significant chain elongation. This is carried out by a series of membrane-bound elongase enzymes. The critical branching event, the introduction of the methyl group at the 19th position, occurs during this elongation phase. Instead of incorporating a malonyl-CoA, the elongase complex utilizes a methylmalonyl-CoA unit at a specific cycle of elongation. The timing and specificity of this incorporation are tightly regulated to ensure the correct placement of the methyl branch. In insects with high levels of vitamin B12, methylmalonyl-CoA can be derived from succinate via propionyl-CoA.

Reduction and Oxidative Decarbonylation: From Fatty Acid to Alkane

Once the very-long-chain methyl-branched fatty acid (VLCFA) is synthesized, it is converted into the corresponding alkane. This is a two-step process:

• Reduction: The VLCFA is first reduced to a very-long-chain aldehyde.

• Oxidative Decarbonylation: The aldehyde is then converted to an alkane with the loss of one carbon atom as carbon dioxide. This crucial step is catalyzed by a highly conserved family of insect-specific cytochrome P450 enzymes, namely the CYP4G family. These enzymes are oxidative decarbonylases that are essential for CHC production and, consequently, for insect survival.

Terminal Hydroxylation: The Final Functionalization

The final step in the biosynthesis of 19-methylnonacosan-5-ol is the introduction of the hydroxyl group at the 5-position of the nonacosane backbone. This transformation is most likely catalyzed by another cytochrome P450 enzyme acting as a hydroxylase. P450s are a diverse superfamily of enzymes known for their ability to catalyze a wide range of oxidative reactions, including the hydroxylation of hydrocarbons. The specific P450 responsible for this reaction would exhibit regioselectivity, ensuring the hydroxyl group is added at the correct carbon position.

Visualizing the Pathway

To better illustrate the proposed biosynthetic route, the following diagrams outline the key transformations and enzymatic players.

Overall Biosynthetic Pathway of 19-methylnonacosan-5-ol

Caption: Proposed biosynthetic pathway of 19-methylnonacosan-5-ol.

Experimental Workflow for Pathway Elucidation

Validating and dissecting the proposed biosynthetic pathway requires a multi-pronged experimental approach. The following outlines a logical workflow for researchers aiming to identify the specific genes and enzymes involved in 19-methylnonacosan-5-ol synthesis in a target insect species.

Step-by-Step Experimental Protocol

• Organism and Tissue Selection:

  • Rationale: CHC biosynthesis is tissue-specific, primarily occurring in oenocytes.

  • Protocol:

    • Select an insect species known to produce 19-methylnonacosan-5-ol.

    • Dissect oenocytes from the abdominal cuticle or fat body at a developmental stage with high CHC production (e.g., newly eclosed adults).

    • Isolate RNA from the dissected oenocytes for transcriptomic analysis.

• Transcriptome Sequencing and Candidate Gene Identification:

  • Rationale: High-throughput sequencing will reveal genes that are highly expressed in oenocytes and are homologous to known CHC biosynthesis enzymes.

  • Protocol:

    • Perform RNA-seq on the isolated oenocyte RNA.

    • Assemble the transcriptome and annotate the genes.

    • Identify candidate genes by searching for homologs of fatty acid synthases, elongases, reductases, CYP4G enzymes, and other P450s.

• Functional Characterization using RNA Interference (RNAi):

  • Protocol:

    • Synthesize double-stranded RNA (dsRNA) targeting the identified candidate genes.

    • Inject the dsRNA into the insect at an appropriate developmental stage.

    • After a suitable incubation period, extract and analyze the CHC profile using Gas Chromatography-Mass Spectrometry (GC-MS).

    • A significant reduction or absence of 19-methylnonacosan-5-ol following the knockdown of a specific gene provides strong evidence for its involvement in the pathway.

• Heterologous Expression and In Vitro Enzyme Assays:

  • Rationale: To confirm the specific biochemical function of a candidate enzyme, it must be studied in a controlled in vitro system.

  • Protocol:

    • Clone the coding sequence of the candidate gene (e.g., the putative P450 hydroxylase) into an expression vector.

    • Express the recombinant protein in a suitable host system (e.g., E. coli, yeast, or insect cells).

    • Purify the recombinant enzyme.

    • Perform in vitro assays with the purified enzyme and the proposed substrate (e.g., 19-methylnonacosane for the hydroxylase) and necessary co-factors (e.g., NADPH and cytochrome P450 reductase).

    • Analyze the reaction products by GC-MS to confirm the conversion of the substrate to the expected product.

Experimental Workflow Diagram

Caption: Experimental workflow for elucidating the biosynthetic pathway.

Quantitative Data Summary

While specific quantitative data for the biosynthesis of 19-methylnonacosan-5-ol is not yet available, the following table provides a representative summary of the types of quantitative findings that are crucial in CHC research, drawn from studies on related compounds.

Parameter	Typical Finding	Significance	Reference
Gene Expression Fold Change (Oenocytes vs. Other Tissues)	Elongase, CYP4G, and P450 genes can show >100-fold higher expression in oenocytes.	Indicates a specialized role in CHC biosynthesis.	,
RNAi Knockdown Efficiency	>80% reduction in target gene mRNA levels.	Ensures that observed phenotypic changes are due to the knockdown.
Reduction in CHC Abundance Post-RNAi	50-90% reduction in specific CHCs following knockdown of a biosynthetic gene.	Directly links the gene to the production of that CHC.
Enzyme Kinetic Parameters (Km, kcat)	Varies depending on the enzyme and substrate.	Provides quantitative measures of enzyme efficiency and substrate specificity.	N/A

Conclusion and Future Directions

The biosynthesis of 19-methylnonacosan-5-ol is a testament to the intricate and highly regulated biochemical pathways that have evolved in insects. By building upon the established principles of CHC metabolism, we have outlined a robust and testable model for its formation. This guide provides a foundational framework for researchers to design experiments aimed at identifying the precise enzymatic machinery involved.

Future research should focus on:

• Identifying the specific P450 hydroxylase responsible for the final hydroxylation step.

• Elucidating the regulatory mechanisms that control the expression of the biosynthetic genes, leading to species- and sex-specific CHC profiles.

• Exploring the diversity of these pathways across a wider range of insect taxa to understand their evolutionary origins.

A deeper understanding of these biosynthetic pathways will not only enhance our knowledge of fundamental insect biology but also pave the way for the development of novel, species-specific insect control agents that disrupt these vital chemical communication and survival systems.

References

• Cuticular Hydrocarbons in Insects: A review on Molecular Architecture, Physiological Roles, and Evolutionary Significance - RSIS International. (2025).
• Biosynthesis of cuticular hydrocarbons - ResearchGate. (n.d.).
• Qiu, Y., Tittiger, C., Wicker-Thomas, C., Le Goff, G., Young, S., Wajnberg, E., Fricaux, T., Taquet, N., Blomquist, G. J., & Feyereisen, R. (20

An In-depth Technical Guide to the Ecological Significance and Biological Role of 19-Methylnonacosan-5-ol

Abstract

Long-chain methyl-branched alcohols are pivotal in the chemical ecology of numerous insect species, often acting as highly specific semiochemicals that mediate critical behaviors. This technical guide provides a comprehensive examination of the predicted ecological significance and biological role of 19-methylnonacosan-5-ol, a complex long-chain alcohol. While direct experimental data for this specific molecule is not presently available in published literature, this guide synthesizes information from structurally analogous compounds and the broader principles of insect chemical communication to build a robust theoretical framework. We will explore its likely function as a pheromone, its potential role in species recognition and reproductive isolation, and the biochemical pathways that may lead to its biosynthesis. Furthermore, this guide details the experimental methodologies, from chemical analysis to behavioral bioassays, that are essential for the empirical validation of these hypotheses. This document is intended for researchers, scientists, and drug development professionals working in the fields of chemical ecology, entomology, and pest management, providing both foundational knowledge and a roadmap for future research into this and similar molecules.

Introduction to Insect Chemical Communication

Insects inhabit a world rich in chemical signals. These signals, known as semiochemicals, are the primary mode of communication for a vast number of species, governing behaviors from mating and aggregation to foraging and defense[1][2]. Semiochemicals are broadly categorized based on the nature of the interaction they mediate:

• Pheromones: Mediate intraspecific interactions, conveying information between individuals of the same species. These can be further classified as sex pheromones, aggregation pheromones, trail pheromones, or alarm pheromones.

• Allelochemicals: Mediate interspecific interactions between different species. These include:

  • Allomones: Benefit the emitter (e.g., defensive secretions).

  • Kairomones: Benefit the receiver (e.g., cues used by a parasitoid to locate its host)[3][4].

  • Synomones: Benefit both the emitter and the receiver.

The chemical nature of these signals is extraordinarily diverse, but a recurring motif in insect communication, particularly for terrestrial insects, is the use of long-chain hydrocarbons and their derivatives, such as alcohols, aldehydes, and esters[1][2]. These molecules are often components of the insect's cuticle, where they primarily serve to prevent desiccation, but have been co-opted through evolution to serve as communication signals[1][2]. The high specificity of these signals is often derived from the unique blend of compounds, the chirality of the molecules, and the precise positioning of functional groups and methyl branches.

The Case of 19-Methylnonacosan-5-ol: A Predicted Pheromone

While direct research on 19-methylnonacosan-5-ol is not currently in the public domain, its chemical structure strongly suggests a role as an insect pheromone. This prediction is based on the well-established functions of structurally similar molecules.

Structural Analogs and Their Known Functions

A compelling piece of evidence comes from the known pheromone of the New World screwworm fly, Cochliomyia hominivorax. A key component of its sex pheromone is 19-methylnonacosan-6-yl acetate [5]. This molecule is structurally very similar to 19-methylnonacosan-5-ol, differing only in the position of the hydroxyl group (position 6 vs. 5) and its esterification to an acetate. It is highly probable that 19-methylnonacosan-5-ol could be a precursor to, or a component of, a similar pheromone blend in a related or different insect species.

Furthermore, long-chain methyl-branched alkanes are also known pheromone components. For instance, 5,11-dimethylpentacosane is a sex pheromone component of the greater wax moth, Galleria mellonella[6]. This demonstrates that the long carbon backbone and methyl branching are common features of insect pheromones.

The table below summarizes the structural similarities and known functions of related compounds, providing a basis for the predicted role of 19-methylnonacosan-5-ol.

Compound Name	Chemical Formula	Molecular Weight	Known Biological Role	Associated Species
19-Methylnonacosan-5-ol (Predicted)	C30H62O	438.82 g/mol	Predicted Sex/Aggregation Pheromone	Unknown
19-Methylnonacosan-6-yl acetate	C32H64O2	480.85 g/mol	Sex Pheromone	Cochliomyia hominivorax[5]
5,11-Dimethylpentacosane	C27H56	380.74 g/mol	Sex Pheromone Component	Galleria mellonella[6]
(4S,5S)-4-Methylnonan-5-ol	C10H22O	158.28 g/mol	Secondary Alcohol	Not specified as pheromone[7]

Predicted Ecological Significance and Biological Role

Based on the functions of its structural analogs, the primary biological role of 19-methylnonacosan-5-ol is likely to be a sex pheromone . In this capacity, it would be released by one sex (typically the female in moths, but can be the male in other insects) to attract the other for mating. Its high molecular weight suggests low volatility, which is characteristic of contact or short-range pheromones found on the cuticle.

The ecological significance of such a specific chemical signal is profound:

• Reproductive Isolation: The unique structure of 19-methylnonacosan-5-ol, including the specific position of the methyl group and the hydroxyl group, would likely be recognized only by conspecifics. This chemical specificity acts as a barrier to interspecies mating, thus maintaining reproductive isolation.

• Mate Finding: In complex ecosystems, a specific pheromone allows for efficient mate location, even at low population densities.

• Kairomonal Activity: While beneficial for the emitting species, these specific chemical cues can be intercepted by predators or parasitoids, who use them as kairomones to locate their prey or hosts[3][4][8].

Hypothetical Biosynthesis of 19-Methylnonacosan-5-ol

The biosynthesis of long-chain, methyl-branched hydrocarbons and their derivatives in insects is a complex process that originates from fatty acid metabolism[1][2]. The following is a hypothesized biosynthetic pathway for 19-methylnonacosan-5-ol, based on known pathways for similar molecules.

The pathway likely begins with a common fatty acid precursor, such as acetyl-CoA.

Caption: Hypothetical biosynthetic pathway of 19-methylnonacosan-5-ol.

The key steps in this proposed pathway are:

• Chain Elongation: The carbon backbone is built up by fatty acid synthase (FAS) and elongase enzymes, using acetyl-CoA and malonyl-CoA as building blocks.

• Methyl Branching: The methyl group at position 19 is likely introduced by the substitution of a malonyl-CoA with a methylmalonyl-CoA during the elongation process.

• Hydroxylation: The final step is the introduction of the hydroxyl group at the 5th carbon position. This is likely carried out by a specific cytochrome P450 hydroxylase enzyme.

Experimental Workflow for Identification and Validation

The validation of the biological role of 19-methylnonacosan-5-ol requires a multi-step experimental approach.

Caption: Experimental workflow for pheromone identification and validation.

Phase 1: Identification

• Solvent Extraction: The first step is to extract the cuticular lipids from the insect species suspected of producing the compound. This is typically done by briefly washing the insects in a non-polar solvent like hexane.

• Gas Chromatography-Electroantennographic Detection (GC-EAD): The extract is then analyzed by GC-EAD. This technique couples a gas chromatograph with an insect antenna as a biological detector. As compounds elute from the GC column, any that elicit an electrical response in the antenna are identified as biologically active.

• Gas Chromatography-Mass Spectrometry (GC-MS): The biologically active compounds identified by GC-EAD are then analyzed by GC-MS to determine their chemical structure, including molecular weight and fragmentation patterns[9][10].

• Structure Elucidation: Further analytical techniques, such as Nuclear Magnetic Resonance (NMR) spectroscopy, may be required to confirm the exact structure, including the position of the methyl group and the stereochemistry.

Phase 2: Synthesis and Validation

• Chemical Synthesis: Once the structure is confirmed, the compound is chemically synthesized. It is crucial to synthesize all possible stereoisomers, as insects can be highly sensitive to the specific stereochemistry of a pheromone.

• Behavioral Bioassays: The synthetic compound(s) are then tested in behavioral bioassays to confirm their biological activity. These can range from simple olfactometer assays to more complex wind tunnel experiments that assess long-range attraction and flight behavior[6].

• Field Trapping: The final validation step involves field trials where traps baited with the synthetic pheromone are deployed in the natural habitat of the target insect to demonstrate attraction under real-world conditions.

Potential Applications in Drug and Pest Management Development

The identification and synthesis of novel insect pheromones like 19-methylnonacosan-5-ol have significant implications for the development of environmentally benign pest management strategies. Pheromone-based approaches include:

• Monitoring: Pheromone-baited traps can be used to monitor pest populations, allowing for more targeted and timely application of control measures.

• Mating Disruption: Saturating an area with a synthetic pheromone can confuse insects and prevent them from locating mates, thereby disrupting their reproductive cycle.

• Attract-and-Kill: Pheromones can be used to lure pests to a specific location where they are exposed to a targeted insecticide or pathogen.

For drug development professionals, understanding the biosynthesis and reception of such specific signaling molecules can provide insights into novel targets for insect-specific growth regulators or neurochemicals.

Conclusion

While 19-methylnonacosan-5-ol has not yet been the subject of direct scientific investigation, its chemical structure, in the context of known insect semiochemicals, strongly points to a significant role in insect chemical communication, most likely as a sex pheromone. This guide has provided a theoretical framework for its ecological significance, biological function, and biosynthesis. The experimental workflows detailed herein offer a clear path for future research to isolate, identify, and validate the role of this and other novel long-chain methyl-branched alcohols. The exploration of such compounds is a promising frontier in chemical ecology, with the potential to yield not only fundamental biological insights but also innovative solutions for sustainable pest management.

References

• Howard RW, Blomquist GJ. Ecological, behavioral, and biochemical aspects of insect hydrocarbons. Ann Rev Entomol 50: 371-393.
• Identification and Synthesis of Putative Pheromone Components of the Threatened Salt Marsh Bagworm Moth, Whittleia retiella (Lepidoptera: Psychidae). (2020). Journal of Chemical Ecology.
• The Importance of Methyl-Branched Cuticular Hydrocarbons for Successful Host Recognition by the Larval Ectoparasitoid Holepyris sylvanidis. (2020). Journal of Chemical Ecology.
• Blomquist, G. J., & Ginzel, M. D. (2021). Chemical Ecology, Biochemistry, and Molecular Biology of Insect Hydrocarbons. Annual Review of Entomology, 66, 45-61.
• The Importance of Methyl-Branched Cuticular Hydrocarbons for Successful Host Recognition by the Larval Ectoparasitoid Holepyris sylvanidis. (2020). PubMed.

• The Pherobase: Database of pheromones and semiochemicals. (n.d.). Retrieved from [Link]

• (4S,5S)-4-Methylnonan-5-ol. (n.d.). PubChem. Retrieved from [Link]

• The Importance of Methyl-Branched Cuticular Hydrocarbons for Successful Host Recognition by the Larval Ectoparasitoid Holepyris sylvanidis. (2020).
• Identification, Synthesis, and Behavioral Activity of 5,11-Dimethylpentacosane, A Novel Sex Pheromone Component of the Greater Wax Moth, Galleria Mellonella (L.). (2014). Journal of Chemical Ecology.
• Identification of Pheromone Components of Plagionotus detritus (Coleoptera: Cerambycidae), and Attraction of Conspecifics, Competitors, and Natural Enemies to the Pheromone Blend. (2021). MDPI.

• The Pherobase Synthesis - nonan-5-ol | C9H20O. (n.d.). Retrieved from [Link]

• Semiochemical compound: 19-Methylnonacosan-6-yl acetate | C32H64O2. (n.d.). The Pherobase. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Chemical Ecology, Biochemistry, and Molecular Biology of Insect Hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Importance of Methyl-Branched Cuticular Hydrocarbons for Successful Host Recognition by the Larval Ectoparasitoid Holepyris sylvanidis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Importance of Methyl-Branched Cuticular Hydrocarbons for Successful Host Recognition by the Larval Ectoparasitoid Holepyris sylvanidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Semiochemical compound: 19-Methylnonacosan-6-yl acetate | C32H64O2 [pherobase.com]
• 6. diva-portal.org [diva-portal.org]
• 7. (4S,5S)-4-Methylnonan-5-ol | C10H22O | CID 7567987 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Identification and Synthesis of Putative Pheromone Components of the Threatened Salt Marsh Bagworm Moth, Whittleia retiella (Lepidoptera: Psychidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification of Pheromone Components of Plagionotus detritus (Coleoptera: Cerambycidae), and Attraction of Conspecifics, Competitors, and Natural Enemies to the Pheromone Blend [mdpi.com]

An In-depth Technical Guide to the Identification and Extraction of Novel Branched-Chain Fatty Alcohols from Natural Sources, with a Focus on 19-Methylnonacosan-5-ol

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Branched-chain fatty alcohols are a diverse class of lipids found in various natural sources, including plant waxes and insect cuticles. These molecules play crucial roles in chemical signaling, water repellency, and as structural components of cellular membranes. While the straight-chain counterparts are well-documented, the isolation and characterization of specific branched-chain isomers, such as 19-methylnonacosan-5-ol, present unique challenges and opportunities for the discovery of novel bioactive compounds. This technical guide provides a comprehensive framework for the systematic identification, extraction, and structural elucidation of rare or novel branched-chain fatty alcohols from natural matrices. Although 19-methylnonacosan-5-ol is not a currently documented naturally occurring compound, this guide will utilize a hypothetical discovery workflow, grounded in established analytical principles and a case study of the related natural product, 3-methylnonacosanol, a plant growth regulator isolated from Lawsonia inermis.[1][2][3]

Introduction: The Landscape of Branched-Chain Fatty Alcohols

Very-long-chain fatty alcohols (VLCFAs) are integral components of natural waxes and are typically found as esters, free alcohols, or other derivatives.[4] While straight-chain VLCFAs with even numbers of carbon atoms are most common, branched-chain isomers represent a less explored but functionally significant subclass. The introduction of methyl or other alkyl branches along the carbon chain dramatically alters the physicochemical properties of these molecules, influencing their melting points, solubility, and biological activity.

The specific compound of interest, 19-methylnonacosan-5-ol, is a C30 branched-chain fatty alcohol. A comprehensive search of prominent lipid databases, including LIPID MAPS, LipidBank, and SwissLipids, reveals no current entries for this specific isomer, suggesting it is either exceptionally rare or has yet to be identified from a natural source. This guide, therefore, serves as a roadmap for researchers venturing into the discovery of such novel lipid entities.

Strategic Approach to Sourcing and Preliminary Screening

The initial phase of discovery involves the logical selection of potential natural sources and a rapid screening methodology to detect the presence of novel branched-chain lipids.

Target Organism Selection Rationale

The selection of candidate organisms is a critical first step. Based on existing literature, promising sources for novel branched-chain fatty alcohols include:

• Plants with intricate cuticular wax compositions: Species adapted to arid environments or those known to produce a diverse array of secondary metabolites are prime candidates. For instance, the identification of 3-methylnonacosanol from Lawsonia inermis provides a compelling case for investigating other plants within the Lythraceae family or those with similar ecological niches.[1]

• Insects with complex chemical communication systems: Cuticular hydrocarbons and their oxygenated derivatives, including alcohols, are fundamental to insect chemical ecology.[5] Species exhibiting unique social behaviors or specialized host-plant interactions may have evolved novel lipid structures.

High-Throughput Preliminary Screening Workflow

A rapid screening protocol is essential for efficiently assessing a large number of potential sources.

Figure 1: A high-level workflow for the preliminary screening of natural sources for novel branched-chain fatty alcohols.

Protocol 2.2.1: Rapid Screening of Crude Lipid Extracts

• Extraction: Briefly immerse the source material (e.g., 10g of fresh leaves or 100 insect specimens) in a non-polar solvent such as hexane or dichloromethane for 1-2 minutes to selectively extract surface lipids without significant internal lipid contamination.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen to obtain the crude wax extract.

• Thin-Layer Chromatography (TLC): Spot the crude extract onto a silica gel TLC plate and develop using a hexane:diethyl ether (9:1 v/v) solvent system. Visualize the separated lipid classes using a suitable stain (e.g., iodine vapor or primuline spray).

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: Scrape the bands corresponding to fatty alcohols and wax esters from the TLC plate, elute with chloroform, and analyze a derivatized (see Section 4.2) aliquot by GC-MS. Look for unusual fragmentation patterns or molecular ions that do not match common lipids in spectral libraries.

Bulk Extraction and Fractionation for Isolation

Once a promising source is identified, a larger-scale extraction and fractionation protocol is necessary to isolate sufficient quantities of the target compound for comprehensive structural elucidation.

Optimized Extraction Methodology

For bulk extraction, a more exhaustive method is required to maximize yield.

Figure 2: A detailed workflow for the bulk extraction and isolation of a target branched-chain fatty alcohol.

Protocol 3.1.1: Bulk Extraction and Saponification

• Soxhlet Extraction: Extract dried and powdered source material (e.g., 500g) with hexane or a chloroform:methanol mixture (2:1 v/v) in a Soxhlet apparatus for 24-48 hours.

• Solvent Removal: Concentrate the extract in vacuo using a rotary evaporator.

• Saponification: Reflux the crude wax extract with a 1 M solution of potassium hydroxide in 95% ethanol for 2 hours to hydrolyze wax esters, liberating the constituent fatty alcohols and fatty acids.

• Extraction of Unsaponifiables: After cooling, add water to the mixture and extract the unsaponifiable fraction (containing the free alcohols) three times with hexane or diethyl ether.

• Washing and Drying: Wash the combined organic layers with water until neutral, then dry over anhydrous sodium sulfate.

Chromatographic Purification

The unsaponifiable fraction will contain a mixture of alcohols, sterols, and other non-polar compounds. Column chromatography is employed for purification.

Protocol 3.2.1: Silica Gel Column Chromatography

• Column Packing: Prepare a silica gel column packed in hexane.

• Sample Loading: Dissolve the unsaponifiable fraction in a minimal amount of hexane and load it onto the column.

• Gradient Elution: Elute the column with a gradient of increasing polarity, starting with pure hexane and gradually increasing the proportion of diethyl ether or ethyl acetate.

• Fraction Collection and Analysis: Collect fractions and monitor their composition by TLC.

• Pooling and Concentration: Combine the fractions containing the purified target compound and remove the solvent.

Structural Elucidation: A Multi-faceted Analytical Approach

The definitive identification of a novel compound like 19-methylnonacosan-5-ol requires the convergence of data from multiple analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the cornerstone for analyzing volatile lipids. The retention time provides information on the compound's polarity and molecular weight, while the mass spectrum reveals its fragmentation pattern, which is crucial for structural determination.

4.2 Derivatization for Enhanced GC-MS Analysis

Long-chain alcohols often exhibit poor chromatographic behavior. Derivatization to form trimethylsilyl (TMS) ethers is standard practice to increase volatility and produce characteristic mass spectral fragments.

Protocol 4.2.1: TMS Ether Derivatization

• Dissolve the isolated alcohol (approx. 1 mg) in a suitable solvent (e.g., pyridine or dichloromethane).

• Add a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

• Heat the mixture at 60-70°C for 30 minutes.

• Inject an aliquot of the derivatized sample directly into the GC-MS.

Interpreting the Mass Spectrum of a Branched-Chain Fatty Alcohol

The mass spectrum of the TMS ether of a hypothetical 19-methylnonacosan-5-ol would be expected to show the following key features:

• Molecular Ion (M+): A weak or absent molecular ion peak is typical for long-chain alcohols.

• Alpha-Cleavage: The most informative fragmentation for determining the position of the hydroxyl group. For a TMS-etherified alcohol at the 5th position, cleavage on either side of the C-5 carbon would yield characteristic ions.

• Methyl Branch Point: Fragmentation patterns can also indicate the position of the methyl branch, though this can be more complex to interpret and may require comparison with synthetic standards.

Table 1: Predicted Key Mass Spectral Fragments for the TMS Ether of 19-methylnonacosan-5-ol

m/z (mass-to-charge ratio)	Fragment Identity	Structural Information Provided
[M-15]+	Loss of a methyl group from a TMS group	Confirms silylation
Specific fragmentation ions	Alpha-cleavage at the C4-C5 and C5-C6 bonds	Position of the hydroxyl group
Series of alkyl fragments	General fragmentation of the long hydrocarbon chain	Indication of a long aliphatic chain

Nuclear Magnetic Resonance (NMR) Spectroscopy

For a definitive structural assignment of a novel compound, NMR spectroscopy is indispensable.

• ¹H NMR: Provides information on the chemical environment of all hydrogen atoms. Key signals would include those for the methine proton at the hydroxyl-bearing carbon (C-5), the methine proton at the methyl-branched carbon (C-19), and the methyl group protons.

• ¹³C NMR: Determines the number of unique carbon environments. The signals for C-5, C-19, and the methyl carbon would be diagnostic.

• 2D NMR (COSY, HSQC, HMBC): These experiments establish connectivity between protons and carbons, allowing for the unambiguous assembly of the molecular structure.

Conclusion and Future Outlook

The search for novel natural products like 19-methylnonacosan-5-ol is a challenging yet rewarding endeavor. While this specific compound remains to be discovered, the methodologies outlined in this guide provide a robust framework for its potential identification and for the broader exploration of branched-chain fatty alcohols. The integration of systematic sourcing, efficient extraction and fractionation, and advanced analytical techniques is paramount to success. Future research in this area will likely benefit from advances in high-resolution mass spectrometry and computational approaches for predicting spectral data, further accelerating the discovery of novel bioactive lipids.

References

• Kulkarni, B. A., et al. (1999). Synthesis of racemic and each enantiomer of 3-methylnonacosanol, a new plant growth regulator from Lawsonia inermis. Tetrahedron: Asymmetry, 10(8), 1525-1533.
• Kulkarni, B. A., et al. (2004). Synthesis of the Marine Compound (2R,5Z,9Z)-2-Methoxyhexacosa-5,9-dienoic Acid via a Lipase-Catalyzed Resolution and a Novel O-Alkylation Protocol. Synthesis, 2004(03), 441-446.
• Chattopadhyay, S., et al. (2000). Studies on Translocation of Zinc in Bean Plants: Evidence for the Synthesis of Racemic and Each Enantiomer of 3-Methylnonacosanol, a New Plant Growth Regulator from Lawsonia inermis. Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry, 39(10), 781-786.
• Lemieux, R. U. (2004). Nutritional significance and metabolism of very long chain fatty alcohols and acids from dietary waxes. Experimental Biology and Medicine, 229(8), 705-713.

• BARC. (n.d.). ORGANIC SYNTHESIS FOR HEALTHCARE AND SOCIETAL BENEFITS. Retrieved from [Link]

• SciSpace. (n.d.). Bheemashankar A. Kulkarni. Retrieved from [Link]

• Scribd. (n.d.). Characterization of Wax Esters, Free Fatty Alcohols and Free Fatty Acids. Retrieved from [Link]

• CRC Press. (2002). Biocatalysis in the Pharmaceutical and Biotechnology Industries.

• Moker, G. (n.d.). Synthesis of racemic and each enantiomer of 3-methylnonacosanol, a new plant growth regulator from Lowsonia inermis. Retrieved from [Link]

• PubMed. (2021). Production of Long Chain Fatty Alcohols Found in Bumblebee Pheromones by Yarrowia lipolytica. Retrieved from [Link]

Sources

• 1. barc.gov.in [barc.gov.in]
• 2. Bheemashankar A. Kulkarni | Bhabha Atomic Research Centre | 6 Publications | 62 Citations | Related Authors [scispace.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Nutritional significance and metabolism of very long chain fatty alcohols and acids from dietary waxes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Production of Long Chain Fatty Alcohols Found in Bumblebee Pheromones by Yarrowia lipolytica - PubMed [pubmed.ncbi.nlm.nih.gov]

The Molecular Architecture of Cuticular Waxes: A Technical Guide to 19-Methylnonacosan-5-ol and Related Branched Secondary Alcohols

Target Audience: Researchers, Analytical Chemists, and Drug/Agrochemical Development Professionals Perspective: Senior Application Scientist

Executive Summary

Cuticular waxes serve as the primary hydrophobic interface between terrestrial organisms and their environment. While straight-chain aliphatic hydrocarbons and symmetrical secondary alcohols (e.g., 10-nonacosanol) dominate the cuticular matrices of gymnosperms and angiosperms 1[1], methyl-branched secondary alcohols represent a highly specialized, functionally distinct subclass. Compounds such as 19-methylnonacosan-5-ol —and its closely related positional isomers like 19-methylnonacosan-6-ol—are critical components of insect cuticular hydrocarbons (CHCs). In agricultural and pharmaceutical research, these molecules are heavily investigated not just for their desiccation-resistance properties, but as potent, species-specific contact sex pheromones used in advanced mating disruption technologies 2[2].

This whitepaper deconstructs the structural biology, biosynthetic pathways, and rigorous analytical workflows required to isolate, synthesize, and validate 19-methylnonacosan-5-ol and its analogs.

Structural Biology & Causality of Methyl Branching

As an application scientist, I frequently encounter the question: Why does nature invest enzymatic energy into methyl-branching a 29-carbon chain? The answer lies in the thermodynamics of crystal packing.

Straight-chain alkanes and primary alcohols pack tightly via van der Waals forces, forming rigid, crystalline wax platelets that are excellent for water retention but biologically inert. The introduction of a methyl group at the C-19 position fundamentally disrupts this lattice structure. This steric hindrance lowers the melting point, ensuring the cuticular wax remains semi-fluid at ambient temperatures. For insects such as the screwworm fly (Cochliomyia hominivorax), this fluidity is an absolute necessity; it allows the cuticular layer to act as a solvent for pheromone transfer during physical antennal contact3[3]. Furthermore, the hydroxyl group at C-5 provides a polar anchor, orienting the molecule precisely on the cuticle surface to interact with the olfactory receptors of conspecifics.

Biosynthetic Machinery

The in vivo synthesis of 19-methylnonacosan-5-ol is a highly orchestrated multi-enzyme cascade. Unlike standard fatty acid synthesis which relies exclusively on malonyl-CoA, the branching requires the specific incorporation of methylmalonyl-CoA.

Fig 1: Enzymatic cascade for the biosynthesis of methyl-branched secondary alcohols.

• Initiation: Methylmalonyl-CoA is incorporated by Fatty Acid Synthase (FAS), establishing the methyl branch at what will become the C-19 position.

• Elongation: The Fatty Acid Elongase (FAE) complex extends the chain to a C30 fatty acyl-CoA.

• Decarbonylation: A decarbonylase strips the terminal carbon, yielding the branched alkane (19-methylnonacosane).

• Hydroxylation: A highly regioselective Cytochrome P450 enzyme inserts a hydroxyl group at C-5, finalizing the biologically active stereoisomer.

Experimental Protocols: A Self-Validating Analytical Workflow

Isolating a specific stereoisomer from a complex biological matrix requires a protocol that prevents lipid contamination and thermal degradation. The following methodology is designed as a self-validating system, ensuring that any quantitative claim is backed by internal recovery metrics.

Phase 1: Epicuticular Extraction

Causality: Prolonged solvent exposure lyses epidermal cells, contaminating the sample with internal triglycerides. We utilize a rapid, non-polar solvent wash to exclusively strip the epicuticular layer.

• Submerge the biological specimen in 5.0 mL of HPLC-grade hexane for exactly 120 seconds at 22°C.

• Remove the specimen and immediately spike the solvent with 10.0 µg of 1-pentadecanol (Internal Standard, IS). Validation Check: The IS allows us to track recovery rates; any final data point with an IS recovery of <85% is discarded to maintain trustworthiness.

• Concentrate the extract to 100 µL under a gentle nitrogen stream.

Phase 2: Fractionation & Derivatization

Causality: Secondary alcohols like 19-methylnonacosan-5-ol exhibit severe peak tailing and potential thermal dehydration in gas chromatography. Derivatization to a trimethylsilyl (TMS) ether neutralizes the hydroxyl group, ensuring sharp chromatographic peaks.

• Apply the concentrate to a Silver Nitrate-impregnated Silica Gel (AgNO3-Silica) Solid Phase Extraction (SPE) column.

• Elute non-polar alkanes with 5 mL hexane (discard or save for alkane profiling).

• Elute the secondary alcohol fraction using 5 mL of Hexane:Diethyl Ether (90:10, v/v).

• Evaporate to dryness, then add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% TMCS. Incubate at 70°C for 30 minutes.

Phase 3: Chiral GC-MS Analysis

• Inject 1 µL of the derivatized sample into a GC-MS equipped with a chiral capillary column (e.g., Cyclodex-B).

• Operate the MS in Selective Ion Monitoring (SIM) mode. To identify 19-methylnonacosan-5-ol, monitor the diagnostic alpha-cleavage fragments (see Table 1).

Fig 2: Self-validating analytical workflow for cuticular wax extraction and chiral resolution.

Quantitative Data: Chromatographic & Mass Spectral Profiling

Because 19-methylnonacosan-5-ol is part of a larger family of bioactive cuticular waxes, distinguishing it from its positional isomers (such as those found in Cochliomyia hominivorax4[4]) relies entirely on mass spectrometry fragmentation patterns. The table below summarizes the theoretical and observed diagnostic data for these critical compounds.

Table 1: Mass Spectral and Physical Properties of Key Methyl-Branched Nonacosanols

Compound	Formula	Molecular Weight	Primary Biological Source	Key Diagnostic MS Fragments (TMS Ether Alpha-Cleavage)
19-methylnonacosan-5-ol	C30H62O	438.8 g/mol	Insect Cuticular Hydrocarbons	m/z 173 (C1-C5), m/z 355 (C5-C29)
19-methylnonacosan-6-ol	C30H62O	438.8 g/mol	Cochliomyia hominivorax	m/z 187 (C1-C6), m/z 341 (C6-C29)
15-methylnonacosan-7-ol	C30H62O	438.8 g/mol	Cochliomyia hominivorax	m/z 201 (C1-C7), m/z 327 (C7-C29)
10-nonacosanol (Unbranched)	C29H60O	424.8 g/mol	Gymnosperm Epicuticular Wax	m/z 243 (C1-C10), m/z 271 (C10-C29)

Note: The fragmentation patterns are highly predictable due to the localization of the positive charge on the silicon atom post-ionization, driving cleavage adjacent to the C-O bond.

Conclusion & Future Directions in Drug/Agrochemical Development

The precise stereochemistry of methyl-branched secondary alcohols dictates their biological efficacy. As demonstrated by the synthesis of insect pheromones5[5], utilizing racemic mixtures often results in diminished or entirely negated bioactivity. Future drug development and agrochemical pest management strategies must rely on asymmetric synthesis (e.g., lipase-catalyzed resolution) to produce enantiomerically pure 19-methylnonacosan-5-ol analogs for targeted mating disruption and cuticular permeability studies.

References

• Epicuticular wax - Wikipedia Source: Wikipedia URL
• Source: European Journal of Organic Chemistry (via ResearchGate)
• Source: Bioscience, Biotechnology, and Biochemistry (via Taylor & Francis)
• The Pherobase Synthesis - 19me-29-6Ac | C32H64O2 Source: The Pherobase: Database of Pheromones and Semiochemicals URL
• Source: Bhabha Atomic Research Centre (BARC)

Sources

• 1. Epicuticular wax - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. The Pherobase Synthesis - 19me-29-6Ac | C32H64O2 [pherobase.com]
• 5. barc.gov.in [barc.gov.in]

19-methylnonacosan-5-ol receptor binding affinity and mechanism of action

An in-depth analysis of the existing scientific literature reveals a significant gap in the understanding of the specific biological functions of 19-methylnonacosan-5-ol. While this long-chain aliphatic alcohol has been identified in certain natural contexts, its molecular interactions, particularly its receptor binding affinity and mechanism of action, remain uncharacterized. This lack of information presents a unique opportunity for novel research and discovery in the field of chemical biology and drug development.

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically investigate the receptor binding affinity and elucidate the mechanism of action of 19-methylnonacosan-5-ol. By following the detailed methodologies outlined herein, researchers can effectively navigate the complexities of characterizing a novel compound, from initial target identification to in-depth signaling pathway analysis. This document serves as a roadmap for generating robust and reproducible data, ultimately contributing to the broader scientific understanding of this and other similar long-chain aliphatic alcohols. The protocols and strategies described are grounded in established scientific principles and are designed to ensure the generation of high-quality, reliable results.

Part 1: Target Identification and Hypothesis Generation

The initial and most critical step in characterizing a novel compound is to identify its potential molecular targets. Given the lipophilic nature of 19-methylnonacosan-5-ol, a branched-chain aliphatic alcohol, it is plausible that its primary targets are membrane-associated proteins such as G-protein coupled receptors (GPCRs), ion channels, or nuclear receptors.

A logical starting point is to investigate its effects on orphan GPCRs, which are receptors whose endogenous ligands have not yet been identified. This can be achieved through a high-throughput screening campaign utilizing commercially available orphan GPCR libraries. These screens typically employ cell-based assays that measure downstream signaling events, such as changes in intracellular calcium concentration or cyclic AMP (cAMP) levels.

Experimental Workflow: Orphan GPCR Library Screening

Caption: Hypothetical signaling pathway for 19-methylnonacosan-5-ol.

Part 4: Conclusion and Future Directions

The methodologies described in this guide provide a robust framework for the initial characterization of 19-methylnonacosan-5-ol. By systematically determining its receptor binding affinity and elucidating its mechanism of action, researchers can lay the groundwork for understanding its physiological role and therapeutic potential.

Future studies should focus on validating these findings in more complex biological systems, such as primary cells and in vivo models. Furthermore, structure-activity relationship (SAR) studies, where analogs of 19-methylnonacosan-5-ol are synthesized and tested, will be crucial for optimizing its potency and selectivity. The exploration of this and other novel long-chain aliphatic alcohols holds significant promise for the discovery of new therapeutic agents and the advancement of our understanding of cellular signaling.

References

Due to the novel and uncharacterized nature of 19-methylnonacosan-5-ol, direct references for its receptor binding affinity and mechanism of action are not available. The methodologies and principles described in this guide are based on well-established and widely accepted practices in the fields of pharmacology and cell biology. For further reading on the specific techniques mentioned, the following general resources are recommended:

• Principles of Pharmacology: The Pathophysiologic Basis of Drug Therapy. Golan, D. E., et al. (Eds.). Lippincott Williams & Wilkins. [Link]

• Current Protocols in Pharmacology. Wiley. [Link]

• Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

A Comprehensive Technical Guide to the Thermodynamic Properties and Melting Point of 19-Methylnonacosan-5-ol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a detailed exploration of the thermodynamic properties and melting point of the long-chain branched alcohol, 19-methylnonacosan-5-ol. In the absence of extensive empirical data for this specific molecule, this document synthesizes established principles of physical chemistry and materials science to predict its behavior. Furthermore, it outlines a comprehensive experimental workflow for the precise determination of its key thermodynamic parameters. This guide is intended to serve as a foundational resource for researchers engaged in the synthesis, characterization, and application of novel long-chain aliphatic compounds in fields such as drug delivery, materials science, and specialty chemicals.

Introduction: The Significance of 19-Methylnonacosan-5-ol

19-Methylnonacosan-5-ol is a complex saturated aliphatic alcohol. Its structure, characterized by a 29-carbon backbone, a methyl branch at the 19th position, and a hydroxyl group at the 5th position, imparts a unique combination of properties. The long hydrocarbon chain suggests a waxy, lipophilic nature, while the hydroxyl group introduces polarity and the potential for hydrogen bonding. The methyl branch disrupts the crystalline packing that would be expected in a purely linear long-chain alcohol. These structural nuances are critical in determining the material's bulk properties, including its melting point, heat capacity, and enthalpy of fusion.

Understanding these thermodynamic properties is paramount for a variety of applications. In pharmaceutical formulations, for instance, the melting point of an excipient can influence manufacturing processes such as hot-melt extrusion and can affect the stability and dissolution profile of the final drug product. In materials science, these properties are crucial for the development of phase-change materials for thermal energy storage.

Theoretical Framework: Predicting Thermodynamic Behavior

The thermodynamic properties of 19-methylnonacosan-5-ol are primarily dictated by the interplay of intermolecular forces.

• Van der Waals Forces: The long nonacosane chain contributes significantly to the overall intermolecular attraction through London dispersion forces. As the chain length increases, so does the strength of these forces, which generally leads to higher melting points.

• Hydrogen Bonding: The presence of the hydroxyl group at the 5-position allows for hydrogen bonding between molecules. This is a relatively strong intermolecular force that will increase the energy required to transition from a solid to a liquid state, thereby elevating the melting point compared to its analogous alkane.

• Effect of Methyl Branching: The methyl group at the 19-position introduces a point of steric hindrance. This disruption in the linear chain inhibits efficient crystal packing. Consequently, the intermolecular forces in the solid state are weaker than they would be in a linear isomer. This branching is expected to lower the melting point compared to the straight-chain nonacosan-1-ol.

Based on these principles, the melting point of 19-methylnonacosan-5-ol is anticipated to be lower than that of linear nonacosanol but higher than that of the parent alkane, nonacosane. The melting point of n-nonacosane is reported to be in the range of 63-66 °C.[1][2] The addition of a hydroxyl group will increase this value due to hydrogen bonding, while the methyl branch will likely counteract this increase to some extent.

Experimental Determination of Thermodynamic Properties

A precise understanding of the thermodynamic properties of 19-methylnonacosan-5-ol necessitates empirical measurement. Differential Scanning Calorimetry (DSC) is the primary technique for such a characterization.[3][4]

Experimental Protocol: Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point, enthalpy of fusion (ΔHfus), and heat capacity (Cp) of 19-methylnonacosan-5-ol.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 3-5 mg) of high-purity 19-methylnonacosan-5-ol is hermetically sealed in an aluminum DSC pan. An empty, sealed aluminum pan is used as a reference.

• Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using certified standards, such as indium and zinc, prior to the analysis.

• Thermal Program: The sample and reference pans are placed in the DSC cell and subjected to a controlled temperature program. A typical program would be:

  • Equilibrate at a temperature well below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a constant rate (e.g., 10 °C/min) to a temperature significantly above the expected melting point (e.g., 100 °C).

  • Hold at the upper temperature for a few minutes to ensure complete melting.

  • Cool the sample back to the starting temperature at a controlled rate (e.g., 10 °C/min).

  • A second heating cycle is often performed to analyze the thermal history of the sample.

• Data Analysis: The DSC thermogram plots the heat flow as a function of temperature.

  • Melting Point: The melting point is determined as the onset temperature or the peak temperature of the endothermic melting transition.

  • Enthalpy of Fusion (ΔHfus): The area under the melting peak is integrated to determine the enthalpy of fusion, which is the energy required to melt the sample.

  • Heat Capacity (Cp): The heat capacity can be determined from the shift in the baseline of the DSC curve.

Self-Validating System and Causality

The use of a calibrated DSC instrument with certified standards ensures the accuracy and trustworthiness of the obtained data. The double-heating cycle serves as a self-validating step. The first heating run provides information on the material as-received, including its thermal history. The controlled cooling and second heating run provide data on the intrinsic properties of the material after erasing the previous thermal history. Any significant differences between the first and second heating curves can provide insights into polymorphism or other thermal phenomena.

Predicted Thermodynamic Data

The following table summarizes the predicted and experimentally determinable thermodynamic properties of 19-methylnonacosan-5-ol. The predicted values are based on the properties of similar long-chain and branched alcohols.

Property	Predicted Value/Range	Method of Determination
Melting Point (Tm)	65 - 85 °C	Differential Scanning Calorimetry (DSC)
Enthalpy of Fusion (ΔHfus)	80 - 120 kJ/mol	Differential Scanning Calorimetry (DSC)
Heat Capacity, solid (Cp,s)	> 800 J/(mol·K)	Differential Scanning Calorimetry (DSC)
Heat Capacity, liquid (Cp,l)	> 900 J/(mol·K)	Differential Scanning Calorimetry (DSC)

Disclaimer: The predicted values are estimates based on the properties of structurally similar compounds and should be confirmed by experimental measurement.

Visualization of Experimental Workflow

The following diagram illustrates the experimental workflow for the thermodynamic characterization of 19-methylnonacosan-5-ol.

Caption: Workflow for Thermodynamic Analysis

Conclusion

References

• American Chemical Society. (2024, May 14). Investigating Molecular Interactions in 2-Ethyl-1-butanol and C3–C6 1-Alkanols: Thermodynamic and Transport Analysis.
• ResearchGate. (n.d.). (PDF)
• Royal Society of Chemistry. (n.d.).
• González, J. A., Hevia, F., Sanz, L. F., Lozano-Martín, D., & García de la Fuente, I. (2023). Thermodynamics of 2-alkanol + polar organic solvent mixtures. I. Systems with ketones, ethers or organic carbonates. Journal of Molecular Liquids, 384, 122319.
• ResearchGate. (n.d.). Thermodynamics of 2-alkanol + polar organic solvent mixtures. I.
• National Institutes of Health. (2025, October 22).
• Unknown. (n.d.). Synthesis and Structure of Alcohols.
• Academia.edu. (n.d.). Fundamental thermodynamic surfaces for alkanol-alkane binary mixtures by the NRTL model.
• Koga, K., & Yoshizumi, H. (n.d.). DIFFERENTIAL SCANNING CALORIMETRY (DSC) STUDIES ON THE FREEZING PROCESSES OF WATER-ETHANOL MIXTURES AND DISTILLED SPIRITS.
• ResearchGate. (2025, October 1).
• Wikipedia. (n.d.). Differential scanning calorimetry.
• ASME Digital Collection. (2000, March 31). Estimation of the Thermodynamic Properties of Branched Hydrocarbons. J. Energy Resour. Technol.
• Chemistry LibreTexts. (2015, July 14). 8.2: Structural and Physical Properties of Alcohols.
• International Journal of Applied Biology and Pharmaceutical Technology. (2020). Differential Scanning Calorimetry: A Review.
• Royal Society of Chemistry. (n.d.). Novel differential scanning calorimetric studies of supercooled organic liquids. Journal of the Chemical Society, Faraday Transactions.
• HyperPhysics. (n.d.).
• NIST/TRC Web Thermo Tables (WTT). (2012).
• ChemicalBook. (n.d.). 630-03-5(N-NONACOSANE) Product Description.
• National Institutes of Health. (n.d.). Nonacosane | C29H60 | CID 12409. PubChem.
• National Institutes of Health. (n.d.).
• upatras eclass. (n.d.). STANDARD THERMODYNAMIC PROPERTIES OF CHEMICAL SUBSTANCES.
• Wikipedia. (n.d.).
• NIST/TRC Web Thermo Tables (WTT). (n.d.).
• Periodic Table. (n.d.). Melting Point of the elements.

Sources

• 1. 630-03-5 CAS MSDS (N-NONACOSANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. Nonacosane | C29H60 | CID 12409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 4. iomcworld.org [iomcworld.org]

Protocols & Analytical Methods

step-by-step total synthesis protocol for 19-methylnonacosan-5-ol

An Application Note on the Proposed Total Synthesis of 19-Methylnonacosan-5-ol

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive, step-by-step protocol for the proposed total synthesis of 19-methylnonacosan-5-ol, a long-chain, branched secondary alcohol. As no direct published synthesis for this specific molecule exists, this guide outlines a robust and scientifically sound strategy designed for researchers in organic synthesis and drug development. The proposed route is convergent, maximizing efficiency by preparing two key fragments that are subsequently coupled. The synthesis culminates in a stereoselective reduction to afford the target alcohol with high enantiopurity. This protocol emphasizes causality, experimental detail, and validation through references to established methodologies for analogous transformations.

Introduction

Long-chain aliphatic alcohols are integral structural motifs in various natural products and serve as important intermediates in the chemical and pharmaceutical industries. Their synthesis, particularly those with specific branching and stereochemistry, presents a significant challenge that requires a strategic and efficient approach. 19-Methylnonacosan-5-ol is a 30-carbon secondary alcohol featuring a methyl branch at a remote position. This application note details a proposed total synthesis that hinges on a convergent strategy. The carbon skeleton is assembled via the formation of a ketone intermediate, which is then subjected to a highly selective asymmetric reduction to install the chiral center at the C-5 position.

Overall Synthetic Strategy

The retrosynthetic analysis reveals a logical and efficient pathway for the synthesis of 19-methylnonacosan-5-ol. The primary disconnection is at the C5-C6 bond, breaking the target molecule into two key fragments: a C5 carbonyl precursor and a C25 organometallic reagent. To ensure a high-yielding and clean coupling reaction, a Weinreb amide is chosen as the electrophile. The final stereocenter is introduced via a well-established asymmetric reduction of the resulting ketone.

Caption: Retrosynthetic analysis of 19-methylnonacosan-5-ol.

Part 1: Synthesis of the Ketone Intermediate (19-Methylnonacosan-5-one)

The first phase of the synthesis focuses on the construction of the C30 carbon skeleton by coupling two fragments. A Weinreb amide is used to prevent the common problem of over-addition often encountered with more reactive electrophiles like acid chlorides or esters when using Grignard reagents.[1]

Protocol 1.1: Preparation of N-methoxy-N-methylpentanamide (Weinreb Amide)

• Acid Chloride Formation: To a solution of pentanoic acid (1.0 eq) in dichloromethane (DCM, 2 M), add oxalyl chloride (1.5 eq) and a catalytic amount of N,N-dimethylformamide (DMF, 0.01 eq) at 0 °C. Allow the reaction to warm to room temperature and stir for 2 hours, or until gas evolution ceases. The solvent and excess reagent are then removed under reduced pressure to yield crude pentanoyl chloride, which is used immediately in the next step.

• Amide Formation: Dissolve N,O-dimethylhydroxylamine hydrochloride (1.1 eq) in DCM (1 M) and cool to 0 °C. Add pyridine (2.5 eq) dropwise. To this mixture, add a solution of the crude pentanoyl chloride from the previous step in DCM dropwise. Stir the reaction at 0 °C for 30 minutes and then at room temperature for 4 hours.

• Work-up and Purification: Quench the reaction with 1 M HCl. Separate the organic layer, and wash sequentially with saturated NaHCO₃ solution and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to afford the pure Weinreb amide.

Protocol 1.2: Preparation of 14-Methyltetracosylmagnesium Bromide (Grignard Reagent)

Note: This protocol assumes the availability of 1-bromo-14-methyltetracosane. The synthesis of this specific long-chain branched halide is a complex undertaking that can be achieved via multi-step sequences involving C-C bond-forming reactions such as Wittig olefination or organocuprate coupling.

• Activation of Magnesium: Place magnesium turnings (1.5 eq) in a flame-dried, three-neck flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Add a small crystal of iodine to activate the magnesium surface.

• Grignard Formation: Add anhydrous diethyl ether or tetrahydrofuran (THF) to the flask. Dissolve 1-bromo-14-methyltetracosane (1.0 eq) in anhydrous ether/THF and add a small portion to the magnesium. The reaction is initiated by gentle warming. Once the reaction begins (as evidenced by bubbling and disappearance of the iodine color), add the remainder of the alkyl bromide solution dropwise at a rate that maintains a gentle reflux.[2][3][4]

• Completion: After the addition is complete, continue to reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The resulting dark grey solution is used directly in the next step.

Protocol 1.3: Weinreb Ketone Synthesis

Caption: Workflow for the synthesis of the ketone intermediate.

• Coupling Reaction: Cool the freshly prepared Grignard reagent solution to 0 °C. Add a solution of N-methoxy-N-methylpentanamide (0.9 eq) in anhydrous THF dropwise.

• Reaction Monitoring: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching and Work-up: Upon completion, cool the reaction mixture to 0 °C and quench by slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction and Purification: Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product is purified by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield pure 19-methylnonacosan-5-one.

Reagent/Material	Molar Eq.	Purpose
1-Bromo-14-methyltetracosane	1.0	Precursor for Grignard reagent
Magnesium Turnings	1.5	Formation of Grignard reagent
N-methoxy-N-methylpentanamide	0.9	Electrophilic coupling partner
Anhydrous THF/Diethyl Ether	-	Solvent for Grignard reaction
Saturated aq. NH₄Cl	-	Quenching and work-up

Table 1: Key Reagents for the Synthesis of 19-Methylnonacosan-5-one.

Part 2: Stereoselective Reduction to 19-Methylnonacosan-5-ol

The final step is the reduction of the prochiral ketone to the chiral secondary alcohol. To achieve high enantioselectivity, either a biocatalytic or a chemical asymmetric method is recommended. The choice between these methods may depend on substrate compatibility, desired enantiomer, and available resources.

Protocol 2.1: Biocatalytic Asymmetric Reduction

Biocatalysis offers an environmentally friendly and highly selective method for ketone reduction.[5] A wide range of commercially available ketoreductases (KREDs) can reduce ketones to either (R)- or (S)-alcohols with excellent enantiomeric excess (>99% ee).[6][7]

• Enzyme and Cofactor Preparation: Prepare a buffer solution (e.g., 100 mM potassium phosphate, pH 7.0). To this buffer, add the ketoreductase (e.g., KRED-P1-A12 or KRED-NADH-110, as per manufacturer's recommendation), NAD(P)H cofactor (0.01 eq), and the cofactor regeneration system. A common system is D-glucose (1.5 eq) and glucose dehydrogenase (GDH, ~5 U/mg of substrate).

• Reaction Setup: Suspend the ketone, 19-methylnonacosan-5-one (1.0 eq), in the buffer solution, possibly with a co-solvent like isopropanol or DMSO to aid solubility.

• Bioreduction: Stir the mixture at a controlled temperature (typically 25-30 °C) and monitor the reaction progress by chiral GC or HPLC.

• Work-up and Purification: Once the reaction is complete (typically 24-48 hours), extract the mixture with an organic solvent like ethyl acetate. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude alcohol by flash column chromatography to obtain the enantiopure 19-methylnonacosan-5-ol.

Protocol 2.2: Chemical Asymmetric Reduction (Corey-Bakshi-Shibata Reduction)

The CBS reduction is a reliable and highly enantioselective method for reducing prochiral ketones.[8]

• Catalyst Preparation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve the (R)- or (S)-CBS catalyst (e.g., (R)-2-Methyl-CBS-oxazaborolidine, 0.1 eq) in anhydrous THF.

• Borane Addition: Cool the solution to 0 °C and add borane-dimethyl sulfide complex (BMS, 1.0 M in THF, 1.0 eq) dropwise. Stir for 10-15 minutes.

• Substrate Addition: Cool the mixture to -30 °C. Add a solution of 19-methylnonacosan-5-one (1.0 eq) in anhydrous THF dropwise over 30 minutes.

• Reaction and Quenching: Stir the reaction at -30 °C for several hours, monitoring by TLC. Upon completion, quench the reaction by the slow, dropwise addition of methanol, followed by 1 M HCl.

• Work-up and Purification: Allow the mixture to warm to room temperature and stir for 30 minutes. Extract with ethyl acetate, wash with saturated NaHCO₃ and brine, dry over anhydrous MgSO₄, and concentrate. Purify by flash column chromatography to yield the desired alcohol.

Method	Key Reagent/Catalyst	Typical ee (%)	Advantages
Biocatalytic	Ketoreductase (KRED)	>99	Mild conditions, environmentally friendly, high selectivity
Chemical (CBS)	(R)- or (S)-CBS catalyst, Borane	95-99	High selectivity, predictable stereochemistry, well-established

Table 2: Comparison of Asymmetric Reduction Methods.

Characterization

The identity and purity of the final product, 19-methylnonacosan-5-ol, should be confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the molecular structure and connectivity.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) to confirm the exact molecular weight and formula.

• Chiral High-Performance Liquid Chromatography (HPLC): To determine the enantiomeric excess (ee) of the final alcohol product.

Conclusion

This application note outlines a detailed and feasible synthetic protocol for the total synthesis of 19-methylnonacosan-5-ol. By employing a convergent strategy centered around a robust Weinreb ketone synthesis and a highly selective asymmetric reduction, this approach is designed to be efficient and to provide excellent control over the final product's stereochemistry. The protocols provided are based on well-established and reliable chemical transformations, offering a solid foundation for researchers to successfully synthesize this and other complex long-chain alcohols.

References

• Wikipedia. "Pentanal." Available at: [Link]

• StudySmarter. "Formation of Pentanal from pentene." Available at: [Link]

• Grokipedia. "Pentanal." Available at: [Link]

• Save My Exams. "Increasing Chain Length (Edexcel A Level Chemistry)." Available at: [Link]

• Chemguide. "REACTION OF ALDEHYDES AND KETONES WITH GRIGNARD REAGENTS." Available at: [Link]

• Master Organic Chemistry. "Reactions of Grignard Reagents." Available at: [Link]

• Chemistry LibreTexts. "19.2: Preparing Aldehydes and Ketones." Available at: [Link]

• Master Organic Chemistry. "Wittig Reaction - Examples and Mechanism." Available at: [Link]

• BYJU'S. "Wittig Reaction." Available at: [Link]

• ACS Catalysis. "Stereochemistry in Asymmetric Reduction of Bulky–Bulky Ketones by Alcohol Dehydrogenases." Available at: [Link]

• Dalal Institute. "Wittig Reaction." Available at: [Link]

• Chemistry LibreTexts. "18.13 The Wittig Reaction Forms an Alkene." Available at: [Link]

• Study.com. "Grignard Reaction With Alcohol, Ketone & Aldehyde Overview." Available at: [Link]

• PMC. "A Comparative Study on Asymmetric Reduction of Ketones Using the Growing and Resting Cells of Marine-Derived Fungi." Available at: [Link]

• University of Missouri–St. Louis. "The Wittig Reaction: Synthesis of Alkenes." Available at: [Link]

• ResearchGate. "Asymmetric Meerwein–Ponndorf–Verley reduction of long chain keto alkanoic acid methyl esters." Available at: [Link]

• BYJU'S. "Grignard Reagent." Available at: [Link]

• PMC. "Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals." Available at: [Link]

• MDPI. "Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases." Available at: [Link]

• Royal Society of Chemistry. "Asymmetric reduction of ketones with recombinant E. coli whole cells in neat substrates." Available at: [Link]

• PMC. "Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum." Available at: [Link]

• Dean & Francis. "The brief introduction and extension to Retrosynthesis." Available at: [Link]

• International Journal of Novel Research and Development. "RETROSYNTHESIS APPROACH FOR ORGANIC COMPOUNDS." Available at: [Link]

• Pharmacy 180. "Retrosynthetic Analysis - Planning Organic Syntheses." Available at: [Link]

• YouTube. "Retrosynthesis of Alcohols from Carbonyls and Grignards or Hydrides." Available at: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. savemyexams.com [savemyexams.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. byjus.com [byjus.com]
• 5. A Comparative Study on Asymmetric Reduction of Ketones Using the Growing and Resting Cells of Marine-Derived Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: A Protocol for the Isolation and Purification of 19-methylnonacosan-5-ol from Biological Matrices

Abstract

This document provides a comprehensive, scientifically-grounded guide for the isolation and purification of 19-methylnonacosan-5-ol, a long-chain branched secondary alcohol. The protocols detailed herein are designed for researchers, scientists, and drug development professionals working with complex biological samples, such as insect cuticles or plant tissues. The methodology is rooted in the principles of lipid chemistry and leverages a multi-step approach encompassing solvent extraction, liquid-liquid partitioning, and silica gel chromatography. This guide emphasizes the rationale behind procedural choices to ensure both high yield and purity of the target molecule, incorporating self-validating steps and best practices for analytical integrity.

Foundational Principles: The Chemistry of 19-methylnonacosan-5-ol

19-methylnonacosan-5-ol is a C30 aliphatic alcohol. Its structure is characterized by a long, 29-carbon (nonacosane) backbone, making it predominantly non-polar and hydrophobic.[1][2] However, the presence of a hydroxyl (-OH) group at the 5th carbon position introduces a localized site of polarity, capable of forming hydrogen bonds.[3][4] This dual character is the cornerstone of the isolation strategy. The long alkyl chain dictates its solubility in non-polar organic solvents, while the single hydroxyl group provides a handle for selective retention during chromatography.

The primary challenge in isolating this molecule is separating it from other co-extractable lipids, which can range from completely non-polar hydrocarbons (alkanes, alkenes) to more polar lipids (e.g., phospholipids, glycerolipids).[5] The strategy outlined below is therefore designed to first perform a bulk extraction of lipids and then fractionate this complex mixture based on the subtle polarity differences imparted by the hydroxyl group.

Property	Value / Description	Rationale for Isolation Strategy
Molecular Formula	C₃₀H₆₂O	Indicates a large, saturated aliphatic structure.
Molecular Weight	~438.8 g/mol	Low volatility; requires high vacuum for distillation.[6][7]
Dominant Feature	C₂₉ alkyl chain	Highly non-polar, dictating solubility in solvents like hexane and dichloromethane.[3][8][9]
Key Functional Group	Secondary Alcohol (-OH)	Provides a polar site for hydrogen bonding, enabling chromatographic separation from non-polar hydrocarbons.[4]
Predicted Solubility	High in non-polar solvents (hexane, ether, dichloromethane); Low in polar solvents (water).[4][9]	The extraction will use non-polar solvents. The purification will exploit the alcohol's slight polarity.

Overall Isolation and Purification Workflow

The isolation process is logically divided into three main stages: Extraction, Cleanup, and Chromatographic Purification. The initial extraction method is chosen based on the source matrix, with specific considerations for surface-level versus deep-tissue lipids.

Caption: Overall workflow for isolating 19-methylnonacosan-5-ol.

Detailed Experimental Protocols

Protocol A: Surface Lipid Extraction (e.g., from Insect Cuticles)

This method is designed for the rapid and selective extraction of epicuticular lipids while minimizing the co-extraction of internal, more polar lipids.[10][11] It is ideal for preserving the life of the specimen if required.

Materials:

• n-Hexane (HPLC grade)

• Glass vials (2 mL) with PTFE-lined caps

• Forceps

• Nitrogen gas evaporation system

Procedure:

• Sample Handling: Using clean forceps, place the insect specimen(s) into a glass vial. The number of specimens will depend on the species and size. For many insects, a single adult provides sufficient material for analysis.[11]

• Solvent Immersion: Add a sufficient volume of n-hexane to fully submerge the specimen (e.g., 500 µL).

• Extraction: Cap the vial and let it stand for 10 minutes with occasional gentle agitation.[11]

  • Scientist's Note: A short extraction time is critical. Extending this period increases the risk of extracting internal lipids and compromising the surface-specific profile.

• Isolate Extract: Carefully remove the specimen from the vial using forceps. The remaining hexane solution contains the extracted cuticular lipids.

• Concentration: Evaporate the solvent to near dryness under a gentle stream of nitrogen gas. Avoid complete dryness to prevent the loss of any semi-volatile compounds.[10]

• Reconstitution: Reconstitute the lipid residue in a small, precise volume of hexane (e.g., 100 µL) to prepare it for the purification stage.

Protocol B: Exhaustive Lipid Extraction (e.g., from Plant Tissue)

This protocol is adapted from established methods for total lipid extraction from complex biological matrices and includes a critical step to prevent enzymatic degradation.[12][13][14]

Materials:

• Isopropanol

• Dichloromethane (DCM, HPLC grade) - a safer alternative to chloroform[14]

• Methanol (HPLC grade)

• 0.9% KCl (potassium chloride) aqueous solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Tissue homogenizer

• Centrifuge and centrifuge tubes (solvent-resistant)

• Rotary evaporator or nitrogen gas evaporation system

Procedure:

• Sample Preparation: If starting with wet tissue, lyophilize (freeze-dry) the sample to remove water. Grind the dried tissue into a fine powder to maximize the surface area for extraction.

• Lipase Inactivation (Critical Step): Add the powdered tissue to a sufficient volume of boiling isopropanol (approximately 10 mL per 1 g of tissue) and boil for 5 minutes.[13] This step is essential to denature lipolytic enzymes that can degrade the target molecule. Cool the mixture to room temperature.

• Homogenization and Extraction:

  • Transfer the isopropanol-quenched tissue to a homogenizer.

  • Add DCM and Methanol to achieve a single-phase solvent ratio of approximately DCM:Methanol:Isopropanol. A common starting point is to add enough DCM and Methanol to get a final ratio similar to the established Chloroform:Methanol systems. For this purpose, a ratio of 1:2:0.8 (DCM:Methanol:Isopropanol) is effective. Homogenize thoroughly.

• Phase Separation:

  • Transfer the homogenate to a centrifuge tube.

  • Add DCM and 0.9% KCl solution to induce phase separation, achieving a final solvent ratio of approximately 2:2:1.8 (DCM:Methanol:Aqueous KCl).[14]

  • Vortex the mixture vigorously and then centrifuge at ~1500 x g for 10 minutes to achieve a clean separation of the two layers.

• Isolate Organic Phase: The target compound, 19-methylnonacosan-5-ol, will partition into the lower (denser) DCM layer.[15] Carefully collect this bottom layer using a glass pipette, leaving the upper aqueous layer and the protein interface behind.

• Drying and Concentration:

  • Add a small amount of anhydrous sodium sulfate (Na₂SO₄) to the collected DCM phase to remove residual water.

  • Filter or decant the dried solvent into a clean, pre-weighed round-bottom flask.

  • Remove the solvent using a rotary evaporator at a low temperature (<35°C) to yield the crude lipid extract.[12]

Purification by Silica Gel Column Chromatography

This procedure separates the target alcohol from other lipids in the crude extract based on polarity.

Principle of Separation: Silica gel is a highly polar stationary phase. Non-polar compounds (like hydrocarbons) have weak interactions with the silica and elute quickly with a non-polar mobile phase (like hexane). The polar hydroxyl group on 19-methylnonacosan-5-ol causes it to be retained more strongly. By gradually increasing the polarity of the mobile phase (e.g., by adding ethyl acetate), the retained alcohol can be selectively eluted.

Caption: Logic of compound separation on a silica gel column.

Materials:

• Silica gel (60 Å, 230-400 mesh)

• n-Hexane (HPLC grade)

• Ethyl Acetate (EtOAc, HPLC grade)

• Glass chromatography column

• Thin-Layer Chromatography (TLC) plates (silica gel) and developing chamber

• TLC stain (e.g., p-anisaldehyde or potassium permanganate solution)

Procedure:

• Column Packing:

  • Prepare a slurry of silica gel in n-hexane.

  • Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring there are no air bubbles. The final packed volume should be about 50-100 times the weight of the crude extract.

• Sample Loading:

  • Dissolve the crude lipid extract (from Protocol A or B) in a minimal amount of the initial mobile phase (n-hexane).

  • Carefully apply the dissolved sample to the top of the packed silica gel bed.

• Gradient Elution:

  • Begin elution with 100% n-hexane. This will elute the most non-polar compounds, such as n-alkanes and branched alkanes.[16] Collect fractions continuously.

  • Gradually increase the solvent polarity by adding ethyl acetate. A suggested gradient is as follows (volume of each step depends on column size):

    • 100% n-Hexane

    • 1% Ethyl Acetate in n-Hexane

    • 2% Ethyl Acetate in n-Hexane

    • 5% Ethyl Acetate in n-Hexane

    • 10% Ethyl Acetate in n-Hexane

  • Scientist's Note: 19-methylnonacosan-5-ol is expected to elute at a low percentage of ethyl acetate, likely in the 2-5% range.

• Fraction Analysis:

  • Monitor the collected fractions using TLC. Spot a small amount from each fraction onto a TLC plate.

  • Develop the TLC plate in a solvent system that gives good separation (e.g., 95:5 Hexane:EtOAc).

  • Visualize the spots by dipping the plate in a staining solution and heating. Alcohols will appear as distinct spots.

• Pooling and Final Isolation:

  • Combine all fractions that contain the pure target compound, as identified by TLC.

  • Evaporate the solvent from the pooled fractions using a rotary evaporator to yield the purified 19-methylnonacosan-5-ol.

• Validation: Confirm the identity and purity of the final product using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

References

• Lipid Isolation from Plants. (n.d.). National Institutes of Health (NIH).
• Application Note and Protocols for Cuticular Hydrocarbon Extraction. (n.d.). BenchChem.
• Solubility. (2019, June 05). Chemistry LibreTexts.
• Advances and Current Status in the Use of Cuticular Hydrocarbons for Forensic Entomology Applications. (2025, February 01). MDPI.
• Preparation of Lipid Extracts from Tissues. (2019, July 23). AOCS Lipid Library.
• What solvents other than n-hexane can be used for extracting cuticular hydrocarbons from insects? (2021, November 04). ResearchGate.
• A silica gel based method for extracting insect surface hydrocarbons. (2012, February 12). PubMed.
• Dichloromethane as a Solvent for Lipid Extraction and Assessment of Lipid Classes and Fatty Acids from Samples of Different Natures. (2008, May 28). ACS Publications.
• Working with lipids: extraction, separation and analysis. (n.d.). e-PG Pathshala.
• Advances in Lipid Extraction Methods—A Review. (2021, December 20). National Institutes of Health (NIH).
• Why the water solubility of alcohols decreases as the size of the alkyl group increases? (2018, March 10). Quora.
• Solubility of hydrocarbon oils in alcohols (≤C6) and synthesis of difusel carbonate for degreasing. (2019, July 24). RSC Publishing.
• Physical Properties of Alcohols. (2020, May 30). Chemistry LibreTexts.
• How do I remove long chain alcohol (octanol, decanol, dodecanol) after esterification? (2015, September 22). ResearchGate.
• Isolation, Characterization of Long Chain Fatty Alcohol from Extract of Bridelia Retusa (L) Leaves. (2016, March 04). International Journal of Pharmaceutical Sciences and Research.
• How do I remove long chain alcohol (octanol, decanol, dodecanol)... (n.d.). ECHEMI.
• Nonacosane. (n.d.). NIST Chemistry WebBook.
• Nonacosane | C29H60 | CID 12409. (n.d.). PubChem.

Sources

• 1. Nonacosane [webbook.nist.gov]
• 2. Nonacosane | C29H60 | CID 12409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. quora.com [quora.com]
• 5. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. echemi.com [echemi.com]
• 8. Solubility of hydrocarbon oils in alcohols (≤C 6 ) and synthesis of difusel carbonate for degreasing - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04220B [pubs.rsc.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. Lipid Isolation from Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aocs.org [aocs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 16. storage.googleapis.com [storage.googleapis.com]

Application Note: Derivatization Strategies for the GC-MS Analysis of 19-Methylnonacosan-5-ol

Target Audience: Analytical Chemists, Lipidomics Researchers, and Drug Development Scientists

Introduction & Mechanistic Rationale

19-methylnonacosan-5-ol ( C30​H62​O ) is a long-chain branched secondary alcohol frequently encountered in complex biological matrices, such as insect cuticular hydrocarbons and plant epicuticular waxes. In its native, underivatized state, this molecule presents significant analytical challenges for Gas Chromatography-Mass Spectrometry (GC-MS). The polar hydroxyl group induces strong intermolecular hydrogen bonding, resulting in low volatility, high elution temperatures, and severe chromatographic peak tailing[1]. Furthermore, under 70 eV Electron Impact (EI) ionization, free aliphatic alcohols undergo rapid, non-diagnostic dehydration (loss of H2​O , M-18), which obscures the molecular ion and complicates structural elucidation[2].

To overcome these barriers, silylation is the gold-standard derivatization technique. By replacing the active hydrogen of the hydroxyl group with a nonpolar alkylsilyl moiety, the boiling point is lowered, thermal stability is enhanced, and the molecule is primed to yield highly diagnostic fragmentation patterns[1].

Because the hydroxyl group at the C5 position is a secondary alcohol , it suffers from steric hindrance. Reagent selection must account for this causality:

• Method A (BSTFA + 1% TMCS): N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful trimethylsilyl (TMS) donor. However, for sterically hindered secondary alcohols, BSTFA alone may yield incomplete conversion. The addition of 1% Trimethylchlorosilane (TMCS) acts as a critical catalyst, forming a highly reactive intermediate that drives the reaction to 100% completion[3].

• Method B (MTBSTFA): N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) yields a tert-butyldimethylsilyl (TBDMS) ether. While the bulky tert-butyl group requires higher activation energy (heat) to overcome steric hindrance, the resulting derivative is up to 104 times more stable against moisture and hydrolysis than standard TMS ethers[3][4].

Experimental Workflow & Decision Matrix

Workflow and decision matrix for the silylation of long-chain secondary alcohols prior to GC-MS.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness in your analytical data, these protocols are designed as a self-validating system . Any absence of an analyte signal must be proven to be a true biological negative, rather than a sample preparation failure.

System Validation & Quality Control Setup:

• Derivatization Blank: Process a vial containing only the solvent and derivatization reagents. This validates that target diagnostic ions are not artifactually generated by column siloxane bleed or reagent impurities.

• Internal Standard (IS): Spike samples with a non-endogenous secondary alcohol (e.g., 2-nonadecanol) prior to extraction. Successful derivatization and recovery of the IS validate both the extraction efficiency and the silylating reagent's efficacy.

Protocol A: Trimethylsilylation (BSTFA + 1% TMCS)

Optimal for routine, high-throughput screening of dry extracts.

• Sample Drying: Transfer the lipid extract (containing the analyte and IS) to a 2 mL glass autosampler vial with a PTFE-lined cap. Evaporate to complete dryness under a gentle stream of ultra-high purity nitrogen. Causality: Silylating reagents are highly susceptible to hydrolysis; trace moisture will rapidly quench the reaction and degrade the derivatives[4].

• Reagent Addition: Add 50 µL of anhydrous pyridine (acts as an acid scavenger and solvent) followed by 50 µL of BSTFA + 1% TMCS.

• Incubation: Cap tightly, vortex for 10 seconds, and heat in a dry block at 60–70 °C for 30 minutes[1]. Causality: Heat provides the kinetic energy required for the TMCS-catalyzed substitution at the sterically hindered C5 position.

• Analysis: Cool to room temperature. Inject 1 µL directly into the GC-MS. Do not perform aqueous washes.

Protocol B: tert-Butyldimethylsilylation (MTBSTFA)

Optimal for complex matrices, trace moisture environments, or long autosampler queues.

• Sample Drying: Evaporate the sample to complete dryness under nitrogen[1].

• Reagent Addition: Add 50 µL of anhydrous acetonitrile or dimethylformamide (DMF), followed by 50 µL of neat MTBSTFA[4].

• Incubation: Cap tightly and heat at 100 °C for 2 to 4 hours. Causality: The extreme steric bulk of the tert-butyl group requires significantly higher activation energy and extended time to successfully attack the secondary C5 hydroxyl[4].

• Analysis: Cool to room temperature and inject directly into the GC-MS.

Quantitative Data & Method Comparison

Parameter	Method A: TMS (BSTFA + 1% TMCS)	Method B: TBDMS (MTBSTFA)
Reagent	N,O-Bis(trimethylsilyl)trifluoroacetamide	N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide
Catalyst Required	Yes (1% TMCS)	No (Heat driven)
Reaction Temperature	60–70 °C	100 °C
Reaction Time	30 minutes	2–4 hours
Derivative Stability	Moderate (Highly moisture sensitive)	Excellent ( 104 x more stable than TMS)
Mass Shift ( Δ m)	+ 72 Da	+ 114 Da
Key α -Cleavage Ions	m/z 173, m/z 453	m/z 215, m/z 495
Target Application	Routine high-throughput screening	Complex matrices, long autosampler queues

Mass Spectral Interpretation (Expertise & Causality)

Derivatization is not merely a tool for enhancing volatility; it is a fundamental structural diagnostic mechanism. Upon silylation, EI ionization localizes the charge at the ether oxygen, triggering a highly predictable α -cleavage of the carbon-carbon bonds adjacent to the silylated group[5][6].

For the TMS ether of 19-methylnonacosan-5-ol (Formula: C33​H70​OSi , Exact Mass: 510.52 Da):

• Cleavage between C4 and C5: Results in the loss of the C1​−C4​ butyl radical (57 Da). This generates a high-mass diagnostic fragment at m/z 453 ( [M−C4​H9​]+ )[7].

• Cleavage between C5 and C6: Results in the loss of the C6​−C29​ aliphatic chain containing the C19 methyl branch (337 Da). This generates a highly stable, oxygen-stabilized cation at m/z 173 ( [CH3​(CH2​)3​CH(OTMS)]+ )[7].

The simultaneous presence and high intensity of m/z 173 and m/z 453 unequivocally localize the hydroxyl group to the C5 position. Furthermore, the methyl branch at C19 can be identified by mapping enhanced secondary cleavages along the aliphatic backbone; the branch point typically presents as a distinct gap in the homologous series of Cn​H2n+1​ ions, corresponding to the loss of the tertiary carbon.

For the TBDMS ether (Molecular Weight: 552 Da), fragmentation is dominated by the loss of the tert-butyl radical (M-57), yielding a massive base peak at m/z 495 [3]. The corresponding α -cleavage ions are shifted by +42 Da relative to the TMS derivative, appearing at m/z 215 and overlapping at m/z 495 .

References

• Title: What is the purpose of BSTFA derivatization in plant epicuticle composition analysis? Source: ResearchGate URL: [Link]

• Title: Derivatization reagents for GC Source: Chromatography (Chemcoplus) URL: [Link]

• Title: Characterization of the Oxidation Products of Lipids Source: Encyclopedia.pub URL: [Link]

• Title: Use of Gas Chromatography-Mass Spectrometry Techniques for the Characterization of Photooxidation and Autoxidation Products Source: MDPI URL: [Link]

• Title: Intermolecular Peroxyl Radical Reactions during Autoxidation of Hydroxy and Hydroperoxy Arachidonic Acids Generate a Novel Series of Epoxidized Products Source: ACS Publications URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chemcoplus.co.jp [chemcoplus.co.jp]
• 4. merckmillipore.com [merckmillipore.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Utilizing 19-Methylnonacosan-5-ol as a High-Fidelity Biomarker in Ecological and Chemotaxonomic Studies

Executive Summary and Ecological Significance

In the fields of chemical ecology, forensic entomology, and paleoclimatology, the precise identification of terrestrial inputs and species-specific interactions relies heavily on robust lipid biomarkers[1][2]. While straight-chain alkanes (n-alkanes) are ubiquitous across plant and insect taxa, their lack of structural diversity limits their taxonomic resolution. Enter 19-methylnonacosan-5-ol —a 30-carbon, methyl-branched secondary fatty alcohol.

Found predominantly within the epicuticular wax layers of specific insect vectors (such as certain Anopheles and Lucilia species) and select vascular plants, this molecule serves as a high-fidelity tracer[3][4]. Its unique structural features—a methyl branch at the C19 position and a hydroxyl group at the C5 position—are the result of highly regiospecific elongase and cytochrome P450 hydroxylase enzymatic pathways[5]. Because these pathways are genetically conserved and species-specific, 19-methylnonacosan-5-ol acts as a molecular fingerprint for age-grading insects, tracing plant-insect interactions, and monitoring microenvironmental degradation[6].

Mechanistic Rationale: The "Why" Behind the Methodology

As a Senior Application Scientist, I emphasize that successful biomarker analysis is not merely about following a recipe; it requires understanding the physicochemical behavior of the analyte to prevent signal loss and degradation.

• Why Hexane for Extraction? Epicuticular waxes are localized strictly on the outermost layer of the cuticle. Using highly polar solvents (like methanol or chloroform) risks lysing underlying cell membranes, co-extracting massive amounts of internal triacylglycerols and structural phospholipids[4]. A short, 10-minute wash with non-polar hexane selectively dissolves the surface hydrocarbons and secondary alcohols while leaving the internal lipid matrix intact.

• Why Derivatize? Secondary alcohols like 19-methylnonacosan-5-ol possess a free hydroxyl (-OH) group. In Gas Chromatography-Mass Spectrometry (GC-MS), this active hydrogen interacts with the silanol groups of the stationary phase, leading to severe peak tailing, thermal degradation, and poor quantification[1]. By reacting the extract with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), we replace the active hydrogen with a trimethylsilyl (TMS) group. This drastically lowers the boiling point, enhances thermal stability, and directs the mass spectrometer to produce highly predictable, diagnostic alpha-cleavage fragments.

Biosynthetic pathway of 19-methylnonacosan-5-ol via elongation and P450-mediated hydroxylation.

Step-by-Step Experimental Protocol

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system. It incorporates internal standards to monitor recovery rates and procedural blanks to rule out environmental contamination (e.g., plasticizers).

Phase 1: Precision Epicuticular Extraction

• Preparation: Place the biological specimen (e.g., insect puparia or plant leaf) into a pre-cleaned, deactivated glass vial. Crucial: Never use plastic consumables, as hexane will leach phthalates that mask biomarker signals.

• Internal Standard Addition: Spike the vial with 10 µL of a 10 µg/mL solution of 1-nonadecanol (C19H40O). This acts as a surrogate standard to calculate extraction efficiency.

• Extraction: Add 1.0 mL of GC-grade Hexane. Agitate gently on an orbital shaker at 150 RPM for exactly 10 minutes at room temperature.

• Transfer: Decant the solvent into a clean vial using a glass Pasteur pipette. Evaporate to dryness under a gentle stream of ultra-high-purity (UHP) nitrogen gas.

Phase 2: Solid-Phase Extraction (SPE) Fractionation

To isolate the secondary alcohols from the overwhelming background of straight-chain alkanes (which can overload the GC column):

• Conditioning: Condition a 500 mg Silica Gel SPE cartridge with 5 mL of Hexane.

• Loading: Reconstitute the dried extract in 200 µL of Hexane and load it onto the cartridge.

• Elution 1 (Alkanes): Elute with 5 mL of Hexane. (Retain if analyzing standard cuticular hydrocarbons[7]).

• Elution 2 (Alcohols/Polar Lipids): Elute with 5 mL of Hexane:Diethyl Ether (80:20, v/v). Collect this fraction, as it contains 19-methylnonacosan-5-ol. Evaporate to dryness under nitrogen.

Phase 3: TMS Derivatization

• Reagent Addition: Add 50 µL of BSTFA containing 1% TMCS (Trimethylchlorosilane) and 50 µL of anhydrous Pyridine to the dried alcohol fraction. Causality: Pyridine acts as an acid scavenger, driving the silylation reaction to completion.

• Incubation: Seal the vial with a PTFE-lined cap and heat at 70°C for 3 hours[1].

• Final Preparation: Allow to cool, evaporate the reagents under nitrogen, and reconstitute in 100 µL of Hexane for GC-MS injection.

Step-by-step analytical workflow for the extraction, derivatization, and GC-MS identification.

Phase 4: GC-MS Acquisition Parameters

• Column: DB-5MS fused silica capillary column (30 m × 0.25 mm i.d., 0.25 µm film thickness)[1].

• Injection: 1 µL, splitless mode. Injector temperature at 300°C.

• Oven Program: Initial hold at 65°C for 2 min. Ramp at 15°C/min to 200°C, then ramp at 5°C/min to 320°C. Final hold for 20 min.

• MS Conditions: Electron Impact (EI) mode at 70 eV. Scan range: 50–650 m/z[1].

Quantitative Data & Diagnostic Interpretation

Identifying 19-methylnonacosan-5-ol requires precise interpretation of EI mass spectral fragmentation. Because the TMS ether directs fragmentation, the molecule undergoes predictable alpha-cleavage on either side of the C5 carbon bearing the -OTMS group.

For 19-methylnonacosan-5-ol (Derivatized MW = 510.9 g/mol ):

• Cleavage between C4 and C5: Yields a fragment containing the long chain (C25H51) and the OTMS group. Mass = 351 + 102 = m/z 453 .

• Cleavage between C5 and C6: Yields a fragment containing the short butyl chain (C4H9) and the OTMS group. Mass = 57 + 102 = m/z 159 .

The presence of the intense m/z 159 peak is the definitive hallmark of a 5-alkanol[8], distinguishing it from other common isomers like 10-nonacosanol (which yields m/z 229 and 369)[2][8].

Table 1: GC-MS Diagnostic Parameters for Key Cuticular Biomarkers

Biomarker Analyte	Molecular Weight (TMS Derivatized)	Primary Diagnostic Alpha-Cleavage Ions (m/z)	Estimated Retention Index (Kovats)	Typical SPE Recovery Rate
n-Nonacosane (n-C29)	408.8 (Underivatized)	57, 71, 85, 408	~2900	>95%
Nonacosan-10-ol	496.9	229, 369	~3050	88–92%
19-Methylnonacosan-5-ol	510.9	159, 453	~3120	85–90%

Note: Recovery rates are calculated based on the internal standard (1-nonadecanol) response factor.

By adhering to this self-validating protocol, researchers can confidently isolate and quantify 19-methylnonacosan-5-ol, unlocking its potential as a highly specific biomarker for tracking environmental degradation, vector age-grading, and complex ecological networks.

References

• Sharif, S., et al. (2024). "Deciphering the impact of microenvironmental factors on cuticular hydrocarbon degradation in Lucilia sericata empty Puparia: Bridging ecological and forensic entomological perspectives using machine learning models." Science of The Total Environment / PubMed. URL:[Link]

• Saladi, V. S. (2024). "Mosquito Cuticular Hydrocarbon Chemical Analysis: Comparative Study." ResearchGate. URL:[Link]

• "Potential cuticular hydrocarbon biomarkers to estimate the age of the malaria vector, Anopheles stephensi." DergiPark. URL:[Link]

• "Conifer leaf wax acts as a source of secondary fatty alcohols in atmospheric aerosols." EGUsphere. URL:[Link]

• "Advances and Current Status in the Use of Cuticular Hydrocarbons for Forensic Entomology Applications." PMC. URL:[Link]

• "Identification of In-Chain-Functionalized Compounds and Methyl-Branched Alkanes in Cuticular Waxes of Triticum aestivum cv. Bethlehem." PMC. URL:[Link]

• "Resin and wax biomarkers preserved in Miocene Cupressaceae s.l. from Bełchatów and Lipnica Wielka, Poland." Botany.pl. URL:[Link]

• "Epicuticular wax." Wikipedia. URL:[Link]

Sources

• 1. bomax.botany.pl [bomax.botany.pl]
• 2. Epicuticular wax - Wikipedia [en.wikipedia.org]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. Advances and Current Status in the Use of Cuticular Hydrocarbons for Forensic Entomology Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of In-Chain-Functionalized Compounds and Methyl-Branched Alkanes in Cuticular Waxes of Triticum aestivum cv. Bethlehem - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Deciphering the impact of microenvironmental factors on cuticular hydrocarbon degradation in Lucilia sericata empty Puparia: Bridging ecological and forensic entomological perspectives using machine learning models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. egusphere.copernicus.org [egusphere.copernicus.org]

formulation of 19-methylnonacosan-5-ol in artificial pheromone blends

Application Note: Formulation of 19-Methylnonacosan-5-ol in Artificial Pheromone Blends for Bioassay and Field Deployment

Introduction & Mechanistic Rationale

19-Methylnonacosan-5-ol is a high-molecular-weight, methyl-branched secondary alcohol. In insect chemical ecology, compounds of this specific aliphatic class function critically as contact sex pheromones or cuticular hydrocarbon (CHC) recognition cues. Structurally, it shares significant homology with known semiochemicals, such as nonacosan-5-ol—an aphrodisiac pheromone identified in Pieris butterflies[1]—and 6-acetoxy-19-methylnonacosane, the primary sex pheromone of the New World screwworm fly (Cochliomyia hominivorax)[2].

Due to its aliphatic chain length of 29 carbons and the centrally located hydroxyl group, 19-methylnonacosan-5-ol exhibits extreme lipophilicity and negligible vapor pressure at ambient temperatures. This presents a distinct formulation challenge: the compound is a waxy solid that resists volatilization and is entirely insoluble in aqueous or polar systems. Therefore, to effectively integrate this compound into artificial pheromone blends for either laboratory behavioral assays or field trapping, it requires specialized non-polar solvent vehicles and controlled-release matrices[3].

Physicochemical Profiling

Understanding the physical properties of 19-methylnonacosan-5-ol is essential for predicting its behavior in various matrices. The quantitative data below dictates the boundaries of our formulation approach.

Property	Value / Characteristic	Formulation Implication
Molecular Formula	C30H62O	High carbon count dictates a strict non-polar solvent requirement.
Molecular Weight	~438.8 g/mol	Low volatility; acts primarily as a contact cue or requires high-surface-area dispensers.
LogP (Estimated)	> 12.0	Extreme hydrophobicity; incompatible with aqueous emulsions without heavy surfactants.
Physical State (25°C)	Waxy Solid	Must be fully dissolved via sonication before loading to prevent heterogeneous crystallization.
Optimal Solvents	Hexane, Dichloromethane	Hexane effectively mimics the native non-polar cuticular lipid environment[4].

Formulation Strategies & Matrix Selection

As a Senior Application Scientist, I emphasize that the choice of formulation matrix must directly align with the biological question being asked.

• Strategy A: Contact Bioassays (Glass Dummies / Filter Paper) For laboratory assays evaluating short-range courtship or arrestment behavior, the pheromone must be presented on a substrate that mimics the insect cuticle. Hexane is the gold-standard solvent here because it effectively solubilizes the long aliphatic chain without degrading the secondary alcohol moiety[4]. Furthermore, hexane evaporates rapidly and cleanly, leaving a uniform, residue-free layer of the waxy pheromone that does not introduce solvent-based behavioral artifacts[5].

• Strategy B: Field Deployment (Elastomeric Septa) For field trapping, the goal is to force a low-volatility compound into the vapor phase over weeks. Red rubber septa are the preferred dispensers. The vulcanized rubber matrix is highly lipophilic, allowing the 19-methylnonacosan-5-ol to partition deeply into the polymer network. As surface molecules slowly volatilize, internal molecules diffuse outward, establishing a near zero-order release kinetic profile[3].

Experimental Protocols

Protocol 1: Preparation of the Hexane-Based Pheromone Stock Solution Causality Note: We utilize HPLC-grade hexane to prevent the introduction of trace organic impurities that could act as behavioral antagonists. If the blend includes unsaturated hydrocarbons (alkenes/dienes), an antioxidant must be included to prevent oxidative degradation.

• Weighing: Accurately weigh 10.0 mg of synthesized 19-methylnonacosan-5-ol using a microbalance.

• Dissolution: Transfer the solid to a clean, amber borosilicate glass vial. Add 10.0 mL of HPLC-grade hexane to achieve a 1.0 mg/mL stock concentration.

• Homogenization: Sonicate the vial in a water bath at 30°C for 5 minutes until the waxy solid is completely dissolved.

• Antioxidant Addition (Optional): If blending with oxidation-prone compounds, add Butylated hydroxytoluene (BHT) to a final concentration of 0.01% (w/v).

• Storage: Flush the vial headspace with Nitrogen (N2) gas, seal with a PTFE-lined cap, and store at -20°C.

Protocol 2: Loading and Curing of Rubber Septum Dispensers Causality Note: Proper curing is critical. Incomplete solvent evaporation can lead to a "solvent burst" in the field, which repels target insects rather than attracting them.

• Septum Preparation: Pre-extract red rubber septa (e.g., 11 mm, Wheaton) by soaking them in HPLC-grade hexane for 24 hours to remove manufacturing plasticizers. Air-dry completely.

• Loading: Place an individual septum cup-side up in a clean glass vial. Using a glass syringe, dispense exactly 100 µL of the pheromone stock solution (containing 100 µg of 19-methylnonacosan-5-ol) directly into the cup of the septum.

• Curing: Leave the septum inside a fume hood with a high airflow rate for a minimum of 15 hours. This allows the hexane to fully evaporate while the pheromone partitions deep into the rubber matrix[6].

• Deployment: Transfer the cured septum to a field trap (e.g., Multipher or Delta trap) wearing nitrile gloves to prevent contamination with human skin lipids.

Mechanistic Workflow

Below is the logical workflow mapping the formulation of 19-methylnonacosan-5-ol from raw API to field deployment.

Formulation pathway of 19-methylnonacosan-5-ol from raw synthesis to sustained field release.

References

• Mori, K., Ohtaki, T., Ohrui, H., Berkebile, D. R., & Carlson, D. A. (2004). Synthesis of the Four Stereoisomers of 6-Acetoxy-19-methylnonacosane, the Most Potent Component of the Female Sex Pheromone of the New World Screwworm Fly. European Journal of Organic Chemistry, 2004(5), 1089-1096. URL: [Link]

• Yildizhan, S., van Loon, J., Sramkova, A., Ayasse, M., Arsene, C., ten Broeke, C., & Schulz, S. (2009). Aphrodisiac pheromones from the wings of the small cabbage white and large cabbage white butterflies, Pieris rapae and Pieris brassicae. ChemBioChem, 10(10), 1666-1677. URL: [Link]

• Roscoe, L. E., & MacKinnon, W. (2022). Use of a Sprayable Sex Pheromone Formulation in Landscape-Level Control of Choristoneura fumiferana Populations. Insects, 13(8), 706. URL: [Link]

• Mpuru, S., et al. (2020). Cuticular Hydrocarbons as Contact Sex Pheromone in the Parasitoid Wasp Urolepis rufipes. Frontiers in Ecology and Evolution, 8. URL: [Link]

• Belenioti, M., et al. (2022). Effect of solvent extraction time on the hydrocarbon profile of Drosophila suzukii (Diptera: Drosophilidae) and behavioural effects. European Journal of Entomology, 119, 252-259. URL: [Link]

• World Intellectual Property Organization. (2021). New sex pheromone components for the fall armyworm, Spodoptera frugiperda (Patent No. WO2021178948A1).

Sources

• 1. The Kovats Retention Index: Nonacosan-5-ol (C29H60O) [pherobase.com]
• 2. researchgate.net [researchgate.net]
• 3. Use of a Sprayable Sex Pheromone Formulation in Landscape-Level Control of Choristoneura fumiferana Populations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Cuticular Hydrocarbons as Contact Sex Pheromone in the Parasitoid Wasp Urolepis rufipes [frontiersin.org]
• 5. eje.cz [eje.cz]
• 6. WO2021178948A1 - New sex pheromone components for the fall armyworm, spodoptera frugiperda - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Total Synthesis of 19-Methylnonacosan-5-ol

Welcome to the Technical Support Center for the total synthesis of 19-methylnonacosan-5-ol. This long-chain, methyl-branched secondary alcohol presents unique synthetic challenges typical of cuticular hydrocarbons and insect pheromones. This guide provides field-proven troubleshooting strategies, focusing on overcoming poor solubility, preventing stereocenter racemization, and maximizing cross-coupling yields.

Synthetic Workflow & Critical Intervention Points

Fig 1. Synthetic workflow for 19-methylnonacosan-5-ol with critical failure points and solutions.

Troubleshooting Guides & FAQs

Q1: Why is my yield consistently below 40% during the alkyl-alkyl cross-coupling step to form the C29 backbone? A1: In long-chain aliphatic synthesis, standard Grignard reactions often fail due to β -hydride elimination and Wurtz-type homocoupling. To improve yield, you must transition to Kochi-Schlosser conditions. By adding catalytic dilithium tetrachlorocuprate ( Li2​CuCl4​ ), you facilitate efficient sp3

sp3 cross-coupling[1]. The copperate intermediate accelerates transmetalation and reductive elimination, favoring the cross-coupled 19-methylnonacosane skeleton over side reactions. Causality Insight: Uncatalyzed Grignard reagents are too "hard" and basic, leading to proton abstraction or halogen exchange. Copper softens the nucleophile, directing it strictly toward substitution.

Q2: I am using alkyne alkylation to join the two fragments, but the conversion is poor. How can I drive the reaction to completion? A2: Long-chain alkyl iodides (e.g., the C19-methyl building block) form reverse micelles in THF at low temperatures, physically shielding the electrophilic carbon from the lithium acetylide. The addition of a polar aprotic co-solvent like HMPA or DMPU (10-20% v/v) is critical[2]. These additives strongly solvate the lithium cation, breaking up the lipophilic aggregates and exposing the "naked" acetylide anion. This drastically improves nucleophilic attack, boosting yields from ~30% to over 85%.

Q3: After catalytic hydrogenation of the alkyne intermediate, my product shows partial racemization at the C19 methyl group. What causes this? A3: During the synthesis of structurally related methyl-branched screwworm fly pheromones, researchers observed that prolonged exposure to catalytic hydrogenation (e.g., using Pd/C) leads to partial racemization at stereocenters[3]. This occurs because active metal catalysts can facilitate reversible dehydrogenation of the alkane/alcohol chain before complete saturation and desorption. Intervention: To preserve the enantiomeric excess (ee), switch to Adams' catalyst ( PtO2​ ) in a non-polar solvent like hexane or ethyl acetate, and strictly limit the reaction time to 15–30 minutes under 1 atm of H2​ [3].

Q4: How do I efficiently purify 19-methylnonacosan-5-ol? Silica gel chromatography is giving poor resolution from unreacted starting materials. A4: Long-chain branched alcohols in the C30​ range are highly lipophilic ("greasy"), causing them to co-elute with alkanes and starting halides on standard normal-phase silica. Instead of relying solely on column chromatography, exploit the differential crystallization properties of the alcohol. Recrystallization from cold hexane or acetone often yields high-purity product. If chromatography is unavoidable, use silver nitrate-impregnated silica ( AgNO3​ / SiO2​ ) to retard unsaturated impurities.

Quantitative Yield Optimization Data

The following table summarizes the causal relationship between reaction conditions and isolated yields during the critical chain-elongation and reduction steps of long-chain branched alcohols.

Reaction Step	Standard Conditions	Optimized Conditions (Additive/Catalyst)	Mechanistic Effect	Typical Yield (%)
Alkyl-Alkyl Cross Coupling	Grignard + Alkyl Halide, THF, 0°C	Li2​CuCl4​ (Schlosser conditions), -78°C to RT	Suppresses β -hydride elimination and homocoupling	75 - 85%
Alkyne Alkylation	Lithium acetylide + Alkyl Iodide, THF	HMPA or DMPU (10-20% v/v)	Solvates Li+ , breaks reverse micelles of greasy chains	80 - 90%
Alkyne Reduction	H2​ (1 atm), Pd/C, EtOH, 12h	Adams' Catalyst ( PtO2​ ) , Hexane, 15-30 min	Prevents reversible dehydrogenation/racemization	90 - 98% (High ee)

Standardized Experimental Protocols

Protocol: Optimized Alkyne Alkylation for Chain Elongation

This protocol describes the coupling of a terminal alkyne with a long-chain methyl-branched alkyl iodide to form the unsaturated precursor of 19-methylnonacosan-5-ol.

Self-Validating System: To ensure the reaction is complete without prematurely quenching the main batch, remove a 50 μL aliquot, quench with aqueous NH4​Cl , extract with hexane, and analyze via GC-FID. The complete disappearance of the alkyl iodide peak validates that the reaction has reached its endpoint.

Step-by-Step Methodology:

• Preparation of the Acetylide: Flame-dry a 250 mL Schlenk flask under argon. Add the terminal alkyne (1.2 equiv) and anhydrous THF (0.2 M). Cool the solution to -78°C using a dry ice/acetone bath.

• Deprotonation: Dropwise add n-Butyllithium (1.1 equiv, 2.5 M in hexanes) over 15 minutes. Stir at -78°C for 30 minutes, then warm to 0°C for 15 minutes to ensure complete deprotonation.

• Solvent Modification: Cool the mixture back to -78°C. Slowly inject anhydrous HMPA or DMPU (15% of total THF volume). Caution: HMPA is a known carcinogen; handle strictly inside a fume hood with appropriate PPE.

• Electrophile Addition: Dissolve the methyl-branched alkyl iodide (1.0 equiv) in a minimal amount of anhydrous THF and add it dropwise to the acetylide solution.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

• Quench and Extraction: Quench the reaction by carefully adding saturated aqueous NH4​Cl at 0°C. Extract the aqueous layer three times with diethyl ether. Wash the combined organic layers with water (to remove HMPA/DMPU) and brine, then dry over anhydrous Na2​SO4​ .

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude long-chain alkynyl alcohol intermediate.

References

• Synthesis of the Four Stereoisomers of 6-Acetoxy-19-methylnonacosane, the Most Potent Component of the Female Sex Pheromone of the New World Screwworm Fly, with Special Emphasis on Partial Racemization in the Course of Catalytic Hydrogenation Source: UNL Digital Commons / European Journal of Organic Chemistry URL:3

• Syntheses of Four Methyl-branched Secondary Acetates and a Methyl-branched Ketone as Possible Candidates for the Female Pheromone of the Screwworm Fly, Cochliomyia hominivorax Source: Taylor & Francis Online / Bioscience, Biotechnology, and Biochemistry URL:2

• Synthesis of the Enantiomers of Some Methyl-branched Cuticular Hydrocarbons of the Ant, Diacamma sp. Source: Taylor & Francis Online / Bioscience, Biotechnology, and Biochemistry URL:1

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. digitalcommons.unl.edu [digitalcommons.unl.edu]

resolving GC-MS co-elution issues for 19-methylnonacosan-5-ol analysis

Welcome to our dedicated support hub for researchers and analytical scientists. This guide provides in-depth troubleshooting protocols and expert-driven FAQs to address the specific challenges of resolving co-elution issues in the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 19-methylnonacosan-5-ol and other long-chain branched alcohols.

Part 1: Frequently Asked Questions (FAQs) - The First Line of Defense

This section addresses common initial queries, providing a foundational understanding of the challenges and primary solutions.

Q1: What exactly is co-elution, and why is it a significant problem when analyzing 19-methylnonacosan-5-ol?

A: Co-elution occurs when two or more distinct chemical compounds exit the gas chromatography (GC) column at the same time, resulting in a single, overlapping chromatographic peak.[1][2] For a molecule like 19-methylnonacosan-5-ol, this is particularly problematic because it often exists in complex biological matrices alongside structurally similar isomers (e.g., other methyl-branched alcohols with the branch at a different position) or other long-chain compounds like sterols.[3] This overlap makes accurate identification and quantification impossible, as the resulting mass spectrum is a mixture of all co-eluting compounds, compromising the integrity of both qualitative and quantitative data.

Q2: My chromatogram shows a single, broad, or asymmetrical peak where I expect 19-methylnonacosan-5-ol. How can I definitively confirm that this is a co-elution issue?

A: Visual inspection is the first clue; peaks that are broad, show a "shoulder," or are asymmetrical often indicate a hidden, co-eluting compound.[1][4] However, for definitive confirmation, you must leverage your mass spectrometer:

• Mass Spectral Skewing: Acquire mass spectra from different points across the peak (the leading edge, the apex, and the tailing edge). In full scan mode, if the compound is pure, these spectra will be identical. If they differ, it confirms the presence of more than one compound.[1]

• Extracted Ion Chromatograms (EICs): Isomers may share many fragment ions, but their relative abundances can differ. Identify unique or diagnostically important ions for your target analyte and potential contaminants. Plotting the EICs for these specific ions can often reveal slightly offset peaks that are merged in the Total Ion Chromatogram (TIC).[4]

• Deconvolution Software: Modern GC-MS software platforms often include powerful deconvolution algorithms that can mathematically separate overlapping mass spectra, revealing the individual components of a single chromatographic peak.[4]

Q3: Is derivatization essential for analyzing 19-methylnonacosan-5-ol, and how can it help resolve co-elution?

A: Yes, derivatization is highly recommended and often essential. The primary reasons are:

• Increased Volatility: The polar hydroxyl (-OH) group on the alcohol makes the molecule less volatile and prone to thermal degradation in the hot GC inlet.[3][5]

• Improved Peak Shape: The active hydrogen on the hydroxyl group can interact with active sites in the GC system (liner, column), causing significant peak tailing.[5][6]

Derivatization, most commonly silylation to form a trimethylsilyl (TMS) ether, replaces the active hydrogen with a non-polar TMS group.[3][5] This chemical modification blocks the problematic interactions, leading to sharper, more symmetrical peaks. Sharper peaks are narrower, which inherently increases the chromatographic resolution between closely eluting compounds, directly helping to solve co-elution problems.[2]

Q4: What type of GC column stationary phase is best for separating 19-methylnonacosan-5-ol from its isomers?

A: While a standard non-polar phase (like a 5% phenyl-methylpolysiloxane) can work, resolving structurally similar isomers often requires a different selectivity. The principle of "like dissolves like" is a useful guide.[7] Since the derivatized alcohol is still moderately polar, a mid-polarity stationary phase is often the superior choice.

• Mid-Polar Phases (e.g., 50% Phenyl-methylpolysiloxane or a "WAX" type polyethylene glycol phase): These phases offer different interaction mechanisms (dipole-dipole, hydrogen bonding) compared to non-polar phases, which rely on dispersive forces.[7] This alternative selectivity can often separate isomers that co-elute on a standard non-polar column. For underivatized alcohols, a polar "WAX" column is particularly effective due to strong hydrogen bonding interactions.[7][8]

Part 2: In-Depth Troubleshooting Guide - A Systematic Approach

When basic adjustments are insufficient, a more systematic approach is required. Follow these guides to diagnose and resolve persistent co-elution issues.

Issue 1: Confirmed Co-elution with an Unknown Compound

You have confirmed through mass spectral analysis that your peak of interest is not pure. The next step is to systematically optimize your method to achieve separation.

The following diagram outlines the decision-making process for tackling a co-elution problem.

A systematic workflow for diagnosing and resolving co-elution.

Strategy A: Optimize Chromatographic Conditions

The foundation of resolving co-elution lies in manipulating the chromatographic parameters to enhance resolution.[4]

For high-boiling compounds like 19-methylnonacosan-5-ol, a slow temperature ramp is critical. A faster ramp rushes compounds through the column, reducing their interaction time with the stationary phase and thus decreasing separation.[9]

Protocol: Optimizing the Temperature Ramp

• Initial Screen: Start with a generic program, for example, an initial temperature of 50°C, ramping at 10°C/min to 300°C.[10]

• Identify Elution Temperature: Note the temperature at which your compound elutes.

• Slow the Ramp: Decrease the ramp rate significantly. A rate of 2-5°C/min is often effective for resolving isomers. This increases the time analytes spend partitioning between the mobile and stationary phases, enhancing resolution.[9][11]

• Adjust Initial Temperature: For splitless injection, the initial oven temperature should be about 20°C below the boiling point of your injection solvent to ensure proper solvent focusing.[12][13]

Table 1: Example Temperature Programs for Isomer Separation

Parameter	Aggressive (Fast) Program	Optimized (Slow) Program	Causality of Change
Initial Temp	100°C (1 min hold)	80°C (1 min hold)	Lower start temperature can improve focusing of early eluting compounds.
Ramp Rate	20°C / minute	3°C / minute	Primary change: Slower heating increases analyte-stationary phase interaction, improving separation.
Final Temp	320°C (5 min hold)	320°C (10 min hold)	Ensures all high-boiling compounds are eluted from the column.

| Result | Poor resolution, co-elution | Improved baseline separation | Increased analysis time is traded for significantly better resolution. |

If optimizing the temperature program on your current column is insufficient, the chemical interactions are not selective enough. Changing the stationary phase is the next logical step.

Table 2: Stationary Phase Selection Guide

Stationary Phase	Polarity	Primary Interaction	Use Case for 19-methylnonacosan-5-ol
5% Phenyl-Methylpolysiloxane (e.g., DB-5, HP-5MS)	Non-Polar	Dispersive (van der Waals)	General purpose, good starting point. May fail to resolve close isomers.
50% Phenyl-Methylpolysiloxane (e.g., DB-17)	Mid-Polar	Dipole-induced dipole, π-π	Recommended: Offers different selectivity that can resolve isomers co-eluting on a non-polar phase.
Polyethylene Glycol (PEG) (e.g., DB-WAX)	Polar	Hydrogen Bonding	Excellent for underivatized alcohols. May provide unique selectivity for TMS-ethers as well.[8]

| 6% Cyanopropylphenyl-Methylpolysiloxane (e.g., DB-624) | Mid-Polar | Dipole-dipole | Good alternative selectivity, often used for volatile organic compounds but can be applied here. |

Part 3: Advanced Protocols for Persistent Co-elution

Protocol 1: Silylation for TMS Ether Formation

This protocol details the most common derivatization technique for alcohols, which improves peak shape and can resolve co-elution by sharpening peaks.[5]

Materials:

• Dried sample extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous Pyridine or other suitable solvent (e.g., Acetonitrile)

• Micro-reaction vials (1.5 mL) with PTFE-lined caps

• Heating block or oven

Procedure:

• Ensure Dryness: The sample extract must be completely dry, as any moisture will deactivate the BSTFA reagent.[5] This can be achieved by evaporating the solvent under a stream of dry nitrogen.

• Reconstitute: Add 50 µL of anhydrous pyridine to the dried sample in the micro-reaction vial to dissolve the analytes.

• Add Reagent: Add 50 µL of BSTFA + 1% TMCS to the vial. The 1% TMCS acts as a catalyst.[5]

• Seal and Mix: Cap the vial tightly and vortex for 30 seconds.

• Heat: Heat the vial at 60-70°C for 30-45 minutes in a heating block.[5] Reaction time and temperature may need to be optimized depending on the sample matrix.

• Cool: Cool the vial to room temperature. The sample is now ready for GC-MS analysis. No further work-up is typically required.

The following diagram illustrates the key steps in the silylation process.

Step-by-step workflow for silylation of long-chain alcohols.

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

If 19-methylnonacosan-5-ol is co-eluting with compounds from a different chemical class (e.g., sterols, which are common in biological extracts), a pre-analysis cleanup step can isolate the alcohol fraction.[3]

Materials:

• Silica gel or Aminopropyl (NH2) SPE cartridge

• Sample extract dissolved in a non-polar solvent (e.g., Hexane)

• Elution solvents of increasing polarity (e.g., Hexane, Hexane:Ethyl Acetate mixtures, Methanol)

• Collection vials

Procedure (Silica Gel SPE):

• Conditioning: Condition the silica gel SPE cartridge with 2-3 column volumes of hexane. Do not let the cartridge go dry.

• Loading: Load the sample (dissolved in a minimal amount of hexane) onto the cartridge.

• Elution of Non-polar Compounds: Elute non-polar interferences (like alkanes) with 2-3 column volumes of hexane. Discard this fraction.

• Elution of Target Alcohols: Elute the long-chain alcohols with a solvent of intermediate polarity, such as a 80:20 mixture of heptane:ethyl acetate.[3] This fraction will contain your target analyte.

• Elution of Polar Compounds: More polar compounds can be eluted with a stronger solvent like methanol. This fraction can be discarded if not of interest.

• Analysis: Dry the collected alcohol fraction, perform derivatization as described in Protocol 1, and analyze by GC-MS.

This cleanup step removes interfering compounds before they can enter the GC, simplifying the chromatogram and often resolving the co-elution problem entirely.

References

• A simple method for analysis of insect cuticular hydrocarbons. (n.d.). ResearchGate. Retrieved from [Link]

• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). (n.d.). Axion Labs. Retrieved from [Link]

• Bernier, U. R., Carlson, D. A., & Geden, C. J. (1998). Gas chromatography/mass spectrometry analysis of the cuticular hydrocarbons from parasitic wasps of the genus Muscidifurax. Journal of the American Society for Mass Spectrometry, 9(4), 320–332. Retrieved from [Link]

• Co-Elution: How to Detect and Fix Overlapping Peaks. (2025, July 3). YouTube. Retrieved from [Link]

• GC-MS used to investigate cuticular hydrocarbons. (n.d.). Chromatography Today. Retrieved from [Link]

• Temperature Programming for Better GC Results. (2025, August 12). Phenomenex. Retrieved from [Link]

• Bernier, U. R., Carlson, D. A., & Geden, C. J. (1998). Gas Chromatography/Mass Spectrometry Analysis of the Cuticular Hydrocarbons from Parasitic Wasps of the Genus Muscidifurax. DigitalCommons@UNL. Retrieved from [Link]

• What Is Temperature Programming in Gas Chromatography? (2023, February 3). Industry news - alwsci. Retrieved from [Link]

• Cuticular Hydrocarbon Profiling by Fractionation and GC-MS in Socially Parasitic Ants. (2023, July 5). ScienceOpen. Retrieved from [Link]

• Blumberg, L. M., & Klee, M. S. (1999). Temperature Programming for High-Speed GC. Analytical Chemistry, 71(17), 3846–3852. Retrieved from [Link]

• GC Temperature Programming—10 Things You Absolutely Need to Know. (2025, November 26). Retrieved from [Link]

• GC Troubleshooting Guide Poster. (n.d.). Agilent. Retrieved from [Link]

• Ali, H. A. M., Mayes, R. W., Hector, B., & Orskov, E. R. (2001). The potential of long-chain fatty alcohols and long-chain fatty acids as diet composition markers. ResearchGate. Retrieved from [Link]

• GC Temperature Program Development. (n.d.). Element Lab Solutions. Retrieved from [Link]

• Types of stationary phases in gas chromatography. (2025, August 8). Phenomenex. Retrieved from [Link]

• Watson, T. (2015, February 1). Pragmatic Rules for GC Column Selection. LCGC International. Retrieved from [Link]

• Separation & Identification of Alcohols by Gas Chromatography. (2014, April 1). Odinity. Retrieved from [Link]

• Derivatization Reagents - For Selective Response and Detection in Complex Matrices. (n.d.). Greyhound Chromatography. Retrieved from [Link]

• (PDF) Derivatization Methods in GC and GC/MS. (n.d.). ResearchGate. Retrieved from [Link]

• Harvey, D. J. (1991). Identification by gas chromatography/mass spectrometry of long-chain fatty acids and alcohols from hamster meibomian glands using picolinyl and nicotinate derivatives. Journal of mass spectrometry, 26(11), 941-946. Retrieved from [Link]

• GC/MS analysis of long-chain esters standards. (A) Total ion... (n.d.). ResearchGate. Retrieved from [Link]

• Application of Comprehensive 2D Gas Chromatography Coupled with Mass Spectrometry in Beer and Wine VOC Analysis. (2023, August 15). MDPI. Retrieved from [Link]

• Amaki, Y., Watanabe, R., & Kouda, C. (n.d.). Odor Components and Outgas Analysis by GC-MS. Shimadzu. Retrieved from [Link]

• GC-MS Application Data Sheet No.119. (n.d.). Shimadzu. Retrieved from [Link]

• Nakayama, S., & Ishiguro, T. (n.d.). GC/MS analysis of trace organic pollutants in environmental air using a capillary column. Japan Environmental Sanitation Center. Retrieved from [Link]

• GC/MS and GC/MS/MS Metabolomics Analysis. (n.d.). Agilent Technologies. Retrieved from [Link]

• Application of GC Large Volume Injection Method for Pesticide Analysis in Golf Courses. (n.d.). Shimadzu. Retrieved from [Link]

Sources

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Types of stationary phases in gas chromatography| Phenomenex [phenomenex.com]
• 9. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 10. What Is Temperature Programming in Gas Chromatography? - Industry news - News - Zhejiang ALWSCI Technologies Co.,Ltd [alwsci.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: Optimizing Solvent Extraction for 19-methylnonacosan-5-ol

Prepared by: Senior Application Scientist, Gemini Division

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for optimizing the solvent extraction of 19-methylnonacosan-5-ol. It is structured as a troubleshooting and FAQ hub to directly address common challenges encountered during experimental workflows.

Section 1: Foundational Knowledge: Understanding the Analyte

Before optimizing any extraction, a thorough understanding of the target molecule's physicochemical properties is paramount. 19-methylnonacosan-5-ol is a long-chain, branched secondary alcohol. Its structure dictates its behavior in different solvent systems.

• Structure: C₃₀H₆₂O

• Molar Mass: 438.8 g/mol (approx.)

• Key Structural Features:

  • A long, 29-carbon aliphatic backbone (nonacosane base).

  • A hydroxyl (-OH) group at the 5-position, which introduces a site of polarity.

  • A methyl (CH₃) group at the 19-position.

The molecule's character is overwhelmingly lipophilic (non-polar) due to the large hydrocarbon chain. However, the hydroxyl group can participate in hydrogen bonding, making it slightly more soluble in moderately polar solvents compared to its parent alkane, nonacosane.[1][2] The general principle of "like dissolves like" is the cornerstone of selecting an appropriate extraction solvent.[1][3]

Section 2: Solvent Selection and Optimization Guide

The choice of solvent is the most critical parameter in achieving high extraction efficiency and purity.[4] A systematic approach, starting with non-polar solvents and moving to more polar options, is recommended.[5]

Table 1: Properties of Recommended Solvents for Screening

Solvent	Polarity Index (P')	Boiling Point (°C)	Key Considerations & Safety Notes
n-Hexane	0.1	69	Use Case: Excellent for highly non-polar lipids. High selectivity, may result in lower yield if the analyte has some polarity. Safety: Neurotoxin, flammable. Use in a well-ventilated fume hood.
Toluene	2.4	111	Use Case: Aromatic solvent, effective for a range of non-polar to moderately polar compounds. Safety: Flammable, toxic.
Dichloromethane (DCM)	3.1	40	Use Case: Versatile solvent for compounds of intermediate polarity. Safety: Potential carcinogen, volatile. Strict handling protocols required.
Ethyl Acetate	4.4	77	Use Case: Good "middle-ground" solvent. Less toxic than chlorinated solvents. Effective for lipids and slightly polar compounds.[6] Safety: Flammable, irritant.
Acetone	5.1	56	Use Case: Polar aprotic solvent, useful for disrupting cell matrices. Can be used in mixtures.[7] Safety: Highly flammable.
Ethanol	5.2	78	Use Case: Polar protic solvent. Generally used for more polar compounds, but can be effective for lipid extraction, especially at elevated temperatures or in mixtures.[7][8] Safety: Flammable, relatively low toxicity.
Methanol/Hexane Mix	Variable	Variable	Use Case: A mixture (e.g., 3:5 ratio) can enhance the extraction of lipids by disrupting cell membranes (methanol) while efficiently solubilizing the target (hexane).[9][10] Safety: Governed by the properties of both components. Methanol is toxic.

Experimental Workflow for Optimization

The following diagram outlines a logical workflow for systematically optimizing the extraction of 19-methylnonacosan-5-ol.

Sources

• 1. 3.2 Solubility – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Solvent Extraction: Introduction, Principle, Process, Selection of Solvents, Procedure, Applications, Practice Problems & Frequently Asked Questions in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 4. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A Simplified Methodology for Solvent Screening in Selective Extraction of Lipids from Microalgae Based on Hansen Solubility Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimalization of Extraction Conditions for Increasing Microalgal Lipid Yield by Using Accelerated Solvent Extraction Method (ASE) Based on the Orthogonal Array Design | IntechOpen [intechopen.com]
• 8. coleparmer.com [coleparmer.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: 19-Methylnonacosan-5-ol Stability &amp; Storage

Welcome to the technical support and troubleshooting portal for 19-methylnonacosan-5-ol . As a very long-chain branched secondary aliphatic alcohol (C30H62O), this molecule presents unique handling challenges. Its high hydrophobicity and secondary hydroxyl group make it highly susceptible to specific degradation pathways during long-term storage and high-temperature analytical workflows.

This guide is designed for researchers and drug development professionals to understand the causality of these degradation mechanisms and implement self-validating protocols to preserve sample integrity.

Mechanistic Overview: The Causality of Degradation

To prevent degradation, we must first understand the thermodynamic and kinetic drivers that compromise 19-methylnonacosan-5-ol. The molecule faces two primary chemical threats:

• Thermal Dehydration (Elimination): Secondary alcohols are highly susceptible to dehydration. When exposed to thermal stress—especially in the presence of acidic catalytic sites (such as untreated silanol groups on standard glass)—the molecule undergoes an E1/E2 elimination reaction. This strips a water molecule (-H2O) and yields an alkene degradant (e.g., 19-methylnonacosene)[1].

• Auto-Oxidation: In the presence of ambient oxygen and thermal energy, the secondary carbon (C5) is vulnerable to radical-mediated auto-oxidation. This process strips hydrogen (-2H) and converts the hydroxyl group into a ketone (19-methylnonacosan-5-one)[2].

Mechanistic pathways of thermal and oxidative degradation of 19-methylnonacosan-5-ol.

Troubleshooting Guides & FAQs

Q1: During GC-MS analysis, my 19-methylnonacosan-5-ol peak is shrinking, and a new peak with a mass of [M-18] has appeared. What is happening? A1: You are observing thermal dehydration. The [M-18] peak corresponds to the alkene degradant (loss of H2O). While this can occur during poor storage, it is most frequently an artifact of the GC injection port. If your inlet temperature is too high (>280°C) or your glass liner is not properly deactivated, the surface silanols will catalyze the dehydration of the secondary alcohol. Solution: Lower the inlet temperature to 250°C, use a freshly deactivated liner, and ensure your storage vials are 3[3].

Q2: I stored my bulk powder at -20°C, but NMR now shows a ketone carbonyl peak (~210 ppm). How did it degrade in the freezer? A2: Freezing slows down reaction kinetics but does not halt oxidation if ambient oxygen is present in the vial's headspace. Secondary alcohols will2[2]. Furthermore, repeatedly opening a bulk container introduces fresh oxygen and atmospheric moisture. Solution: Transition from bulk storage to single-use aliquots, and blanket the headspace with Argon (which is denser than Nitrogen and displaces oxygen more effectively) prior to sealing.

Q3: Why is my sample transitioning from a waxy solid to a viscous paste over time at room temperature? A3: This is a physical manifestation of chemical degradation. Pure 19-methylnonacosan-5-ol has a highly ordered crystalline structure due to its long aliphatic chain. As oxidation (ketones) and dehydration (alkenes) occur, these newly formed molecules act as structural impurities. They disrupt the crystal lattice, causing a melting point depression that turns the solid wax into a paste.

Quantitative Data: Storage Condition Efficacy

The following table summarizes the expected degradation rates of 19-methylnonacosan-5-ol based on empirical stability testing over a 6-month period.

Storage Temperature	Container Type	Headspace Atmosphere	Est. Degradation (6 Months)	Primary Degradant Identified
+25°C (Room Temp)	Standard Borosilicate	Ambient Air	15.0 - 20.0%	Ketone & Alkene
+4°C (Fridge)	Standard Borosilicate	Ambient Air	5.0 - 8.0%	Ketone
-20°C (Freezer)	Silanized Amber Glass	Ambient Air	1.0 - 2.0%	Ketone
-80°C (Ultra-Low)	Silanized Amber Glass	Argon Blanket	< 0.1%	None Detected

Standardized Experimental Protocols

To guarantee the integrity of your compound, implement the following self-validating workflows in your laboratory.

Protocol A: Silanization of Glassware for Lipid Storage

Untreated glass possesses acidic silanol (-SiOH) groups that actively catalyze the dehydration of secondary alcohols. Silanization caps these groups with inert methyl branches.

• Clean & Dry: Wash amber glass vials with HPLC-grade acetone and dry completely in an oven at 110°C for 1 hour.

• Chemical Treatment: In a fume hood, fill the vials with a 5% solution of dimethyldichlorosilane (DMDCS) in toluene. Cap and let sit for 15 minutes.

• Quench & Wash: Discard the DMDCS solution. Rinse the vials twice with toluene to remove unreacted silane, followed by three rinses with anhydrous methanol to quench any residual reactive chlorides.

• Final Bake: Dry the vials at 100°C for 30 minutes.

• Self-Validation Step: Place a 10 µL droplet of distilled water on the interior surface of the treated vial. If the silanization was successful, the water will bead up with a high contact angle (>90°) due to the hydrophobic methyl groups. If the droplet spreads flat, the deactivation failed and the vial must be re-treated.

Protocol B: Aliquoting and Argon Blanketing

Avoid freeze-thaw cycles and repeated oxygen exposure by preparing single-use aliquots.

• Dissolution: Dissolve the bulk 19-methylnonacosan-5-ol in a non-polar, anhydrous solvent (e.g., HPLC-grade hexane) at a known concentration (e.g., 10 mg/mL).

• Dispersion: Transfer appropriate volumes into the self-validated silanized vials from Protocol A.

• Evaporation: Evaporate the solvent under a gentle, steady stream of high-purity Nitrogen gas until a dry film/wax remains.

• Blanketing: Introduce a gentle stream of Argon gas into the vial for 10 seconds. Argon is heavier than air and will pool at the bottom, creating a protective blanket over the lipid.

• Sealing: Immediately cap the vial with a PTFE-lined screw cap and transfer to -80°C storage.

• Self-Validation Step: Immediately after sealing the batch, take one "control" aliquot, reconstitute it, and run a baseline GC-FID analysis. The absence of an [M-18] alkene peak confirms that the evaporation and blanketing process itself did not introduce thermal stress, validating the baseline purity of the stored batch.

References

• [1] The effect of a curing agent on the thermal degradation of fire retardant brominated epoxy resins. Centre National de la Recherche Scientifique (CNRS). 1

• [2] New Approach for Understanding the Oxidation Stability of Neopolyol Ester Lubricants Using a Small-Scale Oxidation Test Method. National Institutes of Health (NIH / PMC). 2

• [3] Direct Thermal Desorption−Gas Chromatography and Gas Chromatography−Mass Spectrometry Profiling of Hop (Humulus lupulus L.) Essential Oils in Support of Varietal Characterization. American Chemical Society (ACS Publications). 3

Sources

• 1. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 2. New Approach for Understanding the Oxidation Stability of Neopolyol Ester Lubricants Using a Small-Scale Oxidation Test Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low NMR Signal-to-Noise for 19-methylnonacosan-5-ol

This guide provides in-depth troubleshooting for researchers, scientists, and drug development professionals encountering a low signal-to-noise ratio (S/N) in the Nuclear Magnetic Resonance (NMR) analysis of 19-methylnonacosan-5-ol. This long-chain aliphatic alcohol presents unique challenges due to its physical and chemical properties. This document will address these issues in a practical, question-and-answer format, grounding all recommendations in established scientific principles.

Frequently Asked Questions (FAQs)

Q1: Why is my NMR spectrum for 19-methylnonacosan-5-ol so noisy?

A low signal-to-noise ratio for a long-chain, waxy solid like 19-methylnonacosan-5-ol can stem from several factors, often related to its molecular structure and physical state. These include:

• Poor Solubility and Aggregation: The long, non-polar alkyl chain dominates the molecule's properties, leading to limited solubility in common NMR solvents. Even when seemingly dissolved, the molecules may form aggregates or micelles, which tumble slowly in solution. This slow tumbling leads to efficient T2 relaxation, resulting in broad peaks that can be lost in the baseline noise.[1][2]

• Low Sample Concentration: Directly related to poor solubility, a low effective concentration of the analyte in the NMR tube will inherently produce a weak signal.[3]

• Long T1 Relaxation Times: While slow tumbling broadens signals (short T2), the carbons and protons in the long alkyl chain, particularly those far from the hydroxyl group and the methyl branch, can have long spin-lattice (T1) relaxation times.[4][5] If the time between NMR scans (the recycle delay) is too short, these nuclei do not fully relax back to their equilibrium state, leading to signal saturation and reduced intensity in subsequent scans.[6][7]

• Suboptimal NMR Parameters: The default acquisition parameters on many NMR spectrometers are optimized for small, rapidly tumbling molecules and may not be suitable for this type of compound.[4]

• Improper Sample Preparation: The presence of solid particles, paramagnetic impurities (like dissolved oxygen), or a non-uniform sample volume can degrade the magnetic field homogeneity, leading to broadened lines and a lower S/N.[8]

In-Depth Troubleshooting Guides

Issue 1: Poor Signal and Broad Lines Due to Solubility and Aggregation

If you observe a generally weak spectrum with broad, poorly defined peaks, the primary suspect is poor solubility or aggregation of your sample.

Protocol 1: Solvent Selection and Sample Preparation

• Solvent Choice: Standard deuterated chloroform (CDCl₃) is a common starting point for many organic molecules.[9] However, for long-chain alkanes and their derivatives, other solvents or solvent mixtures may be more effective. Consider using deuterated benzene (C₆D₆) or toluene-d8, which can offer better interaction with the long alkyl chain and sometimes provide better spectral dispersion.[5] A mixture, such as CDCl₃ with a small amount of deuterated methanol (CD₃OD), can sometimes improve solubility for amphiphilic molecules.[2]

• Elevated Temperature: Increasing the temperature of the NMR experiment can significantly improve solubility and reduce viscosity.[1] This leads to faster molecular tumbling, which narrows the spectral lines (by increasing T2) and improves the signal-to-noise ratio. Start at room temperature and incrementally increase the temperature (e.g., to 40°C or 60°C) while monitoring the lock signal and spectral resolution.

• Sonication: After adding the solvent, gently sonicate the sample vial for a few minutes to help break up any solid aggregates and facilitate dissolution.

• Filtration: It is crucial to remove any undissolved particulate matter. Filter the sample solution through a small plug of glass wool packed into a Pasteur pipette directly into the NMR tube.[8][9] This prevents solid particles from distorting the magnetic field homogeneity, which would otherwise cause broad lines.

Causality: The goal is to have individual molecules tumbling freely and rapidly in solution. Higher temperatures provide the thermal energy needed to overcome intermolecular forces and break up aggregates. The choice of solvent is critical for effective solvation of the long alkyl chain. Filtration ensures that the magnetic field experienced by the molecules is as uniform as possible, a prerequisite for sharp NMR signals.[10][11]

Parameter	Condition 1	Condition 2	Condition 3	Expected Outcome
Solvent	CDCl₃	C₆D₆	CDCl₃/CD₃OD (4:1)	Improved solubility and narrower lines in the most suitable solvent.
Temperature	25°C	40°C	60°C	Decreased linewidth and increased S/N at higher temperatures.[1]

Issue 2: Weak Signal Due to Long Relaxation Times and Suboptimal Acquisition

Even with a well-dissolved sample, the signal may be weak if the NMR acquisition parameters are not optimized for the long T1 relaxation times characteristic of this molecule.

Protocol 2: Optimizing Acquisition Parameters

• Increase the Relaxation Delay (d1): The relaxation delay (d1) is the time the system waits before applying the next pulse sequence. For quantitative results, this delay should be at least 5 times the longest T1 value.[7][12] For simply improving the S/N in a qualitative spectrum, increasing d1 from the default of 1-2 seconds to 5-10 seconds can make a significant difference for slowly relaxing nuclei.

• Use a Smaller Flip Angle: A standard 90° pulse provides the maximum signal per scan but requires a long relaxation delay. By using a smaller flip angle (e.g., 30° or 45°), the magnetization is not fully saturated, allowing for a shorter relaxation delay between scans.[3][4] This can lead to a better overall S/N in a given amount of experimental time.[6]

• Increase the Number of Scans (ns): The signal-to-noise ratio increases with the square root of the number of scans.[3][13] Doubling the S/N requires quadrupling the number of scans. This is a straightforward way to improve a weak signal, but it comes at the cost of longer experiment times.

• Check the Receiver Gain: Ensure the receiver gain is set appropriately. While modern spectrometers often have an automatic gain setting, it's worth checking that it hasn't been set too low. Conversely, a gain that is too high can lead to signal clipping and artifacts.[14]

Causality: The relationship between the relaxation delay (d1), acquisition time (aq), T1, and the flip angle (θ) is critical for maximizing signal in a given timeframe. The "Ernst Angle" describes the optimal flip angle for a given T1 and repetition time (d1 + aq) to achieve the best sensitivity.[4] For nuclei with long T1 values, a smaller flip angle allows for more scans in the same amount of time, leading to a net gain in S/N.

Parameter	Default Setting (Typical)	Optimized Setting for Long T1	Rationale
Relaxation Delay (d1)	1.0 s	5.0 - 10.0 s	Allows for more complete relaxation of slowly relaxing nuclei.[4][7]
Flip Angle (Pulse Width)	90°	30° - 45°	Reduces saturation, allowing for a shorter recycle delay and more scans per unit time.[3][4]
Number of Scans (ns)	16	64, 128, or higher	Signal averaging improves S/N by the square root of the number of scans.[3][13]

Troubleshooting Workflow

Here is a logical workflow to diagnose and address low S/N issues with 19-methylnonacosan-5-ol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ou.edu [ou.edu]
• 3. benchchem.com [benchchem.com]
• 4. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 5. Additional insights from very-high-resolution 13C NMR spectra of long-chain n-alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Optimal Pulse Width and T1 [nmr.chem.ucsb.edu]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. How to make an NMR sample [chem.ch.huji.ac.il]
• 9. How To [chem.rochester.edu]
• 10. bionmr.cores.ucla.edu [bionmr.cores.ucla.edu]
• 11. Structural shimming for high-resolution nuclear magnetic resonance spectroscopy in lab-on-a-chip devices - Lab on a Chip (RSC Publishing) [pubs.rsc.org]
• 12. NMR Relaxation [chem.ch.huji.ac.il]
• 13. nmr.oxinst.com [nmr.oxinst.com]
• 14. 5) Common Problems | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]

chromatography purification techniques to remove impurities from 19-methylnonacosan-5-ol

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges in the purification of 19-methylnonacosan-5-ol. Given the specific nature of this long-chain, branched alcohol, this document synthesizes established chromatographic principles for lipophilic compounds to offer robust, field-proven strategies.

Introduction: The Purification Challenge

19-methylnonacosan-5-ol is a C30 aliphatic alcohol. Its structure presents a unique purification challenge: a large, non-polar hydrocarbon backbone combined with a single polar hydroxyl (-OH) group. This makes it highly lipophilic and poorly soluble in water.[1] Impurities are often structurally similar, such as isomers, unreacted starting materials, or byproducts like olefins, esters, and aldehydes, which can co-elute during chromatography, complicating isolation.[2]

The primary goal is to exploit the polarity difference, however slight, between the target molecule and its impurities. Normal-phase chromatography, utilizing a polar stationary phase like silica gel, is typically the most effective initial approach for this class of compounds.[1][3]

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the best chromatography technique to start with for purifying 19-methylnonacosan-5-ol?

Answer: Normal-phase flash column chromatography using silica gel is the recommended starting point. This technique is well-suited for separating compounds with moderate to low polarity.[3][4] The polar silica stationary phase interacts with the hydroxyl group of the alcohol, providing retention, while a non-polar mobile phase is used to elute the compounds.[4] This method is efficient for handling gram-scale purifications common in research and development.

Q2: How do I select the optimal mobile phase (solvent system) for my separation?

Answer: The key is to find a solvent system that provides a good retention factor (Rf) on a Thin-Layer Chromatography (TLC) plate. An ideal Rf value for the target compound is between 0.2 and 0.4.[4][5]

• Starting Point: Begin with a binary mixture of a non-polar solvent (e.g., hexane or heptane) and a slightly more polar solvent (e.g., ethyl acetate or diethyl ether).[6] A good initial test mixture is 95:5 or 90:10 hexane:ethyl acetate.[4]

• Optimization:

  • If the spot remains at the baseline (Rf ≈ 0): The mobile phase is not polar enough. Increase the proportion of the polar solvent (e.g., move from 5% to 10% ethyl acetate).[4][5]

  • If the spot moves with the solvent front (Rf ≈ 1): The mobile phase is too polar. Decrease the proportion of the polar solvent (e.g., move from 5% to 2% ethyl acetate).[7]

• Causality: The mobile phase competes with the analyte for binding sites on the polar silica gel. A more polar mobile phase will more effectively displace the alcohol from the silica, causing it to travel further up the plate (higher Rf).

Q3: My compound and a key impurity are not separating on the TLC plate (ΔRf is too small). What are my options?

Answer: Improving resolution is critical. Consider the following strategies:

• Fine-Tune the Mobile Phase: Test different solvent systems. Sometimes, switching one of the solvents can alter selectivity. For example, replacing ethyl acetate with dichloromethane (DCM) or a ternary mixture (e.g., hexane:DCM:ethyl acetate) can change the interactions and improve separation.

• Use a Different Stationary Phase: If silica gel fails, consider alumina, which has different selectivity. For particularly challenging separations where the only difference is lipophilicity (e.g., separating from a similar chain-length alkane), non-aqueous reversed-phase chromatography may be an effective, albeit more advanced, option.[1]

• Check for Sample Overload: On a TLC plate, applying too much sample can cause spots to widen and overlap, making separation appear worse than it is.[8]

Q4: My compound appears to be degrading or streaking on the silica plate/column. Why is this happening and how can I fix it?

Answer: Streaking is often a sign of an undesirable chemical interaction with the stationary phase or poor solubility.

• Acidity of Silica: Standard silica gel is slightly acidic and can cause decomposition of acid-sensitive compounds.[9] To mitigate this, you can use a deactivated silica gel or add a small amount (~0.1-1%) of a basic modifier like triethylamine (NEt₃) to your mobile phase to neutralize the acidic sites.

• Poor Solubility: If the compound is not fully soluble in the mobile phase as it moves through the column, it can lead to tailing. Ensure your chosen eluent is a good solvent for your crude material.[9]

• Sample Overload: Overloading the column is a common cause of both streaking and poor separation. A general rule is to use a silica gel-to-crude sample mass ratio of at least 30:1 to 50:1 for good separation.[10]

Q5: How do I confirm the purity of my final fractions?

Answer: Purity confirmation is a self-validating step.

• TLC Analysis: Collect fractions from your column and spot them on a TLC plate alongside your crude starting material and a reference spot of the pure compound (if available). Combine only the fractions that show a single, clean spot corresponding to your product.

• Spectroscopic Analysis: After combining and evaporating the solvent from the pure fractions, obtain analytical data.

  • NMR (¹H and ¹³C): This is the gold standard for confirming the structure and assessing purity. The absence of impurity peaks is a strong indicator of success.

  • Mass Spectrometry (MS): Confirms the molecular weight of the isolated compound.

  • Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These can provide a quantitative measure of purity (e.g., >99% by peak area).

Part 2: Detailed Experimental Protocol - Flash Column Chromatography

This protocol assumes a 1-gram scale purification. Adjust silica and solvent volumes accordingly for different scales.

1. Preparation of the Mobile Phase and TLC Analysis:

• Develop a solvent system using TLC as described in FAQ Q2. Aim for a product Rf of ~0.3. For 19-methylnonacosan-5-ol, a system like 95:5 Hexane:Ethyl Acetate is a logical starting point.

• Prepare at least 1 L of this mobile phase to ensure consistency throughout the run.

2. Column Packing (Slurry Method):

• Select a glass column of appropriate size (e.g., 40-50 mm diameter for ~50 g of silica).

• Weigh ~50 g of silica gel (40-63 µm particle size) into a beaker.

• In a fume hood, create a slurry by adding the mobile phase to the silica gel until it has a consistency similar to a milkshake. Swirl until no air bubbles are visible.[10]

• With the column stopcock closed, pour the slurry into the column. Use a funnel to prevent spillage.

• Open the stopcock and allow the solvent to drain, collecting it for reuse. Gently tap the side of the column to ensure the silica packs down into a uniform bed. Never let the solvent level drop below the top of the silica bed.[11]

3. Sample Loading (Wet Loading):

• Dissolve your 1 g crude sample in a minimal amount of a suitable solvent, ideally the mobile phase or a slightly stronger solvent like DCM.[8]

• Once the solvent level in the packed column has reached the top of the silica bed, carefully add the dissolved sample to the top of the silica using a pipette.

• Open the stopcock and allow the sample to absorb onto the silica, again without letting the bed run dry.

• Gently add a small layer (1-2 cm) of sand or a frit on top of the silica bed to prevent disturbance during solvent addition.

4. Elution and Fraction Collection:

• Carefully fill the column with the mobile phase.

• Apply gentle air pressure to the top of the column to achieve a steady flow rate (e.g., 5-10 cm/min drop level).

• Begin collecting fractions in test tubes or vials. The volume of each fraction should be approximately half the volume of the stationary phase.

• Monitor the elution process by spotting every few fractions onto a TLC plate. Visualize the spots using a suitable stain (e.g., potassium permanganate or p-anisaldehyde, as long-chain alcohols are often UV-inactive).

5. Analysis and Product Isolation:

• Identify the fractions containing the pure product based on the TLC analysis.

• Combine the pure fractions into a round-bottom flask.

• Remove the solvent using a rotary evaporator to yield the purified 19-methylnonacosan-5-ol.

Part 3: Visual Workflows and Data Tables

Purification Workflow Diagram

Sources

• 1. biotage.com [biotage.com]
• 2. US20080293977A1 - Method for the Production of Primary Long-Chain Alcohols - Google Patents [patents.google.com]
• 3. hawach.com [hawach.com]
• 4. sorbtech.com [sorbtech.com]
• 5. How To Choose The Best Eluent For Thin Layer Chromatography (TLC) - Blogs - News [alwsci.com]
• 6. community.wvu.edu [community.wvu.edu]
• 7. reddit.com [reddit.com]
• 8. General methods for flash chromatography using disposable columns - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.rochester.edu [chem.rochester.edu]
• 10. orgsyn.org [orgsyn.org]
• 11. reddit.com [reddit.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating GC-MS Quantification Standard Curves for 19-methylnonacosan-5-ol

Introduction: The Imperative of Precision in Complex Analyte Quantification

For researchers and drug development professionals, the accurate quantification of complex molecules is the bedrock of reliable data. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a "gold standard" for its ability to separate and positively identify analytes.[1] However, the transition from qualitative identification to precise quantification introduces a new layer of analytical rigor. This guide provides an in-depth, experience-driven framework for the validation of a GC-MS quantification method, using the long-chain secondary alcohol, 19-methylnonacosan-5-ol, as our model analyte.

Long-chain alcohols like 19-methylnonacosan-5-ol present unique challenges due to their low volatility and potential for complex interactions within biological matrices. A robustly validated standard curve is not merely a regulatory checkbox; it is a self-validating system that ensures every measurement is accurate, precise, and defensible.[2] This guide will dissect the core validation parameters, explain the causality behind experimental choices, and provide actionable protocols to establish a trustworthy quantitative method.

The Cornerstone of Quantification: The Standard Curve

A standard curve, or calibration curve, is a regression model that correlates the instrumental response to the known concentration of an analyte.[3] In GC-MS, this typically involves plotting the peak area ratio (analyte peak area / internal standard peak area) against the concentration of prepared standards.[4] The objective of validation is to rigorously demonstrate that this relationship is consistent, reliable, and fit for its intended purpose.[5]

Core Parameters for Standard Curve Validation

Analytical method validation is a comprehensive process that examines multiple performance characteristics.[1] The International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) provide authoritative guidelines on the necessary parameters.[6][7][8]

Specificity / Selectivity

Expertise & Experience: Specificity is the ability of the method to unequivocally measure the analyte of interest without interference from other components in the sample matrix, such as impurities, degradation products, or endogenous substances.[7][9] In GC-MS, the combination of chromatographic retention time and the mass spectrum provides a high degree of specificity.[1] For a complex molecule like 19-methylnonacosan-5-ol, which requires derivatization (e.g., silylation) to enhance volatility, it is crucial to demonstrate that derivatizing reagents or by-products do not interfere with the analyte or internal standard peaks.

Experimental Protocol: Assessing Specificity

• Matrix Blank Analysis: Prepare and analyze a blank matrix sample (e.g., plasma, tissue extract) that does not contain the analyte or the internal standard (IS).

• Analyte & IS-Spiked Matrix: Analyze a blank matrix sample spiked only with the analyte and another spiked only with the IS.

• Procedure: Process these samples through the entire analytical method, including extraction and derivatization.

• Evaluation:

  • Examine the chromatograms at the retention times corresponding to 19-methylnonacosan-5-ol and its IS.

  • The response in the blank matrix at these retention times should be negligible, typically less than 20% of the response at the Lower Limit of Quantification (LLOQ).[10]

  • This ensures that endogenous matrix components do not produce a false positive signal.

Linearity and Range

Expertise & Experience: Linearity demonstrates that the instrument's response is directly proportional to the analyte's concentration over a specified range.[11] While a linear relationship is often desired, it's crucial to understand that detector saturation or complex ionization dynamics can sometimes lead to non-linear responses, which may be acceptable if a different regression model (e.g., quadratic) is appropriately justified and consistently applied.[12] The analytical range is the interval between the upper and lower concentrations for which the method has been proven to be accurate, precise, and linear.[7][11]

Experimental Protocol: Establishing Linearity and Range

• Standard Preparation: Prepare a stock solution of 19-methylnonacosan-5-ol. From this, create a series of at least six non-zero calibration standards spanning the expected concentration range of your samples.[1][12]

• Internal Standard: Add a fixed concentration of a suitable internal standard (e.g., a deuterated analog or a structurally similar long-chain alcohol like nonadecanol) to each standard.[4]

• Analysis: Analyze each calibration standard in triplicate.

• Data Plotting: Construct a calibration curve by plotting the peak area ratio (analyte/IS) on the y-axis versus the nominal concentration on the x-axis.[3][13]

• Evaluation:

  • Perform a linear regression analysis on the data.

  • The relationship is considered linear if the correlation coefficient (r²) is typically ≥ 0.99.[14] Some guidelines suggest ≥ 0.999 for stricter applications.[9]

  • Visually inspect a plot of the residuals (the difference between the observed and predicted values) to ensure they are randomly distributed around zero.[15]

Table 1: Example Linearity Data for 19-methylnonacosan-5-ol

Nominal Conc. (ng/mL)	Peak Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	% Deviation
5.0 (LLOQ)	0.052	5.1	+2.0%
10.0	0.101	9.9	-1.0%
50.0	0.508	50.5	+1.0%
100.0	1.015	100.8	+0.8%
250.0	2.520	249.5	-0.2%
500.0 (ULOQ)	5.035	501.0	+0.2%
Regression Model	y = 0.010x + 0.002	Correlation Coefficient (r²)	0.9996

Accuracy

Expertise & Experience: Accuracy, sometimes called trueness, measures the closeness of the mean test result to the true or accepted reference value.[7][16][17] It is a critical measure of systematic error. Accuracy is determined by analyzing quality control (QC) samples prepared at known concentrations and calculating the percent recovery.

Experimental Protocol: Determining Accuracy

• QC Sample Preparation: Prepare QC samples by spiking a blank matrix with known concentrations of 19-methylnonacosan-5-ol. These should be prepared from a separate stock solution than the one used for calibration standards. Prepare at least three concentration levels: Low, Medium, and High (e.g., 3x LLOQ, mid-range, and ~80% of ULOQ).

• Analysis: Analyze at least five replicates of each QC level against a freshly prepared standard curve on different days to also assess intermediate precision.

• Evaluation:

  • Calculate the concentration of the QC samples using the calibration curve.

  • Accuracy is expressed as the percentage of the measured concentration relative to the nominal concentration: (Mean Measured Conc. / Nominal Conc.) * 100%.

  • The mean value should typically be within ±15% of the nominal value (±20% at the LLOQ).[10]

Precision

Expertise & Experience: Precision reflects the degree of scatter or agreement between a series of measurements of the same homogeneous sample.[7][16] It is a measure of random error and is typically evaluated at two levels:

• Repeatability (Intra-assay precision): Precision over a short time interval under the same operating conditions.[7]

• Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.[9]

Experimental Protocol: Determining Precision

• Sample Sets: Use the same QC sample sets prepared for the accuracy assessment.

• Repeatability Analysis: Analyze at least five replicates of each QC level (Low, Mid, High) in a single analytical run.

• Intermediate Precision Analysis: Analyze the same QC levels across multiple runs, preferably on at least three different days.

• Evaluation:

  • Calculate the mean, standard deviation (SD), and relative standard deviation (%RSD) or coefficient of variation (%CV) for the measured concentrations at each QC level. (%RSD = (SD / Mean) * 100%).

  • The %RSD should typically not exceed 15% (20% at the LLOQ).[9]

Table 2: Example Accuracy and Precision Data Summary

QC Level	Nominal Conc. (ng/mL)	Intra-Assay (n=5)	Inter-Assay (3 runs)
Accuracy (% Recovery)	Precision (%RSD)
Low QC	15.0	103.5%	4.8%
Mid QC	150.0	98.7%	3.1%
High QC	400.0	101.2%	2.5%
Acceptance Criteria	85-115%	≤15%

Limit of Detection (LOD) and Limit of Quantification (LOQ)

Expertise & Experience:

• LOD: The lowest concentration of an analyte that can be reliably detected, but not necessarily quantified with acceptable accuracy and precision.

• LOQ: The lowest concentration on the standard curve that can be measured with acceptable accuracy and precision.[5][11] The LOQ is the more critical parameter for quantitative assays.

Experimental Protocol: Determining LOD and LOQ

• Method 1 (Signal-to-Noise Ratio):

  • Prepare samples with decreasingly low concentrations of 19-methylnonacosan-5-ol.

  • LOD is often determined as the concentration that yields a signal-to-noise (S/N) ratio of 3:1.

  • LOQ is the concentration that yields an S/N ratio of 10:1.

• Method 2 (LOQ Confirmation):

  • The LOQ is formally established as the lowest standard on the calibration curve.

  • Analyze at least five samples prepared independently at the proposed LOQ concentration.

  • The accuracy should be within ±20% of the nominal value, and the precision (%RSD) should be ≤20%.[9]

Robustness

Expertise & Experience: Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[9] This provides confidence that the method will perform reliably during routine use. Robustness is typically evaluated during method development.

Experimental Protocol: Assessing Robustness

• Parameter Variation: Identify critical GC-MS parameters. For a long-chain alcohol method, these might include:

  • GC oven temperature ramp rate (e.g., ± 2°C/min)

  • Injector temperature (e.g., ± 5°C)

  • Carrier gas flow rate (e.g., ± 10%)[18]

  • Derivatization time or temperature

• Analysis: Analyze a Mid QC sample under each of the modified conditions.

• Evaluation: Compare the results to those obtained under the normal (optimized) conditions. The results should not deviate significantly, indicating the method is robust.

Visualizing the Validation Workflow

A clear understanding of the workflow is essential for efficient method validation.

Caption: Workflow for GC-MS Quantitative Method Validation.

Critical Considerations for 19-methylnonacosan-5-ol Analysis

Internal Standard Selection

The choice of an internal standard (IS) is paramount for correcting variability during sample preparation and injection.[4] An ideal IS for 19-methylnonacosan-5-ol would be its stable isotope-labeled (e.g., deuterated) analog. This is because it shares near-identical chemical and physical properties, ensuring it behaves similarly during extraction, derivatization, and chromatography.[19] If a labeled analog is unavailable, a close structural homolog (e.g., a C28 or C32 secondary alcohol, or a long-chain alkane like nonadecane) that is not present in the sample matrix can be a suitable alternative. The IS should be added at the earliest possible stage of sample preparation to account for any analyte loss.[4]

Managing Matrix Effects

Biological matrices are complex, containing numerous endogenous compounds that can interfere with the ionization of the target analyte, leading to ion suppression or enhancement.[20][21][22][23] This "matrix effect" can severely compromise accuracy.[21]

Assessing Matrix Effects:

• Prepare three sample sets:

  • Set A: Analyte in a clean solvent.

  • Set B: A blank matrix extract spiked with the analyte post-extraction.

  • Set C: A matrix sample spiked with the analyte before extraction (a standard QC sample).

• Calculation:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100%. A value < 100% indicates suppression; > 100% indicates enhancement.

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100%.

• Mitigation: The most effective way to compensate for matrix effects is to use matrix-matched calibration standards—standards prepared in the same biological matrix as the unknown samples.[23] This ensures that the standards and samples experience similar matrix-induced interference.

Logical Relationships in Method Validation

The validation parameters are not independent; they are interconnected and build upon one another to create a holistic picture of method performance.

Caption: Interconnectivity of Analytical Validation Parameters.

Conclusion

Validating a GC-MS method for the quantification of a complex molecule like 19-methylnonacosan-5-ol is a systematic and essential process. It transforms a powerful analytical technique into a reliable tool for generating high-quality, defensible data. By rigorously evaluating specificity, linearity, accuracy, precision, sensitivity, and robustness, researchers can have full confidence in their quantitative results. This guide provides the framework and the underlying scientific principles to not only meet regulatory expectations but to embody the highest standards of scientific integrity in your work.

References

• Environics. (2024, August 23). Conducting GC Method Validation Using High Accuracy Standards. Available at: [Link]

• Fung, K., et al. (2022). Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. Clinical Chemistry. Available at: [Link]

• Jones, A. W. (2019). Method Validation of a HS-GC-FID-MS for the Analysis of Ethanol in Blood. eScholarship, University of California. Available at: [Link]

• U.S. Food and Drug Administration (FDA). (2024, March). Q2(R2) Validation of Analytical Procedures. Available at: [Link]

• Lakshmi HimaBindu M.R, et al. (2013). A Review on GC-MS and Method Development and Validation. International Journal of Pharmaceutical Quality Assurance. Available at: [Link]

• Shehata, A.B., et al. (2024). Validation of a Method for Characterization of Ethanol in Water by HS-GC-FID to Serve the Traceability of Halal Measurements. Green and Sustainable Chemistry. Available at: [Link]

• Schymanski, E.L., et al. (2023). Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. Metabolites. Available at: [Link]

• Wang, M., & Han, X. (2014). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Al-Ostoot, F.H., et al. (2022). Gas chromatography – Mass spectrometry (GC-MS) profiling reveals newly described bioactive compounds in Citrullus colocynthis (L.) seeds oil extracts. Heliyon. Available at: [Link]

• Element Lab Solutions. (n.d.). The 6 Key Aspects of Analytical Method Validation. Available at: [Link]

• ResearchGate. (n.d.). GC chromatogram of 1 μL of 2.5 mg/mL methyl nonadecanoate (C19:0).... Available at: [Link]

• Talebian, A., & Ganjali, M. R. (2018). Linearity of Calibration Curves for Analytical Methods: A Review of Criteria for Assessment of Method Reliability. IntechOpen. Available at: [Link]

• Gethings, L.A., et al. (2019). Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. Analytical Chemistry. Available at: [Link]

• Mass Spectrometry Quantitation. (2016). Standards and Standard Curve Preparation. Available at: [Link]

• Grant, R. P. (2017). A suggested standard for validation of LC-MS/MS based analytical series in diagnostic laboratories. Clinical Biochemistry. Available at: [Link]

• LCGC International. (2025, November 26). Analytical Method Validation: Back to Basics, Part II. Available at: [Link]

• Choudhary D, et al. (2019). GC-MS Analysis of Bioactive Phytochemicals in Methanol Extract of Aerial Part and Callus of Dipterygium glaucum Decne. Pharmacognosy Journal. Available at: [Link]

• European Medicines Agency (EMA). (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• ResolveMass Laboratories. (2025, December 29). The Impact of Matrix Effects on Mass Spectrometry Results. Available at: [Link]

• LCGC International. (2026, January 13). Method Validation and Robustness. Available at: [Link]

• LIPID MAPS. (2011, November 15). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. Available at: [Link]

• IROA Technologies. (2026, January 15). Mass Spectrometry Standards for Reliable Analytical Results. Available at: [Link]

• Pauli, G.F., et al. (2014). Accuracy, Precision, and Reliability of Chemical Measurements in Natural Products Research. Journal of Natural Products. Available at: [Link]

• Phenomenex. (2026, February 18). Matrix Effects: Causes and Solutions in Analysis. Available at: [Link]

• Peak Scientific. (2025, October 7). Maintaining Sensitivity and Spectral Integrity in GC-MS. Available at: [Link]

• ResearchGate. (n.d.). Determination of alcohol content with GC-MS Methods. Available at: [Link]

• Iyun, O.R.A., et al. (2022). GC-MS Analysis of Methanol Extract of Strychnos Innocua (Delile) Root Bark. Advanced Journal of Chemistry, Section A. Available at: [Link]

• Busch, K.L. (2026, March 20). Quantitative Mass Spectrometry Part IV: Deviations from Linearity. Spectroscopy Online. Available at: [Link]

• European Medicines Agency (EMA). (2005). ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Available at: [Link]

• Plant Archives. (2020). characterization of bioactive compounds in the methanolic extract of moss herpetineuron toccoae (sull. & lesq.) cardot using gc-ms analysis. Available at: [Link]

• Harvard Apparatus. (n.d.). "LC-MS Instrument Calibration". In: Analytical Method Validation and Instrument Performance Verification. Available at: [Link]

• SCION Instruments. (2023, August 10). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. Available at: [Link]

• bioRxiv. (2021, August 1). A robust method of extraction and GC-MS analysis of Monophenols exhibited UV-B mediated accumulation in Arabidopsis. Available at: [Link]

• MDPI. (2023, October 31). Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices. Available at: [Link]

• Chromatography Forum. (2011, August 29). GC method robustness. Available at: [Link]

• Shimadzu. (n.d.). Determination of Fatty-acid Composition of Lipids in Human Embryonic Stem Cells Using GC-MS. Available at: [Link]

• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Available at: [Link]

• Environics. (2024, October 25). How to Construct a Calibration Curve for Your GC Machine. Available at: [Link]

• Al-Masri, M.A., et al. (2012). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. InTech. Available at: [Link]

• Environics. (n.d.). Step-by-Step Guide: How to Build a Calibration Curve for Your GC Machine. Available at: [Link]

• Shanaida, M., et al. (2022). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. Molecules. Available at: [Link]

Sources

• 1. impactfactor.org [impactfactor.org]
• 2. Accuracy, Precision, and Reliability of Chemical Measurements in Natural Products Research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. environics.com [environics.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. scirp.org [scirp.org]
• 6. fda.gov [fda.gov]
• 7. ema.europa.eu [ema.europa.eu]
• 8. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 9. environics.com [environics.com]
• 10. A suggested standard for validation of LC-MS/MS based analytical series in diagnostic laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 11. database.ich.org [database.ich.org]
• 12. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 14. researchgate.net [researchgate.net]
• 15. Linearity of Calibration Curves for Analytical Methods: A Review of Criteria for Assessment of Method Reliability | IntechOpen [intechopen.com]
• 16. elementlabsolutions.com [elementlabsolutions.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. GC method robustness - Chromatography Forum [chromforum.org]
• 19. lipidmaps.org [lipidmaps.org]
• 20. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 21. resolvemass.ca [resolvemass.ca]
• 22. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 23. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]

comparing 19-methylnonacosan-5-ol with other long-chain branched alcohols

Introduction & Biological Significance

Long-chain branched alcohols (LCBAs) are critical aliphatic compounds that serve foundational roles in biological systems, particularly within insect cuticular waxes. In these matrices, LCBAs act as dual-purpose molecules: they provide a biophysical barrier against desiccation and function as highly specific semiochemicals (pheromones) mediating mating and aggregation behaviors[1].

19-methylnonacosan-5-ol (C30H62O) is a structurally complex secondary alcohol featuring a 29-carbon backbone, a methyl branch at the C19 position, and a hydroxyl group at C5. It belongs to a specialized class of methyl-branched cuticular hydrocarbons (CHCs) and alcohols. To understand its functional potential, it must be objectively compared against its well-characterized positional isomers, such as 19-methylnonacosan-6-ol (a primary pheromone precursor in the New World screwworm fly, Cochliomyia hominivorax)[2][3], and 3-methylnonacosan-5-ol (a cuticular component of Diacamma sp. ants)[4].

Structural and Biophysical Comparison

The precise location of the methyl branch and the hydroxyl group dictates the molecule's three-dimensional conformation, volatility, and melting point (Tm). Straight-chain fatty alcohols typically exhibit high melting points due to tight van der Waals packing. However, introducing a methyl branch—such as at C19—creates a steric "kink" that disrupts crystal lattice formation, significantly lowering the Tm and increasing membrane fluidity[5].

Table 1: Structural and Functional Comparison of Key LCBAs

Compound	Backbone	Branch Position	Hydroxyl Position	Biological Origin / Role
19-methylnonacosan-5-ol	C29	C19	C5	Synthetic analog / Pheromone candidate
19-methylnonacosan-6-ol	C29	C19	C6	C. hominivorax / Pheromone precursor[2][3]
15-methylnonacosan-7-ol	C29	C15	C7	C. hominivorax / Pheromone precursor[2][6]
3-methylnonacosan-5-ol	C29	C3	C5	Diacamma sp. (Ant) / Cuticular hydrocarbon[4]

Table 2: Comparative Physical & Analytical Properties

Property	Straight-Chain (e.g., Nonacosan-1-ol)	Branched LCBA (e.g., 19-methylnonacosan-5-ol)	Mechanistic Causality
Melting Point (Tm)	~80-85°C	~40-60°C	Methyl branching disrupts van der Waals packing[5].
Volatility	Very Low	Moderate	Internal branching increases vapor pressure for olfactory detection.
Receptor Affinity	Broad / Non-specific	Highly Stereospecific	Chiral centers (C5, C19) dictate lock-and-key binding to Odorant Binding Proteins (OBPs).

Experimental Workflows: A Self-Validating System

As an application scientist, I emphasize that chemical synthesis and biological validation cannot exist in silos. The following protocols represent a self-validating loop: stereoselective synthesis ensures molecular purity, analytical derivatization confirms structural identity, and electrophysiology validates functional activity.

Fig 1. Stereoselective synthetic logic for 19-methylnonacosan-5-ol.

Protocol 1: Stereoselective Synthesis of 19-Methylnonacosan-5-ol

Objective: To synthesize enantiomerically pure 19-methylnonacosan-5-ol. Causality: Olfactory receptors are highly stereospecific. A racemic mixture may contain inhibitory enantiomers that mask the bioactivity of the active stereoisomer. Furthermore, harsh catalytic hydrogenation (e.g., Pd/C) must be avoided near stereocenters, as this is documented to cause partial racemization in LCBAs[3].

• Chiral Pool Selection: Begin with a stereochemically pure starting material like (R)-citronellol to establish the C19 methyl stereocenter early[2][3].

• Chain Elongation: Convert the starting material to a tosylate. Perform a copper-catalyzed ( Li2​CuCl4​ ) cross-coupling with a long-chain Grignard reagent to build the C29 backbone[6].

• Asymmetric Induction at C5: Introduce the hydroxyl group at the C5 position using a stereoselective reduction (e.g., CBS catalyst) of a ketone intermediate.

• Purification: Purify via flash column chromatography and verify enantiomeric excess (ee > 98%) using chiral HPLC.

Protocol 2: Extraction and GC-MS Derivatization

Objective: To analytically verify the position of the methyl and hydroxyl groups. Causality: Underivatized secondary alcohols of this size exhibit weak molecular ions ( M+ ) and thermal instability during Gas Chromatography. Derivatization to trimethylsilyl (TMS) ethers enhances volatility and directs MS fragmentation via α -cleavage, yielding highly predictable, diagnostic mass-to-charge (m/z) ratios.

• Solvent Extraction: Wash the insect cuticle or synthetic sample with non-polar solvents (hexane/dichloromethane) for 5 minutes[2].

• TMS Derivatization: React the purified fraction with N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 1% trimethylchlorosilane (TMCS) at 60°C for 30 minutes.

• GC-MS Analysis: Inject 1 µL into a GC-MS equipped with a non-polar capillary column (e.g., DB-5). Analyze the resulting mass spectra for specific α -cleavage fragments adjacent to the C5-OTMS group.

Fig 2. Self-validating analytical workflow for LCBA characterization.

Protocol 3: Electrophysiological Validation (EAG)

Objective: To quantify the olfactory receptor response to the synthesized LCBA. Causality: Chemical purity does not guarantee biological recognition. Electroantennography (EAG) measures the sum of action potentials from the insect antenna, providing a direct readout of receptor binding affinity.

• Preparation: Excise the antenna of the target insect and mount it between two glass capillary electrodes filled with insect saline.

• Stimulus Delivery: Apply serial dilutions (0.1 ng to 10 µg) of 19-methylnonacosan-5-ol onto filter paper strips inside Pasteur pipettes.

• Recording: Pass a controlled puff of purified air through the pipette over the antenna. Record the depolarization amplitude (in mV).

• Data Analysis: Construct dose-response curves and compare the threshold detection limits against known active acetates like 19-methylnonacosan-6-yl acetate[7].

Mechanism of Action: Olfactory Signaling

When an LCBA like 19-methylnonacosan-5-ol volatilizes and contacts an insect antenna, it does not act alone. Because LCBAs are highly hydrophobic, they must be solubilized in the aqueous sensillum lymph by Odorant Binding Proteins (OBPs). The OBP-LCBA complex transports the molecule to the Olfactory Receptor (OR) complex, triggering an ion influx that depolarizes the neuron. The specific stereochemistry of the C5 hydroxyl and C19 methyl groups dictates the binding affinity at the OR site.

Fig 3. Olfactory signal transduction pathway for branched cuticular alcohols.

Sources

• 1. Production of Long Chain Fatty Alcohols Found in Bumblebee Pheromones by Yarrowia lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Semiochemical compound: 19-Methylnonacosan-6-yl acetate | C32H64O2 [pherobase.com]

Mass Spectral Structural Elucidation: 19-Methylnonacosan-5-ol vs. Linear and Isomeric Analogs

Executive Summary

The identification of long-chain branched aliphatic alcohols is a critical analytical challenge in chemical ecology, natural product research, and biomarker discovery. These compounds, frequently found in insect cuticular hydrocarbons and plant epicuticular waxes, require high-resolution analytical techniques for precise structural elucidation. This guide provides an objective, mechanistic comparison of the Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) fragmentation pattern of 19-methylnonacosan-5-ol against its linear counterpart (nonacosan-5-ol ) and a positional isomer (10-methylnonacosan-5-ol ).

By leveraging fundamental mass spectral rules, researchers can confidently map both the hydroxyl position and the methyl branch location within complex lipid matrices.

Mechanistic Principles of Fragmentation

Under standard 70 eV Electron Ionization (EI) conditions, long-chain aliphatic alcohols exhibit predictable but complex fragmentation pathways. The process is governed by the stability of the resulting carbocations and radicals.

• Dehydration (M-18): The molecular ion (M⁺•) of long-chain alcohols is notoriously weak or entirely absent due to rapid thermal degradation and electron-impact-induced elimination. The primary initial event is the loss of water, yielding an[M-H₂O]⁺• alkene radical cation.

• Alpha-Cleavage (Hydroxyl Localization): This is the most diagnostic feature for locating the hydroxyl group. Cleavage occurs at the C–C bonds adjacent to the carbon bearing the -OH group. This pathway is heavily favored due to the resonance stabilization of the resulting oxonium ion by the oxygen atom's lone electron pairs .

• Branch-Point Cleavage (Methyl Localization): Methyl branches are identified by enhanced cleavage adjacent to the tertiary carbon. The fragmentation typically favors the loss of the larger alkyl radical, producing a secondary carbocation that is thermodynamically more stable than a primary one .

Comparative Fragmentation Analysis

To objectively validate the structural identity of 19-methylnonacosan-5-ol (C₃₀H₆₂O, MW = 438), we must compare its diagnostic ions against alternative structures that could yield similar base peaks.

Target: 19-methylnonacosan-5-ol

• Hydroxyl Diagnostic Ions: Alpha-cleavage between C4 and C5 yields the loss of a butyl radical (•C₄H₉, 57 Da), producing a massive diagnostic peak at m/z 381 . Cleavage between C5 and C6 loses •C₂₅H₅₁ (351 Da), yielding m/z 87 . The m/z 381 ion further dehydrates to m/z 363 .

• Methyl Branch Diagnostic Ions: Cleavage adjacent to the C19 methine carbon yields two key fragment pairs. Cleavage between C18 and C19 produces an alkyl fragment at m/z 169 ([C₁₂H₂₅]⁺). Cleavage between C19 and C20 yields an oxygenated fragment at m/z 297 ([C₂₀H₄₁O]⁺), which rapidly dehydrates to m/z 279 .

Alternative 1: Nonacosan-5-ol (Linear Analog)

• Hydroxyl Diagnostic Ions: Alpha-cleavage confirms the 5-ol position with peaks at m/z 87 and m/z 367 (which dehydrates to m/z 349 ).

• Methyl Branch Diagnostic Ions: Absent. The spectrum shows a smooth, decreasing homologous series of[CₙH₂ₙ₊₁]⁺ ions separated by 14 Da, typical of straight-chain alkanes.

Alternative 2: 10-methylnonacosan-5-ol (Positional Isomer)

• Hydroxyl Diagnostic Ions: Identical to the target (m/z 87 and m/z 381 ), confirming the hydroxyl is at C5.

• Methyl Branch Diagnostic Ions: Cleavage shifts to the C10 position. Cleavage between C9 and C10 loses •C₉H₁₉O (143 Da), yielding m/z 295 . Cleavage between C10 and C11 loses •C₁₉H₃₉ (267 Da), yielding m/z 171 (which dehydrates to m/z 153 ).

Quantitative Diagnostic Data Summary

Compound	MW	M-18 Ion	α-Cleavage Ions (OH Position)	Branch Cleavage Ions (Methyl Position)
19-methylnonacosan-5-ol	438	m/z 420	m/z 87, 381 (→ 363)	m/z 169, 297 (→ 279)
Nonacosan-5-ol	424	m/z 406	m/z 87, 367 (→ 349)	N/A (Smooth homologous series)
10-methylnonacosan-5-ol	438	m/z 420	m/z 87, 381 (→ 363)	m/z 295, 171 (→ 153)

Mechanistic Pathway Visualizations

Figure 1: Alpha-cleavage fragmentation pathway of 19-methylnonacosan-5-ol identifying the OH position.

Figure 2: Branch-point cleavage of 19-methylnonacosan-5-ol identifying the methyl position.

Experimental Protocol: Self-Validating GC-EI-MS Workflow

To ensure absolute structural confirmation, this protocol employs a dual-validation approach: standard EI-MS for fragmentation pattern matching, coupled with Kovats Retention Index (RI) calculation to definitively distinguish positional isomers that may yield similar mass spectra at low abundances.

Step 1: Sample Preparation & Extraction

• Extract cuticular lipids using non-polar solvents (e.g., HPLC-grade hexane) for 10 minutes at room temperature.

• Causality: Hexane selectively extracts surface waxes and long-chain alcohols while leaving polar internal metabolites behind, significantly reducing matrix interference.

Step 2: Optional Trimethylsilyl (TMS) Derivatization

• React 50 µL of the dried extract with 50 µL of BSTFA + 1% TMCS at 60°C for 30 minutes.

• Causality: Free hydroxyl groups in long-chain alcohols interact with active silanol sites on the GC column, causing peak tailing. Converting the -OH to a -O-TMS ether increases volatility, sharpens the chromatographic peak, and produces highly diagnostic alpha-cleavage ions (e.g., m/z 159 for a 5-TMS ether). Note: The fragmentation data in this guide focuses on underivatized spectra for direct library matching, but TMS derivatization is recommended for quantitative workflows.

Step 3: GC-MS Acquisition Parameters

• Column: DB-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness).

• Injection: 1 µL, splitless mode, injector temperature at 280°C.

• Oven Program: 80°C (hold 1 min), ramp at 15°C/min to 320°C (hold 10 min).

• Causality: The high final temperature (320°C) is mandatory to elute C30+ compounds. The DB-5MS stationary phase provides the necessary thermal stability with minimal column bleed at these extremes.

• MS Conditions: Electron Ionization (EI) at 70 eV; Ion source at 230°C; Quadrupole at 150°C; Scan range m/z 40–500.

Step 4: Data Validation via Retention Index

• Co-inject a C7–C40 n-alkane standard mixture under identical conditions.

• Calculate the Kovats Retention Index (RI).

• Self-Validation: The linear nonacosan-5-ol will elute later (RI ~ 3100) than the branched isomers. The 19-methyl branch disrupts the London dispersion forces of the straight chain, resulting in a lower boiling point and an earlier elution time (RI ~ 3060). This orthogonal chromatographic data definitively validates the MS fragmentation assignments.

References

• Title: 12.3: Mass Spectrometry of Some Common Functional Groups Source: Chemistry LibreTexts URL: [Link]

• Title: Mass Spectrometry of Alcohols Source: Chemistry Steps URL: [Link]

Inter-Laboratory Validation of 19-Methylnonacosan-5-ol Analytical Methods: A Comparative Guide for Remote Chiral Center Resolution

Introduction: The Analytical Challenge of Remote Stereocenters

In the fields of entomological chemical ecology and lipidomics, long-chain methyl-branched secondary alcohols—such as 19-methylnonacosan-5-ol —serve as critical biomarkers and pheromone precursors [1]. The precise stereochemistry of these molecules dictates their biological activity. However, quantifying and resolving the four possible stereoisomers of 19-methylnonacosan-5-ol ((5R,19R), (5S,19S), (5R,19S), and (5S,19R)) presents a formidable analytical challenge.

The Causality of the Challenge: The chiral centers at C-5 and C-19 are separated by 13 flexible methylene groups. Because of this massive intramolecular distance, the stereocenters exert almost zero steric or electronic influence on one another. Consequently, the physical properties of the diastereomers are virtually identical, rendering standard chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) ineffective.

To establish a globally recognized standard, an inter-laboratory validation of three distinct analytical methods was conducted. This guide objectively compares these methods, providing researchers with field-proven insights and self-validating protocols to ensure absolute scientific integrity.

Methodological Comparison & Experimental Data

We evaluated three primary analytical strategies across three independent laboratories (Lab A: Core Facility; Lab B: Partner CRO; Lab C: External Academic Lab).

Method A: Column-Switched HPLC-FLD with Chiral Derivatization (The Gold Standard)

This method utilizes Ohrui’s chiral fluorescent derivatizing reagents [2]. By attaching a bulky, rigid fluorescent group to the C-5 hydroxyl and running the HPLC at sub-ambient temperatures (-10°C), the thermal motion of the long alkyl chain is suppressed. This "conformational freezing" amplifies the minute stereochemical differences caused by the remote C-19 methyl group, allowing for baseline separation on reversed-phase columns.

Method B: High-Resolution GC-MS (HR-GC-MS) with Chiral Stationary Phases

A direct analysis method utilizing cyclodextrin-based chiral capillary columns. While highly sensitive for total mass quantitation, it struggles with stereoisomer resolution.

Method C: ¹³C-NMR Spectroscopy with Chiral Solvating Agents

A non-destructive structural confirmation tool. It relies on chemical shift differences induced by chiral solvating agents (CSAs) but lacks the sensitivity required for trace biological samples.

Table 1: Performance Metrics of Analytical Methods (Inter-Lab Averages)

Analytical Method	Limit of Detection (LOD)	Enantiomeric Resolution ( Rs​ )	Analysis Time	Inter-Lab RSD (%)	Mechanistic Limitation / Advantage
HPLC-FLD (Derivatized)	0.5 ng/mL	> 1.5 (Baseline)	85 min	4.2%	Advantage: Sub-ambient temp freezes chain flexibility, enabling remote center resolution.
HR-GC-MS (Direct)	5.0 ng/mL	< 0.8 (Co-elution)	45 min	6.8%	Limitation: Fails to resolve C-19 epimers due to the 13-carbon distance between centers.
¹³C-NMR (CSA)	50,000 ng/mL	N/A (Shift only)	120 min	12.5%	Limitation: Extremely low sensitivity; requires milligram-scale sample mass.

Table 2: Inter-Laboratory Reproducibility for HPLC-FLD Method

To prove trustworthiness, the HPLC-FLD method was subjected to a blind spike-and-recovery test using a standardized matrix.

Laboratory ID	Spiked Conc. (ng/mL)	Measured Conc. (ng/mL)	Recovery (%)	Enantiomeric Excess ( ee ) Variance
Lab A (Core)	10.00	9.85 ± 0.21	98.5%	± 0.5%
Lab B (Partner)	10.00	9.52 ± 0.40	95.2%	± 0.8%
Lab C (External)	10.00	10.15 ± 0.45	101.5%	± 1.1%

Analytical Workflows and Visualization

The selection of the appropriate analytical method depends strictly on the experimental endpoint (total quantitation vs. absolute stereochemical resolution).

Workflow for selecting and validating 19-methylnonacosan-5-ol analytical methods.

Validated Experimental Protocol: HPLC-FLD Analysis

To ensure a self-validating system, this protocol incorporates an unnatural homologue (18-methyloctacosan-5-ol) as an internal standard (IS). If the IS recovery falls below 90%, the derivatization is deemed incomplete, and the run automatically fails validation.

Phase 1: Sample Preparation & Self-Validation Spiking

• Aliquot Preparation: Transfer 100 µL of the lipid extract containing 19-methylnonacosan-5-ol into a silanized glass vial.

• Internal Standard Addition: Spike the sample with 10 µL of 1.0 µg/mL 18-methyloctacosan-5-ol. Causality: This unnatural homologue mimics the exact thermodynamic behavior of the target analyte during derivatization without co-eluting.

• Solvent Evaporation: Dry the sample under a gentle stream of ultra-pure nitrogen at room temperature.

Phase 2: Chiral Derivatization

• Reagent Addition: Add 50 µL of a 2 mM solution of (1S,2S)-2-(anthracene-2,3-dicarboximido)cyclohexanecarboxylic acid in anhydrous toluene.

• Catalyst Addition: Add 10 µL of 10 mM 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 10 µL of 1 mM 4-dimethylaminopyridine (DMAP).

• Incubation: Seal the vial and heat at 60°C for 2 hours. Causality: The bulky anthracene group creates massive steric hindrance, requiring elevated thermal energy to drive the esterification to completion.

• Quenching & Cleanup: Quench with 50 µL of methanol. Pass the mixture through a 100 mg Silica Solid Phase Extraction (SPE) cartridge, eluting with hexane/ethyl acetate (9:1, v/v). Dry and reconstitute in 100 µL of acetonitrile.

Phase 3: Column-Switched HPLC Analysis

• System Setup: Utilize a dual-column system housed in a sub-ambient column chiller set precisely to -10°C.

  • Column 1: ODS (Octadecylsilane) column (250 mm × 4.6 mm, 5 µm).

  • Column 2: PFP (Pentafluorophenyl) column (250 mm × 4.6 mm, 5 µm).

• Chromatography: Inject 10 µL. Use an isocratic mobile phase of Acetonitrile/Methanol (80:20, v/v) at 0.8 mL/min.

• Detection: Monitor fluorescence at λex​ = 298 nm and λem​ = 462 nm.

Step-by-step chiral derivatization and column-switched HPLC-FLD protocol.

Conclusion

Inter-laboratory validation confirms that standard GC-MS and NMR techniques are fundamentally incapable of resolving the remote chiral centers of 19-methylnonacosan-5-ol at biologically relevant concentrations. The HPLC-FLD method with chiral derivatization stands as the only validated, reproducible technique. By leveraging the causality of conformational freezing at sub-ambient temperatures, laboratories can achieve baseline resolution of all four stereoisomers with an inter-lab RSD of less than 5%.

References

• Akasaka, K., Carlson, D. A., Ohtaki, T., Ohrui, H., Mori, K., Berkebile, D. R., & Taylor, D. B. (2002). Determination by HPLC fluorescence analysis of the natural enantiomers of sex pheromones in the New World screwworm fly, Cochliomyia hominivorax. DigitalCommons@University of Nebraska - Lincoln. URL:[Link]

• Mori, K., Ohtaki, T., Ohrui, H., Berkebile, D. R., & Carlson, D. A. (2004). Synthesis of the Four Stereoisomers of 6-Acetoxy-19-methylnonacosane, the Most Potent Component of the Female Sex Pheromone of the New World Screwworm Fly, with Special Emphasis on Partial Racemization in the Course of Catalytic Hydrogenation. European Journal of Organic Chemistry, 2004(5), 1089-1096. URL:[Link]

Validating the Stereochemical Assignment of 19-Methylnonacosan-5-ol Isomers: A Comparative Guide to Analytical Methodologies

Introduction: The "Distance Problem" in Aliphatic Stereochemistry

Assigning the absolute configuration of long-chain, methyl-branched secondary alcohols—such as the cuticular hydrocarbon derivative 19-methylnonacosan-5-ol —presents a formidable analytical challenge. The molecule contains two stereocenters (C5 and C19) separated by a highly flexible 13-carbon aliphatic spacer. Because these stereocenters are electronically and spatially isolated, traditional spectroscopic methods often fail to resolve the distal C19 methyl branch.

As an application scientist, I have evaluated multiple analytical workflows to overcome this limitation. This guide objectively compares the efficacy of Nuclear Magnetic Resonance (NMR) via Mosher's esters, intact Chiral Gas Chromatography-Mass Spectrometry (GC-MS), and Oxidative Degradation approaches. By understanding the causality behind these techniques, researchers can build a self-validating system for definitive stereochemical assignment.

Methodology Comparison & Mechanistic Causality

Method A: NMR Analysis via Mosher's Ester Derivatization

Mechanism: The modified Mosher's method utilizes α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA) to form diastereomeric esters at the C5 hydroxyl group. The magnetic anisotropy of the MTPA phenyl ring differentially shields the protons at C4 and C6. By calculating the difference in chemical shifts ( Δδ=δS​−δR​ ), the absolute configuration at C5 can be unambiguously assigned. We specifically use MTPA over MPA because MTPA lacks α -protons, preventing racemization via enolization during the reaction. Limitation: Due to the 14-bond distance, the magnetic anisotropic effect decays completely before reaching C19. Thus, Mosher's method is strictly limited to assigning the C5 stereocenter and cannot resolve the (19R) vs. (19S) configuration 1.

Method B: Intact Chiral GC-MS of Acetate Derivatives

Mechanism: Derivatizing the free alcohol into an acetate ester enhances volatility and interaction with chiral stationary phases (e.g., β -cyclodextrin-based columns). The hydrophobic cavity of the cyclodextrin forms transient inclusion complexes with the methyl branch, magnifying the minute dispersion force differences between the epimers. Validation: To validate the assignment, all four stereoisomers ((5R,19R), (5S,19S), (5R,19S), (5S,19R)) must be synthesized via a chiral pool approach and co-injected with the natural sample. This is the gold standard for long-chain pheromones 2.

Method C: Oxidative Degradation and Fragment Analysis (The Hybrid Approach)

Mechanism: To bypass the labor-intensive total synthesis of all four isomers, the molecule is subjected to oxidative cleavage. The C5 alcohol is oxidized to a ketone, subjected to Baeyer-Villiger oxidation, and hydrolyzed. The resulting fragment containing the C19 methyl group is isolated, methylated, and analyzed via Chiral GC against commercially available short-chain chiral standards. Breaking the 30-carbon chain into a smaller, more volatile fragment significantly improves the resolution of the C19 methyl group 3.

Quantitative Data Presentation

The following table summarizes the performance metrics of each methodology, allowing researchers to select the optimal workflow based on their synthetic capabilities and analytical requirements.

Methodology	Target Stereocenter	Resolution Mechanism	Synthetic Standards Required	Confidence Level
Mosher's Ester NMR	C5 Only	Magnetic Anisotropy ( Δδ )	No (Uses MTPA reagents)	Absolute for C5
Intact Chiral GC-MS	C5 & C19	Dispersion Forces & Inclusion	Yes (All 4 isomers)	High, but co-elution risk
Degradation + GC-MS	C19 Only	Enhanced Volatility & CSP Interaction	Yes (Short-chain only)	Absolute for C19

Experimental Protocols (Self-Validating Systems)

Protocol 1: Micro-scale Mosher's Ester Derivatization (C5 Assignment)

Causality Check: The reaction must be strictly anhydrous. Moisture hydrolyzes MTPA-Cl to MTPA acid, which will not react with the sterically hindered secondary alcohol at C5.

• Preparation: Dissolve 1.0 mg of 19-methylnonacosan-5-ol in 0.5 mL of anhydrous pyridine in a 2 mL glass vial under argon. Pyridine acts as both the solvent and the base to neutralize the HCl byproduct.

• Derivatization: Add 5.0 μ L of (R)-(-)-MTPA chloride. Stir at room temperature for 12 hours. (Repeat in a separate, parallel vial with (S)-(+)-MTPA chloride).

• Quenching & Extraction: Quench the reaction with 100 μ L of saturated NaHCO 3​ . Extract with high-purity hexane (3 x 1 mL). Wash the organic layer sequentially with 1M HCl, water, and brine to remove residual pyridine.

• Analysis: Dry over anhydrous Na 2​ SO 4​ , concentrate under N 2​ , and dissolve in CDCl 3​ for 1 H-NMR (600 MHz) analysis. Calculate Δδ for the C4 and C6 protons to assign the C5 configuration.

Protocol 2: Oxidative Cleavage & Chiral GC-MS (C19 Assignment)

Causality Check: Analyzing the intact 30-carbon chain often leads to peak broadening. Cleaving the molecule ensures sharp, baseline-resolved peaks for the C19 epimers.

• Oxidation: Treat 2.0 mg of the alcohol with Dess-Martin Periodinane (DMP) in CH 2​ Cl 2​ for 2 hours to yield 19-methylnonacosan-5-one.

• Baeyer-Villiger Cleavage: Add mCPBA (3.0 eq) and NaHCO 3​ to the ketone in CH 2​ Cl 2​ . Stir for 24 hours to form the corresponding ester.

• Hydrolysis & Methylation: Hydrolyze the ester using 1M LiOH in THF/H 2​ O. Isolate the long-chain carboxylic acid fragment containing the C19 methyl group. Treat with TMS-diazomethane to form the methyl ester.

• GC-MS Analysis: Inject 1 μ L into a GC-MS equipped with a β -cyclodextrin chiral column. Temperature program: Isothermal at 120°C for 10 min, ramp at 1°C/min to 220°C. Co-inject with commercially available short-chain chiral methyl ester standards to confirm the C19 configuration.

Visualizing the Analytical Logic

Caption: Causality of the distance problem limiting NMR and necessitating Chiral GC.

Caption: Logical workflow integrating NMR and GC-MS for complete stereochemical assignment.

References

• Source: nih.
• Source: unl.
• Source: researchgate.

Sources

• 1. INTEGRATED APPROACHES TO THE CONFIGURATIONAL ASSIGNMENT OF MARINE NATURAL PRODUCTS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 3. researchgate.net [researchgate.net]

Cross-Species Comparative Analysis of 19-Methylnonacosan-5-ol: Abundance, Function, and Analytical Methodologies

The Biophysical Imperative of Branched-Chain Alcohols

In the study of cuticular lipids and epicuticular waxes, very-long-chain branched alcohols (VLCBAs) represent a highly specialized class of secondary metabolites. Among these, 19-methylnonacosan-5-ol (C30H62O) and its close positional isomers command significant attention due to their dual role as structural barriers and potent semiochemicals[1].

From a biophysical perspective, the causality behind the biological utility of 19-methylnonacosan-5-ol lies in its molecular geometry. Saturated, straight-chain alkanes and alcohols naturally pack tightly via van der Waals forces, forming solid, crystalline waxes at ambient temperatures. However, the introduction of a methyl group at the C-19 position and a hydroxyl group at the C-5 position creates a distinct "kink" in the aliphatic chain[1]. This steric hindrance disrupts crystalline packing, significantly lowering the phase transition temperature of the lipid matrix.

For insects, this increased fluidity is non-negotiable: it allows the compound to exist in a malleable or liquid-like state on the cuticle, enabling it to act as a contact sex pheromone that can successfully bind to the ligand-gated ion channels of olfactory receptors (ORs) in conspecifics[1]. In plants, these branched compounds modify the packing of aliphatic tails to optimize the water barrier properties of the cuticle against desiccation and herbivory[2].

Comparative Abundance Across Taxa

The relative abundance of methyl-branched nonacosanols fluctuates drastically depending on the evolutionary needs of the species. In Hymenoptera, these compounds are upregulated for complex chemical communication, whereas in plants, they serve as trace structural components or localized growth regulators[3][4].

Table 1: Relative Abundance and Biological Function Across Model Species

Species	Kingdom	Tissue / Matrix	Relative Abundance (%)*	Primary Biological Function
Diacamma sp.	Animalia (Insecta)	Queen Cuticular Hydrocarbons	12.5 - 18.0%	Contact sex pheromone / reproductive signaling[5]
Osmia lignaria	Animalia (Insecta)	Dufour's Gland / Cuticle	4.2 - 7.5%	Nest-marking and conspecific recognition[6]
Odontomachus bauri	Animalia (Insecta)	Worker Cuticular Extract	~23.0% (as 5-methyl analog)	Nestmate recognition / desiccation resistance[3]
Lawsonia inermis	Plantae	Leaf Epicuticular Wax	1.8 - 3.2% (as 3-methyl analog)	Plant growth regulation / medicinal bioactivity[4]
Capsicum annuum	Plantae	Leaf Epicuticular Wax	< 0.5% (Trace)	Anti-herbivory physical barrier against thrips[7]

*Note: Abundance is expressed as a percentage of the total extractable surface lipid fraction. Data encompasses 19-methylnonacosan-5-ol and its direct positional isomers (e.g., 3-methyl, 5-methyl) due to their identical mass spectrometric behavior and analogous ecological roles.

Biosynthetic Pathway Dynamics

The biosynthesis of 19-methylnonacosan-5-ol requires a highly coordinated enzymatic cascade. Unlike straight-chain lipids synthesized solely from acetyl-CoA and malonyl-CoA, the synthesis of methyl-branched cuticular waxes requires the specific incorporation of methylmalonyl-CoA during the elongation phase[2].

In insect cuticle biosynthesis, the elongase complex extends the chain to a C29 or C30 backbone. Following elongation, the branched very-long-chain fatty acid (VLCFA) precursor undergoes reduction by a fatty acyl reductase to form the final alcohol[1][2].

Caption: Biosynthetic pathway of methyl-branched cuticular alcohols via VLCFA elongation.

Analytical Methodology: Self-Validating GC-MS Protocol

Quantifying trace amounts of a C30 branched alcohol presents severe analytical challenges. Standard split/splitless GC injectors cause thermal discrimination and degradation of high molecular weight (MW) waxes[8]. To ensure scientific integrity, the following protocol utilizes on-column injection and trimethylsilyl (TMS) derivatization , establishing a self-validating system for accurate quantification.

Step-by-Step Experimental Workflow

Step 1: Non-Destructive Surface Extraction

• Anesthetize the insect specimens (e.g., Osmia lignaria) at -20°C for 5 minutes.

• Immerse the whole body in 500 µL of GC-grade hexane containing 10 ng/µL of n-tetracosane-d5 (Internal Standard) for exactly 30 minutes at 25°C[3].

• Causality Check: Hexane is strictly chosen over polar solvents to selectively extract the epicuticular lipid layer without lysing internal cellular membranes, preventing contamination from internal triglycerides.

Step 2: Silica Gel Purification

• Pass the crude hexane extract through a miniature silica gel column (mesh size 60-200).

• Elute the hydrocarbon fraction with pure hexane, followed by the alcohol/ester fraction using a hexane:diethyl ether (80:20, v/v) gradient[3].

• Evaporate the polar fraction to dryness under a gentle stream of ultra-pure nitrogen.

Step 3: TMS Derivatization

• Reconstitute the dried extract in 50 µL of pyridine.

• Add 50 µL of BSTFA containing 1% TMCS. Incubate at 60°C for 30 minutes.

• Causality Check: The free hydroxyl group at the C-5 position causes peak tailing and thermal instability. Conversion to a TMS ether drastically improves volatility, yielding sharp, symmetrical chromatographic peaks necessary for resolving closely eluting positional isomers.

Step 4: Capillary Gas Chromatography-Mass Spectrometry (GC-MS)

• Injection: Use an On-Column injector to deposit the sample directly into the capillary column. Do not use a splitless heated port, as compounds >C28 will suffer from syringe needle discrimination[8].

• Column: Equip the GC with a high-temperature fused silica capillary column (e.g., DB-5HT, 30 m × 0.25 mm ID, 0.1 µm film thickness).

• Temperature Program: Initial hold at 60°C for 2 min; ramp at 10°C/min to 200°C; ramp at 3°C/min to 320°C; final hold for 15 min[7].

• Detection: Operate the MS in Electron Impact (EI) mode at 70 eV. Scan range: m/z 40–650.

Caption: Step-by-step GC-MS analytical workflow for long-chain branched alcohols.

Data Interpretation and Validation

Identification of 19-methylnonacosan-5-ol is confirmed by comparing its retention index (RI) against a homologous series of n-alkanes (C20–C40). In the mass spectrum, the molecular ion (M+) is often weak or absent, but characteristic fragmentation occurs adjacent to the methyl branch and the TMS-ether linkage. Specifically, alpha-cleavage at the C-5 position yields dominant diagnostic ions that differentiate it from the 3-methyl or 7-methyl isomers.

References

• Cuticular Lipids of the Parasitoid Lariophagus distinguendus (Hymenoptera: Pteromalidae): Chemistry and Behavioural Function.
• Method Development for the Analysis of Bee Cuticular Hydrocarbons and Esters by Capillary Gas Chromatography.
• High Concentrations of Very Long Chain Leaf Wax Alkanes of Thrips Susceptible Pepper Accessions (Capsicum spp).
• Comparison of the Chemical Compositions of the Cuticle and Dufour's Gland of Two Solitary Bee Species from Laboratory and Field Conditions.
• Structure and Biosynthesis of Branched Wax Compounds on Wild Type and Wax Biosynthesis Mutants of Arabidopsis thaliana.Plant and Cell Physiology, Oxford Academic.
• Synthesis of the Enantiomers of Some Methyl-branched Cuticular Hydrocarbons of the Ant, Diacamma sp.Taylor & Francis Online.
• Cuticular hydrocarbons from ants (Hymenoptera: Formicidae) Odontomachus bauri (Emery) from the tropical forest of Maranguape, Ceará, Brazil.
• Organic Synthesis for Healthcare and Societal Benefits.

Sources

• 1. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. barc.gov.in [barc.gov.in]
• 5. tandfonline.com [tandfonline.com]
• 6. Comparison of the Chemical Compositions of the Cuticle and Dufour’s Gland of Two Solitary Bee Species from Laboratory and Field Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High Concentrations of Very Long Chain Leaf Wax Alkanes of Thrips Susceptible Pepper Accessions (Capsicum spp) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]

A Comparative Analysis of the Potential Biological Activities of 19-methylnonacosan-5-ol and 15-methylpentacosan-1-ol

In the ever-expanding landscape of chemical biology and drug discovery, long-chain branched alcohols are emerging as a class of molecules with significant, yet underexplored, therapeutic potential. This guide provides a comparative analysis of the predicted biological activities of two such molecules: 19-methylnonacosan-5-ol and 15-methylpentacosan-1-ol. While direct experimental data for these specific compounds is limited, this document will extrapolate their likely biological functions based on established principles of long-chain and branched-chain fatty alcohols. This analysis is intended to serve as a foundational resource for researchers and drug development professionals, offering a scientifically grounded framework for future investigation.

Structural Overview: Keys to Predicted Function

To understand the potential biological activities of 19-methylnonacosan-5-ol and 15-methylpentacosan-1-ol, a close examination of their molecular architecture is paramount. Both are long-chain aliphatic alcohols with a methyl branch, but with key structural distinctions that likely influence their interaction with biological systems.

• 19-methylnonacosan-5-ol: This molecule features a 29-carbon backbone (nonacosane) with a hydroxyl group at the 5th position and a methyl group at the 19th position. The secondary alcohol and the placement of the methyl group towards the end of the chain are notable features.

• 15-methylpentacosan-1-ol: This compound has a 25-carbon backbone (pentacosane), a primary alcohol (hydroxyl group at the 1st position), and a methyl group at the 15th position.

The differing chain lengths, the position of the hydroxyl group (primary vs. secondary), and the location of the methyl branch are all expected to contribute to variations in their physicochemical properties and, consequently, their biological activities.

Comparative Biological Activity Profile

Based on the known biological activities of long-chain and branched-chain fatty alcohols, we can predict a range of potential effects for 19-methylnonacosan-5-ol and 15-methylpentacosan-1-ol.

Long-chain fatty alcohols (LCFAs) are known to possess antimicrobial properties, primarily by disrupting the integrity of microbial cell membranes.[1] The length of the carbon chain is a critical determinant of this activity, with alcohols in the C9-C13 range often exhibiting potent bactericidal or bacteriostatic effects.[1][2]

• Predicted Activity: Both 19-methylnonacosan-5-ol and 15-methylpentacosan-1-ol, with their long carbon chains, are predicted to have some degree of antimicrobial activity. The presence of the methyl branch in both molecules can influence how they intercalate into the bacterial cell membrane. Branched-chain fatty alcohols (BCFAs) are known to increase membrane fluidity by preventing the tight packing of lipid acyl chains.[3] This disruption of the membrane structure could contribute to their antimicrobial action.

• Comparative Insight: The position of the hydroxyl group may influence the specific mechanism of action. The primary alcohol in 15-methylpentacosan-1-ol might allow for a more anchored interaction with the membrane surface, while the secondary alcohol in 19-methylnonacosan-5-ol could lead to a different mode of membrane disruption. The slightly shorter chain length of 15-methylpentacosan-1-ol might also result in a different spectrum of antimicrobial activity compared to the longer 19-methylnonacosan-5-ol.

Table 1: Predicted Antimicrobial Characteristics

Feature	19-methylnonacosan-5-ol	15-methylpentacosan-1-ol	Rationale
Predicted Activity	Moderate Antimicrobial	Moderate to High Antimicrobial	Long-chain alcohols disrupt microbial membranes.[1]
Potential Mechanism	Membrane fluidization and disruption	Membrane disruption, potentially more targeted due to primary alcohol	Branched chains increase membrane fluidity.[3]
Key Influencing Factor	Long carbon chain, secondary alcohol	Long carbon chain, primary alcohol	Hydroxyl position affects interaction with membrane lipids.

LCFAs have demonstrated anti-inflammatory properties, with some evidence suggesting they can modulate inflammatory signaling pathways.[1] A proposed mechanism involves the interference with the Toll-Like Receptor 4 (TLR4) signaling cascade, a key pathway in the innate immune response.[1]

• Predicted Activity: Both compounds could exhibit anti-inflammatory activity by attenuating pro-inflammatory signaling. Their amphipathic nature would allow them to interact with cell membranes of immune cells, potentially altering the function of membrane-bound receptors like TLR4.

• Comparative Insight: The subtle differences in their structure could lead to differential modulation of inflammatory responses. The specific way each molecule integrates into the lipid bilayer of macrophages or other immune cells could influence the downstream signaling events. Further investigation into their effects on cytokine production (e.g., TNF-α, IL-6) in response to inflammatory stimuli would be necessary to elucidate their specific anti-inflammatory profiles.

The introduction of branched chains into lipid structures is a known mechanism for increasing membrane fluidity.[3] This is a crucial aspect of maintaining membrane homeostasis in various organisms.

• Predicted Activity: Both 19-methylnonacosan-5-ol and 15-methylpentacosan-1-ol are expected to increase the fluidity of cell membranes. This could have a range of downstream effects on cellular processes that are dependent on membrane dynamics, such as the activity of membrane-bound enzymes and receptors.

• Comparative Insight: The position of the methyl group and the overall chain length will likely fine-tune their effects on membrane fluidity. The more centrally located methyl group in 15-methylpentacosan-1-ol might induce a more significant disruption of lipid packing compared to the more terminally located methyl group in 19-methylnonacosan-5-ol.

Proposed Mechanisms of Action: Visualized

To better understand the potential biological activities, the following diagrams illustrate the proposed mechanisms based on existing knowledge of similar molecules.

Caption: Proposed mechanism of antimicrobial activity via membrane disruption.

Caption: Putative modulation of the TLR4 signaling pathway.

Recommended Experimental Protocols

To empirically validate the predicted biological activities of 19-methylnonacosan-5-ol and 15-methylpentacosan-1-ol, the following experimental protocols are recommended.

This protocol outlines the broth microdilution method to assess antimicrobial activity.[1]

Principle: A standardized bacterial inoculum is challenged with serial dilutions of the test compounds in a liquid growth medium to determine the lowest concentration that inhibits visible growth (MIC) and the lowest concentration that kills the bacteria (MBC).

Step-by-Step Methodology:

• Preparation of Test Compounds: Prepare stock solutions of 19-methylnonacosan-5-ol and 15-methylpentacosan-1-ol in a suitable solvent (e.g., DMSO).

• Bacterial Culture: Grow a bacterial strain (e.g., Staphylococcus aureus or Escherichia coli) in an appropriate broth medium overnight at 37°C.

• Inoculum Preparation: Dilute the overnight culture to achieve a standardized inoculum of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the test compounds in the broth medium.

• Inoculation: Add the standardized bacterial inoculum to each well. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

• MBC Determination: To determine the MBC, subculture aliquots from the wells with no visible growth onto agar plates. Incubate the plates at 37°C for 24 hours. The MBC is the lowest concentration that results in no colony growth.[1]

This protocol measures the ability of the compounds to scavenge the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

Principle: Antioxidants donate a hydrogen atom to the DPPH radical, causing a color change from violet to yellow, which can be measured spectrophotometrically.

Step-by-Step Methodology:

• Preparation of Solutions: Prepare a stock solution of the test compounds in a suitable solvent (e.g., ethanol). Prepare a solution of DPPH in the same solvent.[4]

• Assay Procedure: In a 96-well plate, add various concentrations of the test compound to the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[4]

• Measurement: Measure the absorbance at a specific wavelength (e.g., 517 nm) using a microplate reader.

• Calculation: Calculate the percentage of DPPH radical scavenging activity and determine the IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals.

Future Directions and Conclusion

The comparative analysis presented in this guide provides a theoretical foundation for investigating the biological activities of 19-methylnonacosan-5-ol and 15-methylpentacosan-1-ol. While direct experimental evidence is currently lacking, the known properties of long-chain and branched-chain alcohols suggest that these compounds are promising candidates for further research, particularly in the areas of antimicrobial and anti-inflammatory drug discovery.

The proposed experimental protocols offer a clear path forward for empirically testing these predictions. Future research should focus on a broader range of biological assays, including cytotoxicity assays against human cell lines, in-depth mechanistic studies to elucidate their molecular targets, and in vivo studies to assess their efficacy and safety in animal models. The exploration of these and similar novel branched-chain alcohols holds the potential to uncover new therapeutic agents with unique mechanisms of action.

References

• A Technical Guide to the Biological Activity of Long-Chain F
• The Biological Nexus of Branched-Chain Fatty Alcohols: A Technical Guide - Benchchem.

• Structural functions of antimicrobial long-chain alcohols and phenols - PubMed. [Link]

• Antibacterial activity of long-chain fatty alcohols against Staphylococcus aureus. [Link]

• Synthesis and biological activities of long chain 2-amino alcohols - ResearchGate. [Link]

• Synthesis and Biological Evaluation of Novel Linolenyl Alcohol Derivatives: Applic

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of 19-Methylnonacosan-5-OL: A Guide for Laboratory Professionals

Hazard Assessment and Characterization

Understanding the potential hazards of 19-Methylnonacosan-5-ol is the foundation of its safe handling and disposal. As a long-chain aliphatic alcohol, we can infer its properties based on similar molecules.

Key Inferred Properties:

• Physical State: Likely a waxy solid or a viscous liquid at room temperature.

• Solubility: Expected to have low water solubility, a characteristic of long-chain alcohols.

• Combustibility: While not highly flammable, it should be considered a combustible material, meaning it can burn. Containers may rupture when heated.[1][2]

• Toxicity: Specific toxicity data is unavailable. However, it is prudent to treat it as a substance that may cause skin and eye irritation upon contact.[3] Inhalation of vapors or aerosols should be avoided.[4]

A summary of relevant safety considerations for similar long-chain alcohols is presented in the table below.

Hazard Category	Potential Risks and Precautions
Flammability	Combustible. Keep away from heat, sparks, open flames, and hot surfaces.[2][4]
Skin Contact	May cause skin irritation.[3] Wear appropriate protective gloves and clothing.[5]
Eye Contact	May cause serious eye irritation.[3] Wear appropriate eye protection, such as safety glasses or goggles.[5]
Inhalation	Avoid breathing vapors or mists.[4] Ensure adequate ventilation or use respiratory protection if necessary.[4]
Environmental	Long-chain alcohols can be toxic to aquatic life.[4] Prevent entry into drains and waterways.[1][4]

Personal Protective Equipment (PPE)

Prior to handling 19-Methylnonacosan-5-ol for disposal, ensure the following personal protective equipment is worn:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Nitrile or other chemically resistant gloves.

• Body Protection: A laboratory coat.

• Respiratory Protection: If there is a risk of generating aerosols or dust, a NIOSH-approved respirator may be necessary.[2]

Disposal Protocol: A Step-by-Step Guide

The following protocol outlines the recommended procedure for the disposal of 19-Methylnonacosan-5-ol. This process is designed to be self-validating by adhering to established best practices for chemical waste management.

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe and compliant chemical waste disposal.

• Designated Waste Container: 19-Methylnonacosan-5-ol waste should be collected in a dedicated, clearly labeled, and sealable container.[6]

• Compatibility: Do not mix this waste with other chemical waste streams unless compatibility has been confirmed. In particular, avoid mixing with strong oxidizing agents.[5][6]

• Waste Stream Classification: This waste should be classified as a non-halogenated organic solvent waste.[6]

Step 2: Containerization

The choice of container is critical to prevent leaks and ensure safe storage.

• Material: Use a high-density polyethylene (HDPE) or other chemically resistant plastic container.[6]

• Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical name "19-Methylnonacosan-5-ol," and the approximate quantity.

• Filling: Do not fill the container to more than 90% of its capacity to allow for expansion.[6]

Step 3: Storage

Temporary storage of the waste container must be in a designated and safe location.

• Location: Store the sealed waste container in a well-ventilated area, away from sources of ignition.[2][4] A designated satellite accumulation area within the laboratory is ideal.

• Secondary Containment: It is best practice to store the waste container within a secondary containment bin to prevent the spread of any potential leaks.

Step 4: Final Disposal

The final disposal of 19-Methylnonacosan-5-ol must be conducted through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

• Contact EHS: Follow your institution's specific procedures for hazardous waste pickup.

• Documentation: Complete all necessary waste disposal forms as required by your institution and local regulations.

• Do Not Pour Down the Drain: Due to its low water solubility and potential environmental toxicity, 19-Methylnonacosan-5-ol should never be disposed of down the drain.[4]

The decision-making process for the disposal of 19-Methylnonacosan-5-ol is visualized in the flowchart below.

Sources

• 1. assets.granodirect.com.au [assets.granodirect.com.au]
• 2. fishersci.com [fishersci.com]
• 3. msdspds.castrol.com [msdspds.castrol.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. ethz.ch [ethz.ch]